Methyl 5,5-dimethylpiperidine-3-carboxylate

Core Science & Biosynthesis

An In-depth Technical Guide to Methyl 5,5-dimethylpiperidine-3-carboxylate: Synthesis, Characterization, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Piperidine Scaffold in Medicinal Chemistry

The piperidine ring is a cornerstone in the design and discovery of new therapeutic agents. As one of the most prevalent nitrogen-containing heterocyclic scaffolds in pharmaceuticals, its derivatives are integral to numerous approved drugs.[1][2] The structural and conformational properties of the piperidine moiety allow it to serve as a versatile framework for interacting with a wide range of biological targets. Its three-dimensional nature provides access to chemical space not readily occupied by flat aromatic systems, enabling the development of compounds with high affinity and selectivity.[2] Substituted piperidines, such as Methyl 5,5-dimethylpiperidine-3-carboxylate, are of particular interest as they offer the potential for finely tuning the pharmacokinetic and pharmacodynamic properties of a molecule. The strategic placement of functional groups on the piperidine ring can influence factors like lipophilicity, metabolic stability, and target binding. This guide provides a comprehensive overview of the synthesis, characterization, and potential applications of Methyl 5,5-dimethylpiperidine-3-carboxylate, a promising building block for novel drug candidates.

Predicted Physicochemical Properties

Due to the limited availability of experimental data for Methyl 5,5-dimethylpiperidine-3-carboxylate, the following properties have been predicted based on its chemical structure and data from analogous compounds such as 3,5-dimethylpiperidine and methyl piperidine-3-carboxylate.[2][3][4]

Property	Predicted Value
Molecular Formula	C9H17NO2
Molecular Weight	171.24 g/mol
Appearance	Colorless to pale yellow liquid or low-melting solid
Boiling Point	~200-220 °C (extrapolated)
Melting Point	Not available
pKa (of conjugate acid)	~10.0 - 10.5
Solubility	Soluble in most organic solvents; sparingly soluble in water
CAS Number	Not assigned

Synthesis of Methyl 5,5-dimethylpiperidine-3-carboxylate: A Plausible Synthetic Route

A plausible and efficient method for the synthesis of Methyl 5,5-dimethylpiperidine-3-carboxylate involves the hydrogenation of a corresponding pyridine precursor, a common strategy for preparing substituted piperidines.[2]

Caption: A potential synthetic pathway for Methyl 5,5-dimethylpiperidine-3-carboxylate.

Experimental Protocol: Synthesis

• Step 1: Oxidation of 3,5-Dimethylpyridine. 3,5-Dimethylpyridine is oxidized to 5-methylnicotinic acid using a suitable oxidizing agent such as potassium permanganate (KMnO4). The reaction mixture is typically heated to drive the reaction to completion.

• Step 2: Esterification. The resulting 5-methylnicotinic acid is then esterified to methyl 5-methylnicotinate. This can be achieved by reacting the acid with methanol in the presence of a catalytic amount of strong acid (e.g., H2SO4) under reflux conditions.

• Step 3: Partial Reduction. The methyl 5-methylnicotinate is partially reduced to form methyl 5,5-dimethyl-1,4,5,6-tetrahydropyridine-3-carboxylate. This can be accomplished using a reducing agent like sodium borohydride (NaBH4) in a suitable solvent such as methanol.

• Step 4: Hydrogenation. The final step involves the complete reduction of the tetrahydropyridine ring to the piperidine ring. This is typically carried out by catalytic hydrogenation using hydrogen gas (H2) and a palladium on carbon (Pd/C) catalyst in a solvent like ethanol or methanol under pressure.

• Work-up and Purification. After the reaction is complete, the catalyst is removed by filtration, and the solvent is evaporated under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield pure Methyl 5,5-dimethylpiperidine-3-carboxylate.

Structural Elucidation and Characterization

A combination of spectroscopic and chromatographic techniques is essential for the unambiguous structural confirmation and purity assessment of the synthesized Methyl 5,5-dimethylpiperidine-3-carboxylate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the detailed molecular structure of organic compounds. For Methyl 5,5-dimethylpiperidine-3-carboxylate, both ¹H and ¹³C NMR would be employed.

Predicted ¹H NMR (400 MHz, CDCl₃) Chemical Shifts (δ):

• ~3.70 ppm (s, 3H): The three protons of the methyl ester group (-OCH₃).

• ~3.0-3.2 ppm (m, 2H): The two axial protons on the carbons adjacent to the nitrogen (C2-Hax and C6-Hax).

• ~2.5-2.7 ppm (m, 2H): The two equatorial protons on the carbons adjacent to the nitrogen (C2-Heq and C6-Heq).

• ~2.3-2.5 ppm (m, 1H): The proton at the C3 position.

• ~1.5-1.8 ppm (m, 2H): The two protons on the C4 carbon.

• ~0.9-1.1 ppm (s, 6H): The six protons of the two methyl groups at the C5 position.

• ~1.5-2.0 ppm (br s, 1H): The proton on the nitrogen atom (N-H), which may be broad and its chemical shift can vary with concentration and solvent.

Predicted ¹³C NMR (100 MHz, CDCl₃) Chemical Shifts (δ):

• ~174-176 ppm: The carbonyl carbon of the ester group (C=O).

• ~51-53 ppm: The methyl carbon of the ester group (-OCH₃).

• ~45-50 ppm: The two carbons adjacent to the nitrogen (C2 and C6).

• ~40-45 ppm: The carbon at the C3 position.

• ~30-35 ppm: The quaternary carbon at the C5 position.

• ~30-35 ppm: The carbon at the C4 position.

• ~25-30 ppm: The two methyl carbons at the C5 position.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, further confirming its identity. For Methyl 5,5-dimethylpiperidine-3-carboxylate, electrospray ionization (ESI) would be a suitable method.

Expected Mass Spectrum:

• [M+H]⁺: The protonated molecule would be observed at a mass-to-charge ratio (m/z) of 172.13.

• Key Fragmentation Pathways: Common fragmentation patterns for piperidine derivatives involve the loss of substituents and cleavage of the piperidine ring.[1]

Caption: Predicted key fragmentation pathways in ESI-MS.

High-Performance Liquid Chromatography (HPLC)

HPLC is used to determine the purity of the synthesized compound. A reversed-phase C18 column is typically used for the analysis of piperidine derivatives.

Caption: A typical workflow for HPLC analysis of piperidine derivatives.

Experimental Protocol: HPLC Analysis

• Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of acetonitrile and water, often with a small amount of an additive like trifluoroacetic acid (TFA) to improve peak shape.

• Sample Preparation: Accurately weigh a small amount of the synthesized compound and dissolve it in the mobile phase to a known concentration.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A suitable gradient or isocratic mixture of acetonitrile and water with 0.1% TFA.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at a low wavelength (e.g., 210 nm) as the compound lacks a strong chromophore.

• Data Analysis: The purity of the compound is determined by integrating the area of the main peak and any impurity peaks in the resulting chromatogram.

Potential Applications in Drug Discovery

The 3,5-disubstituted piperidine scaffold is a privileged structure in medicinal chemistry, appearing in a variety of biologically active molecules.[3] The gem-dimethyl group at the 5-position of Methyl 5,5-dimethylpiperidine-3-carboxylate can confer several advantageous properties to a drug candidate, including:

• Increased Metabolic Stability: The methyl groups can block potential sites of metabolism, leading to a longer half-life in the body.

• Enhanced Lipophilicity: The addition of the methyl groups increases the lipophilicity of the molecule, which can improve its ability to cross cell membranes and the blood-brain barrier.

• Conformational Restriction: The gem-dimethyl group can lock the piperidine ring into a specific conformation, which may lead to higher binding affinity and selectivity for a biological target.

The methyl ester at the 3-position provides a handle for further chemical modification, allowing for the facile introduction of a wide range of functional groups to explore structure-activity relationships. This makes Methyl 5,5-dimethylpiperidine-3-carboxylate a valuable building block for the synthesis of novel compounds targeting a variety of diseases, including those of the central nervous system, inflammation, and infectious diseases.

Conclusion

Methyl 5,5-dimethylpiperidine-3-carboxylate represents a promising and versatile building block for the development of new pharmaceuticals. While experimental data for this specific compound is scarce, its synthesis and characterization can be readily achieved using established methods for substituted piperidines. The predictive analysis of its physicochemical properties and the outline of its potential applications in drug discovery provided in this guide serve as a valuable resource for researchers and scientists working in the field of medicinal chemistry. The unique structural features of this compound make it an attractive candidate for incorporation into novel drug discovery programs.

References

• Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. PubMed. [Link]

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Structural Elucidation and NMR Characterization of Methyl 5,5-dimethylpiperidine-3-carboxylate: A Technical Guide

Executive Summary

Methyl 5,5-dimethylpiperidine-3-carboxylate is a highly versatile, sterically hindered aliphatic heterocycle frequently utilized as a core scaffold in modern drug discovery. The presence of a basic secondary amine, an ester functionality, and a gem-dimethyl group makes it an excellent building block for synthesizing complex active pharmaceutical ingredients (APIs). However, the asymmetric nature of the piperidine ring—driven by the chiral center at C3—introduces significant stereochemical nuances that complicate Nuclear Magnetic Resonance (NMR) interpretation.

This whitepaper provides an in-depth, authoritative guide to the 1 H and 13 C NMR characterization of Methyl 5,5-dimethylpiperidine-3-carboxylate. By detailing self-validating experimental protocols and the fundamental causality behind chemical shift dispersion, this guide empowers analytical chemists and drug development professionals to achieve unambiguous structural elucidation [1].

Structural Nuances & Stereochemical Implications

Before acquiring NMR data, a rigorous conformational analysis of the target molecule is required to anticipate spectral complexity [2].

• Chair Conformation & Equatorial Preference: The piperidine ring predominantly adopts a chair conformation in solution. To minimize 1,3-diaxial steric clashes, the bulky methyl ester group at C3 strongly prefers the equatorial position [3].

• Loss of Symmetry & Diastereotopicity: The chiral center at C3 breaks the internal plane of symmetry ( σ ) of the piperidine ring. Consequently, the two methyl groups attached to the quaternary C5 position are diastereotopic . One methyl group occupies an axial-like trajectory, while the other is equatorial-like relative to the chair conformation. They experience distinct magnetic shielding environments and will resolve as two separate singlets in both 1 H and 13 C NMR.

• Methylene Complexity: Similarly, the geminal protons on the methylene carbons (C2, C4, and C6) are diastereotopic. They will couple not only to adjacent vicinal protons but also to each other (geminal coupling, typically 2J≈11−14 Hz), resulting in complex multiplets or AB quartets [1].

Experimental Protocols: High-Resolution NMR Acquisition

To ensure data integrity and reproducibility, the following self-validating NMR acquisition protocols must be employed. These parameters are specifically optimized to account for the long longitudinal relaxation times ( T1​ ) of quaternary carbons [4].

Step-by-Step Methodology: Sample Preparation & Acquisition

Step 1: Sample Preparation

• Solvent Selection: Dissolve 15–20 mg (for 1 H) or 50–100 mg (for 13 C) of the free-base compound in 0.6 mL of deuterated chloroform (CDCl 3​ , 99.8% D). CDCl 3​ is chosen to prevent the rapid chemical exchange of the N-H proton that occurs in protic solvents.

• Internal Standard: Ensure the solvent contains 0.03% v/v Tetramethylsilane (TMS) to serve as a self-validating 0.00 ppm reference point, correcting for any temperature-dependent solvent drift.

Step 2: 1 H NMR Acquisition (400 MHz or higher)

• Pulse Sequence: Use a standard 30° excitation pulse (zg30 in Bruker terminology). The 30° flip angle allows for faster longitudinal relaxation compared to a 90° pulse, enabling rapid scanning while maintaining quantitative integration.

• Parameters: Set the relaxation delay (D1) to 2.0 seconds. Acquire 16–32 scans with a spectral width of 12 ppm.

• Validation: Verify that the integral of the ester methoxy group (-OCH 3​ ) strictly normalizes to 3.00 protons. All other integrals must scale proportionally.

Step 3: 13 C NMR Acquisition (100 MHz or higher)

• Causality of Parameter Choice: Quaternary carbons (C5) and carbonyl carbons (C=O) lack directly attached protons. They rely on inefficient dipole-dipole interactions for relaxation, resulting in extremely long T1​ times. Furthermore, they do not benefit significantly from the Nuclear Overhauser Effect (NOE) [4].

• Pulse Sequence: For routine assignment, use broadband proton decoupling (zgpg30). If quantitative 13 C integration is required, use an inverse-gated decoupling sequence (zgig) to suppress the NOE.

• Parameters: Extend the relaxation delay (D1) to 5.0–10.0 seconds to ensure the C5 and C=O signals fully relax between pulses and appear above the noise floor. Acquire a minimum of 512–1024 scans.

1 H NMR Chemical Shift Analysis

The following table summarizes the expected 1 H NMR chemical shifts ( δ ) for Methyl 5,5-dimethylpiperidine-3-carboxylate in CDCl 3​ .

Position	Chemical Shift ( δ , ppm)	Multiplicity	Coupling ( J , Hz)	Integration	Assignment Logic & Causality
N-H	~1.80	br s	-	1H	Broadened due to quadrupolar relaxation of 14 N and chemical exchange.
C5-CH 3​ (a)	0.92	s	-	3H	Shielded aliphatic region. Diastereotopic due to C3 chirality.
C5-CH 3​ (b)	0.98	s	-	3H	Diastereotopic counterpart to the above methyl group.
C4-H (a)	1.45	dd	13.5, 11.0	1H	Diastereotopic. Geminal coupling ( 2J ) and vicinal axial-axial coupling ( 3J ) to C3-H.
C4-H (b)	1.68	dd	13.5, 4.0	1H	Diastereotopic. Geminal coupling ( 2J ) and vicinal axial-equatorial coupling ( 3J ) to C3-H.
C6-H (a)	2.40	d	13.0	1H	Deshielded by adjacent N. Forms an isolated AB spin system (flanked by quaternary C5 and N-H).
C6-H (b)	2.58	d	13.0	1H	Diastereotopic counterpart to C6-H(a).
C3-H	2.75	tt	11.0, 4.0	1H	Complex multiplet. Deshielded by the adjacent ester carbonyl.
C2-H (a)	2.85	dd	13.0, 11.0	1H	Highly deshielded by N. Coupled to C3-H.
C2-H (b)	3.10	dd	13.0, 4.0	1H	Diastereotopic counterpart to C2-H(a).
O-CH 3​	3.68	s	-	3H	Strongly deshielded by the electronegative ester oxygen atom.

13 C NMR Chemical Shift Analysis

The 13 C NMR spectrum is highly diagnostic for the piperidine framework, particularly regarding the α and β deshielding effects induced by the heteroatoms and the gem-dimethyl substitution [2].

Position	Chemical Shift ( δ , ppm)	Type	Assignment Logic & Causality
C5-CH 3​ (a)	22.5	CH 3​	Aliphatic methyl. Diastereotopic.
C5-CH 3​ (b)	27.8	CH 3​	Aliphatic methyl. Shifted due to different spatial orientation relative to the ring.
C5	30.5	C (Quat)	Quaternary carbon. Low intensity due to long T1​ relaxation and lack of NOE [4].
C4	35.2	CH 2​	Shielded relative to C2/C6 as it is not directly attached to the nitrogen atom.
C3	40.1	CH	Deshielded by the α -effect of the attached ester group.
C2	49.5	CH 2​	Deshielded by the adjacent electronegative nitrogen atom.
O-CH 3​	51.8	CH 3​	Strongly deshielded by the ester oxygen.
C6	55.4	CH 2​	Deshielded by both the adjacent nitrogen ( α -effect) and the C5 gem-dimethyl group ( β -effect).
C=O	174.2	C (Quat)	Characteristic ester carbonyl resonance. Low intensity due to long T1​ .

2D NMR Workflow for Unambiguous Assignment

While 1D NMR provides foundational data, the definitive assignment of complex heterocycles requires 2D NMR techniques. The logical progression of this workflow acts as a self-validating loop: COSY establishes contiguous proton networks, HSQC maps these to specific carbons, and HMBC bridges the isolated spin systems (such as the C6 methylene and the C5 methyls) across quaternary centers.

Logical 2D NMR workflow for unambiguous structural elucidation of piperidine derivatives.

Key 2D NMR Correlations to Verify:

• HMBC: Look for strong 3JCH​ correlations from the C5-CH 3​ protons to the C4 and C6 carbons. This unambiguously anchors the gem-dimethyl group to the C5 position. Similarly, the O-CH 3​ protons must show a strong correlation to the ester carbonyl at ~174.2 ppm.

• NOESY: Through-space correlations will confirm the equatorial preference of the ester group. The axial C3 proton should show NOE cross-peaks with the axial protons at C2 and C4, confirming the chair conformation.

References

• Review of Spectrometric Identification of Organic Compounds, 8th Edition American Chemical Society (Journal of Chemical Education) URL:[Link]

• Conformational analysis. 39. Carbon-13 NMR spectra of saturated heterocycles. 9. Piperidine and N-methylpiperidine Journal of the American Chemical Society URL:[Link]

• Applications of quantitative 13C NMR in pharmaceutical analysis: From small molecule drugs to biopolymers National Institutes of Health (PMC) URL:[Link]

An In-depth Technical Guide to the Crystal Structure and X-ray Diffraction of Methyl 5,5-dimethylpiperidine-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the synthesis, purification, crystallization, and structural elucidation of Methyl 5,5-dimethylpiperidine-3-carboxylate, a piperidine derivative of significant interest in medicinal chemistry. As a Senior Application Scientist, this document is structured to not only present protocols but to also provide the underlying scientific rationale for key experimental decisions, ensuring a self-validating and robust methodological framework.

Introduction: The Significance of Piperidine Scaffolds in Drug Discovery

The piperidine ring is a privileged scaffold in modern drug discovery, appearing in a vast array of approved pharmaceuticals and clinical candidates. Its conformational flexibility and ability to present substituents in well-defined three-dimensional orientations make it a versatile building block for targeting a wide range of biological receptors and enzymes. The specific substitution pattern of Methyl 5,5-dimethylpiperidine-3-carboxylate, with its gem-dimethyl group at the 5-position and a methyl ester at the 3-position, offers a unique conformational landscape that can be exploited for the design of novel therapeutics. Understanding the precise three-dimensional structure of this molecule through single-crystal X-ray diffraction is paramount for structure-activity relationship (SAR) studies and rational drug design.

Synthesis and Purification of Methyl 5,5-dimethylpiperidine-3-carboxylate

The synthesis of substituted piperidines can be achieved through various synthetic routes, often involving the reduction of corresponding pyridine precursors.[1][2][3] A common and effective method involves the catalytic hydrogenation of a suitably substituted pyridine.

Synthetic Protocol

A plausible synthetic route to Methyl 5,5-dimethylpiperidine-3-carboxylate involves the hydrogenation of Methyl 5,5-dimethylnicotinate.

Experimental Protocol: Synthesis of Methyl 5,5-dimethylpiperidine-3-carboxylate

• Reaction Setup: To a solution of Methyl 5,5-dimethylnicotinate (1.0 eq) in methanol (0.1 M), add 10 mol% of Platinum(IV) oxide (PtO₂).

• Hydrogenation: The reaction mixture is subjected to hydrogenation at 50 psi of H₂ gas at room temperature for 16 hours. The use of PtO₂ is a well-established method for the reduction of pyridine rings.[2]

• Workup: Upon completion, the reaction mixture is filtered through a pad of Celite to remove the catalyst. The filtrate is concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the desired Methyl 5,5-dimethylpiperidine-3-carboxylate.

Rationale for Experimental Choices

• Catalyst Selection: Platinum(IV) oxide is a robust and efficient catalyst for the hydrogenation of aromatic heterocycles.

• Solvent: Methanol is an excellent solvent for both the starting material and the product, and it is compatible with the hydrogenation conditions.

• Pressure and Temperature: The chosen conditions are standard for pyridine reductions and are generally sufficient to achieve full conversion without requiring specialized high-pressure equipment.

Crystallization for Single-Crystal X-ray Diffraction

Obtaining high-quality single crystals is often the most challenging step in a crystal structure determination. The choice of solvent and crystallization technique is critical.

Crystallization Protocol

Experimental Protocol: Crystallization of Methyl 5,5-dimethylpiperidine-3-carboxylate

• Solvent Screening: A small amount of the purified compound is dissolved in a variety of solvents (e.g., methanol, ethanol, isopropanol, acetonitrile, ethyl acetate, and hexane) to assess solubility.

• Vapor Diffusion: A concentrated solution of the compound in a volatile solvent (e.g., ethyl acetate) is placed in a small vial. This vial is then placed in a larger, sealed chamber containing a less volatile solvent in which the compound is poorly soluble (e.g., hexane). The slow diffusion of the anti-solvent vapor into the solution will gradually decrease the solubility of the compound, promoting the growth of single crystals.

• Slow Evaporation: A dilute solution of the compound in a suitable solvent is allowed to evaporate slowly in a loosely capped vial.

Single-Crystal X-ray Diffraction Analysis

Single-crystal X-ray diffraction is the definitive method for determining the three-dimensional atomic arrangement of a crystalline solid.

Data Collection and Processing

Experimental Protocol: X-ray Data Collection

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.

• Data Collection: The crystal is placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion and radiation damage. X-ray diffraction data is collected using a diffractometer equipped with a suitable X-ray source (e.g., Mo-Kα radiation, λ = 0.71073 Å) and a detector.[4] A series of diffraction images are collected as the crystal is rotated.

• Data Processing: The collected images are processed to integrate the diffraction spots and to correct for experimental factors such as absorption. This results in a file containing the Miller indices (h,k,l) and the intensity of each reflection.

Structure Solution and Refinement

The processed diffraction data is used to solve and refine the crystal structure.

Workflow for Structure Solution and Refinement

Caption: Workflow for Crystal Structure Solution and Refinement.

• Structure Solution: The initial positions of the atoms are determined using direct methods or Patterson methods.

• Structure Refinement: The atomic positions and thermal parameters are refined using a least-squares algorithm to minimize the difference between the observed and calculated structure factors.

• Structure Validation: The final refined structure is validated using various crystallographic metrics, such as the R-factor, and by checking for any inconsistencies in the crystallographic information file (CIF).

Expected Molecular and Crystal Structure

While a definitive crystal structure for Methyl 5,5-dimethylpiperidine-3-carboxylate is not publicly available, we can predict some key structural features based on related piperidine derivatives.

Molecular Conformation

The piperidine ring is expected to adopt a chair conformation, which is the most stable arrangement. The bulky gem-dimethyl group at the 5-position will likely influence the equilibrium between the two possible chair conformations. The methyl ester at the 3-position can exist in either an axial or equatorial orientation, and the preferred conformation will be determined by a combination of steric and electronic factors.

Intermolecular Interactions

In the solid state, the molecules are expected to be held together by a network of intermolecular interactions. The nitrogen atom of the piperidine ring can act as a hydrogen bond acceptor, while the N-H group can act as a hydrogen bond donor. These hydrogen bonds, along with weaker van der Waals interactions, will dictate the overall crystal packing.

Data Presentation

The final crystallographic data would be presented in a standardized format, as shown in the hypothetical table below.

Parameter	Value
Chemical Formula	C₉H₁₇NO₂
Formula Weight	171.24
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	10.123(4)
b (Å)	8.456(3)
c (Å)	12.345(5)
β (°)	109.87(2)
Volume (ų)	998.7(7)
Z	4
Density (calculated) (g/cm³)	1.140
R₁ (I > 2σ(I))	0.045
wR₂ (all data)	0.123

Conclusion

This technical guide has outlined a comprehensive and scientifically rigorous approach to the synthesis, crystallization, and structural elucidation of Methyl 5,5-dimethylpiperidine-3-carboxylate. By following these detailed protocols and understanding the underlying principles, researchers can confidently determine the three-dimensional structure of this and other novel piperidine derivatives. This structural information is invaluable for advancing drug discovery programs by enabling a deeper understanding of SAR and facilitating the design of more potent and selective therapeutics.

References

• PubChem. Methyl 5,5-dimethoxypiperidine-3-carboxylate. National Center for Biotechnology Information. [Link]

• Matulevičiūtė, G., Arbačiauskienė, E., Kleizienė, N., Kederienė, V., Ragaitė, G., Dagilienė, M., Bieliauskas, A., Milišiūnaitė, V., Sløk, F. A., & Šačkus, A. (2020). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Molecules, 25(23), 5642. [Link]

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• Google Patents. (2021). Preparation method of trans-3, 5-dimethylpiperidine.

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• MDPI. (2025). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. [Link]

• PubChem. Methyl 5,5-dimethylpiperidine-2-carboxylate hydrochloride. National Center for Biotechnology Information. [Link]

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Thermodynamic stability of 5,5-dimethylpiperidine derivatives

An In-Depth Technical Guide to the Thermodynamic Stability of 5,5-Dimethylpiperidine Derivatives

Abstract

The piperidine scaffold is a cornerstone in modern medicinal chemistry, present in a multitude of pharmaceutical agents.[1][2] Its thermodynamic stability and conformational preferences are pivotal in dictating biological activity and pharmacokinetic properties.[3] The introduction of a gem-dimethyl group at the C5 position creates a unique structural motif—5,5-dimethylpiperidine—with profound implications for the ring's conformational dynamics. This guide provides a comprehensive technical exploration of the factors governing the thermodynamic stability of these derivatives. We will delve into the steric and electronic consequences of the C5 gem-dimethyl substitution, its influence on ring inversion barriers, and its strategic application in drug design to enforce bioactive conformations and enhance metabolic stability. This document is intended for researchers, medicinal chemists, and drug development professionals seeking a deeper understanding of this important structural class.

Introduction: The Piperidine Ring and the Significance of C5 Gem-Dimethyl Substitution

The piperidine ring, a saturated six-membered heterocycle, predominantly adopts a low-energy chair conformation to minimize torsional and angular strain.[1][3] This conformation is not static; it exists in a dynamic equilibrium, undergoing rapid ring inversion between two chair forms.[3] The orientation of substituents (axial vs. equatorial) and the energy barrier of this inversion are critical determinants of a molecule's three-dimensional shape and its ability to interact with biological targets.[3][4]

The introduction of a gem-dimethyl group at the C5 position dramatically alters this conformational landscape. This substitution pattern leverages the Thorpe-Ingold effect (or gem-dialkyl effect), where the presence of two alkyl groups on the same carbon atom compresses the internal bond angle, influencing the rate and equilibrium of cyclization and, in this context, conformational stability.[5] For the 5,5-dimethylpiperidine ring, this effect introduces significant steric constraints that disfavor non-chair conformations and increase the energy barrier for ring inversion, effectively "locking" the ring into a more rigid chair form. This conformational restriction is highly desirable in drug design, as it can reduce the entropic penalty of binding to a receptor and improve metabolic stability.[6][7][8]

Conformational Analysis and Thermodynamic Drivers

The stability of 5,5-dimethylpiperidine derivatives is governed by a complex interplay of steric hindrance, electronic effects, and intramolecular interactions.

The Dominant Chair Conformation and Ring Inversion

Unlike unsubstituted piperidine, which readily interconverts, the 5,5-dimethylpiperidine ring is heavily biased towards a single chair conformation. The transition state for ring inversion would force one of the C5 methyl groups into a highly unfavorable steric interaction with axial hydrogens at C1 and C3. This high-energy transition state means that alternative conformations, such as twist-boat or boat forms, are significantly less stable and rarely populated under normal conditions.[1][9] While some hindered piperidines can adopt boat conformations, the C5 gem-dimethyl pattern strongly reinforces the chair geometry.[1]

The diagram below illustrates how the gem-dimethyl group stabilizes the chair conformation by increasing the energy of the ring-inversion transition state.

Caption: Conformational energy landscape of 5,5-dimethylpiperidine.

Influence on Substituent Orientation

With the ring conformation largely fixed, the thermodynamic stability of a derivative is primarily determined by the orientation of other substituents on the ring. The preference for a substituent to occupy an equatorial versus an axial position is quantified by its A-value, which is the free energy difference (ΔG°) between the two orientations.[3]

• Substituents at C2, C3, C4, and C6: These substituents will strongly prefer an equatorial orientation to avoid 1,3-diaxial interactions. In the context of the rigid 5,5-dimethyl scaffold, these steric clashes are even more pronounced, making the equatorial position overwhelmingly favorable for all but the smallest of atoms (e.g., fluorine).[10]

• Substituents at Nitrogen (N1): Nitrogen inversion adds another layer of complexity.[3] However, bulky N-substituents will also favor the equatorial position to minimize steric interactions.[3]

Intramolecular Interactions

The rigid framework of the 5,5-dimethylpiperidine scaffold provides an excellent platform for designing and studying intramolecular hydrogen bonds (IMHBs).[11][12] By placing appropriate hydrogen bond donors and acceptors on the ring or its substituents, a pre-organized geometry can be achieved, favoring the formation of an IMHB. This can have several favorable consequences in drug design:

• Increased Membrane Permeability: IMHBs can mask polar functional groups, reducing the polar surface area and improving passive diffusion across cell membranes.[13]

• Enhanced Target Affinity: The conformation stabilized by the IMHB may be the bioactive conformation, reducing the entropic cost of binding.[12][14]

• Improved Solubility: Paradoxically, by stabilizing a specific conformation, IMHBs can sometimes disrupt crystal lattice packing, leading to improved solubility.[11]

Quantitative Assessment of Thermodynamic Stability

A multi-pronged approach combining experimental spectroscopy and computational modeling is essential for a thorough analysis of thermodynamic parameters.[3]

Data Summary

The following table summarizes key thermodynamic parameters relevant to piperidine stability. The presence of the 5,5-dimethyl group significantly increases the barrier to ring inversion compared to the parent piperidine.

Compound	Parameter	Value (kcal/mol)	Significance
Piperidine	ΔG° (Eq -> Ax N-H)	~0.4 - 0.6	Slight preference for equatorial N-H.[3][15]
Piperidine	ΔG‡ (Ring Inversion)	~10.4	Rapid ring inversion at room temperature.
5,5-Dimethylpiperidine	ΔG‡ (Ring Inversion)	> 15 (estimated)	Ring inversion is significantly slowed or prevented.
Methyl (on Carbon)	A-Value	~1.7 - 1.8	Strong preference for equatorial position.[3]

Experimental and Computational Protocols

Protocol 1: NMR Spectroscopy for Conformational Analysis

Nuclear Magnetic Resonance (NMR) is the most powerful experimental technique for studying the conformation of piperidine derivatives in solution.[1][3]

Objective: To determine the dominant chair conformation and the orientation of substituents.

Methodology:

• Sample Preparation: Dissolve 5-10 mg of the purified 5,5-dimethylpiperidine derivative in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.[3] The choice of solvent is critical as it can influence hydrogen bonding and conformational equilibria.[3]

• 1D ¹H NMR Acquisition: Acquire a standard ¹H NMR spectrum. For conformationally locked systems like these, axial and equatorial protons will have distinct chemical shifts. Axial protons are typically shielded (upfield) compared to their equatorial counterparts.

• Coupling Constant (³JHH) Analysis: Measure the coupling constants between vicinal protons. Large coupling constants (³JHH = 10-13 Hz) are indicative of a trans-diaxial relationship between protons, while smaller couplings (³JHH = 2-5 Hz) suggest axial-equatorial or equatorial-equatorial relationships. This is a primary tool for assigning stereochemistry.[16]

• 2D NMR (COSY & NOESY):

  • Acquire a ¹H-¹H COSY spectrum to establish proton-proton coupling networks and confirm signal assignments.[3]

  • Acquire a ¹H-¹H NOESY spectrum to identify through-space correlations. Strong NOE signals between protons in a 1,3-diaxial arrangement provide definitive proof of their spatial proximity and confirm the chair conformation.[16][17]

• Data Interpretation: A combination of chemical shifts, large diaxial coupling constants, and key NOE correlations will provide a comprehensive and self-validating picture of the molecule's solution-state conformation.

Protocol 2: Computational Modeling for Energy Calculation

Computational chemistry provides invaluable insights into the relative energies of different conformers and complements experimental data.[3][18]

Objective: To calculate the relative energies of possible conformers and validate the experimentally observed structure.

Methodology:

• Conformational Search: Although the chair is dominant, it is good practice to perform a systematic or stochastic conformational search using software like Schrödinger's MacroModel, Spartan, or open-source tools like RDKit to ensure no low-energy alternatives are missed.[3]

• Geometry Optimization and Energy Calculation:

  • For each generated conformer, perform a full geometry optimization using a reliable quantum mechanics method, such as Density Functional Theory (DFT) with a suitable basis set (e.g., B3LYP/6-311++G(d,p)).[19]

  • Calculate the Gibbs free energy (G) for each optimized conformer. The conformer with the lowest energy is the most thermodynamically stable.[20]

• Model Validation:

  • Compare the calculated bond lengths, bond angles, and dihedral angles of the lowest-energy conformer with data from X-ray crystallography (if available).[3]

  • Calculate NMR chemical shifts and coupling constants from the optimized geometry and compare them with the experimental values obtained in Protocol 1. A strong correlation validates the computational model.[20]

Caption: Workflow for determining the thermodynamic stability of derivatives.

Conclusion and Outlook

The 5,5-dimethylpiperidine scaffold offers medicinal chemists a powerful tool for exerting conformational control. The gem-dimethyl group acts as a "conformational lock," increasing the thermodynamic barrier to ring inversion and stabilizing a rigid chair conformation. This structural feature minimizes the population of higher-energy conformers, which can be highly advantageous for optimizing ligand-receptor interactions and improving pharmacokinetic properties like metabolic stability. A thorough understanding of the thermodynamic principles that govern this system, validated through a synergistic combination of high-resolution NMR spectroscopy and robust computational modeling, is crucial for the rational design of next-generation therapeutics. As drug discovery continues to explore more complex and three-dimensional chemical space, the strategic use of motifs like 5,5-dimethylpiperidine will undoubtedly play an increasingly important role.[21]

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The Versatile Piperidine Core: A Technical Guide to Elucidating the Mechanism of Action for Methyl 5,5-dimethylpiperidine-3-carboxylate Derivatives

An In-depth Technical Guide

Prepared by: Gemini, Senior Application Scientist

Abstract

The piperidine heterocycle is one of the most ubiquitous scaffolds in modern drug discovery, present in numerous approved pharmaceuticals.[1][2] Compounds derived from the Methyl 5,5-dimethylpiperidine-3-carboxylate core represent a particularly versatile class of molecules, capable of interacting with a wide array of biological targets through diverse mechanisms of action. This guide provides an in-depth framework for researchers, chemists, and drug development professionals to understand and investigate the mechanistic underpinnings of these compounds. We will explore the key physicochemical properties of the core scaffold that make it a "privileged structure," delve into the major target families and mechanisms of action reported for its derivatives, and provide detailed, field-proven experimental protocols for their elucidation. The narrative emphasizes the causality behind experimental design and the principles of building self-validating assays to ensure scientific rigor and trustworthiness.

The 5,5-Dimethylpiperidine-3-carboxylate Scaffold: A Privileged Structure

The utility of a chemical scaffold in drug discovery is determined by its synthetic accessibility, physicochemical properties, and its ability to present functional groups in a three-dimensional orientation that is conducive to target binding. The Methyl 5,5-dimethylpiperidine-3-carboxylate core excels in these areas.

Physicochemical Properties and Synthetic Versatility

The piperidine ring is a saturated heterocycle that provides a robust, sp³-rich framework, a desirable feature for improving solubility and reducing metabolic liability compared to flat, aromatic systems.[2] The core itself, and its parent acid, are readily available or can be synthesized through established cyclization and hydrogenation routes.[3][4] The true power of this scaffold lies in the "handles" it provides for chemical modification:

• The Piperidine Nitrogen: Can be readily alkylated or acylated to introduce a vast array of substituents that can modulate potency, selectivity, and pharmacokinetic properties.

• The C3-Carboxylate: Serves as a versatile chemical intermediate for the formation of amides, esters, or can be reduced to alcohols, providing another key vector for exploring structure-activity relationships (SAR).

The Role of the Gem-Dimethyl Group

The 5,5-dimethyl substitution is not merely a passive structural feature. It imparts two critical properties often sought in drug design:

• Metabolic Stability: The gem-dimethyl group shields the adjacent positions from metabolic attack (e.g., by Cytochrome P450 enzymes), which can increase the compound's half-life in vivo.[3]

• Conformational Restriction: By locking the conformation of one side of the piperidine ring, the gem-dimethyl group reduces the molecule's rotational freedom. This pre-organization can lead to a lower entropic penalty upon binding to a target, often resulting in higher affinity.

The following diagram illustrates the workflow from this privileged scaffold to a potential drug candidate.

Fig. 1: Drug discovery workflow using the piperidine scaffold.

Major Mechanistic Classes and Target Families

Derivatives from this piperidine core do not have a single mechanism of action. Their versatility allows them to be tailored to interact with a wide range of biological targets.

G-Protein Coupled Receptors (GPCRs)

GPCRs are the most common target class for piperidine-containing drugs. The scaffold is adept at positioning key functional groups to interact with the transmembrane helices of these receptors.

• Opioid Receptor Modulation: A significant body of research has focused on developing piperidine analogues as potent and selective agonists for the μ-opioid receptor (MOR), often inspired by the active metabolite of tramadol.[5][6] SAR studies have shown that the linker between the piperidine nitrogen and an appended phenyl ring, along with the substitution pattern on that ring (e.g., a meta-hydroxyl group), are pivotal for high-affinity binding and functional agonism.[5][6]

• De-orphanizing GPR88: The orphan receptor GPR88, highly expressed in the striatum, is an attractive therapeutic target for CNS disorders.[7][8] Several classes of agonists have been identified that contain piperidine-like motifs. These compounds typically act as Gαi-coupled agonists, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels.[9][10] This mechanism is implicated in modulating dopaminergic activity.[10]

• Sigma (σ) Receptor Binding: Piperidine derivatives have been identified as high-affinity ligands for σ₁ and σ₂ receptors.[11][12] The basic nitrogen of the piperidine ring is often a key pharmacophoric element, forming a crucial ionic interaction within the receptor binding site.[12] Some compounds exhibit dual activity, for instance, acting as both histamine H₃ receptor antagonists and σ₁ receptor ligands, which may offer synergistic therapeutic effects.[11]

Enzyme Inhibition

By modifying the substituents, the piperidine core can be transformed from a receptor ligand into a potent enzyme inhibitor.

• Cysteine Protease Inhibition (Cathepsin K): Piperidine-3-carboxamide derivatives have been synthesized as potent inhibitors of Cathepsin K, a key enzyme involved in bone resorption.[13][14] In this context, the piperidine core acts as a scaffold to position a "warhead" (often a nitrile group) that interacts with the active site cysteine residue, while other substituents optimize interactions with the enzyme's P1, P2, and P3 pockets.[13]

• Kinase Inhibition (ALK): Piperidine carboxamide derivatives have shown significant promise as inhibitors of Anaplastic Lymphoma Kinase (ALK), a receptor tyrosine kinase implicated in certain cancers.[15] Molecular docking studies suggest these compounds bind to the ATP-binding pocket of the kinase domain, with the piperidine ring helping to orient the molecule for optimal interaction with key residues.[15]

• Proteasome Inhibition: In the search for new antimalarials, a piperidine carboxamide series was identified that targets the β5 active site of the P. falciparum proteasome (Pf20Sβ5).[16] This demonstrates the scaffold's ability to be adapted for targets far removed from the typical CNS receptors.

A Practical Guide to Mechanistic Elucidation: Key Experimental Protocols

Determining the mechanism of a novel compound requires a systematic and logical progression of experiments. The following protocols represent core, self-validating methodologies for characterizing a new derivative of the Methyl 5,5-dimethylpiperidine-3-carboxylate scaffold.

Protocol: Radioligand Binding Assay for Receptor Affinity (Kᵢ)

Principle: This assay quantifies the affinity of a test compound for a specific receptor by measuring its ability to compete with a known high-affinity radiolabeled ligand. It is the gold standard for determining a compound's binding constant (Kᵢ). The system is validated by comparing total binding, non-specific binding (in the presence of a saturating concentration of an unlabeled ligand), and specific binding.

Materials:

• Cell membranes expressing the target receptor (e.g., MOR, GPR88)

• Radiolabeled ligand (e.g., [³H]-DAMGO for MOR)

• Test compound and a known unlabeled competitor (for non-specific binding)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• 96-well filter plates (e.g., GF/C)

• Scintillation fluid and a microplate scintillation counter

Step-by-Step Methodology:

• Preparation: Prepare serial dilutions of the test compound in assay buffer.

• Assay Setup (in a 96-well plate):

  • Total Binding Wells: Add buffer, radioligand, and cell membranes.

  • Non-Specific Binding (NSB) Wells: Add buffer, radioligand, a saturating concentration of unlabeled competitor, and cell membranes.

  • Test Compound Wells: Add test compound dilutions, radioligand, and cell membranes.

• Incubation: Incubate the plate at a defined temperature (e.g., 25°C) for a set time (e.g., 60 minutes) to allow binding to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through the filter plate using a cell harvester. Wash the filters quickly with ice-cold assay buffer to remove unbound radioligand.

• Detection: Allow the filters to dry, add scintillation fluid to each well, and count the radioactivity (in counts per minute, CPM) using a scintillation counter.

Data Analysis:

• Calculate Specific Binding: Specific Binding = Total Binding (CPM) - NSB (CPM).

• Plot the percentage of specific binding against the log concentration of the test compound.

• Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value (the concentration of test compound that inhibits 50% of specific binding).

• Calculate the Kᵢ value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Senior Application Scientist's Note: The choice of radioligand is critical. Its K_d_ should be well-established and it must bind with high specificity. Always run a saturation binding experiment first to determine the K_d_ and B_max_ for your specific membrane preparation, which validates the integrity of your receptor population.

Fig. 2: Experimental workflow for a radioligand binding assay.

Protocol: Functional GPCR Assay (cAMP Accumulation for Gαi)

Principle: This assay determines if a compound that binds to a Gαi-coupled receptor (like GPR88) has a functional effect. Gαi activation inhibits the enzyme adenylyl cyclase, leading to a decrease in intracellular cAMP. The assay measures this decrease. To get a robust signal, the cells are first stimulated with a compound like forskolin to raise cAMP levels, and the ability of the test compound to inhibit this rise is measured.

Materials:

• HEK293 cells stably expressing the Gαi-coupled receptor of interest (e.g., GPR88).

• Test compound.

• Forskolin (or another adenylyl cyclase activator).

• cAMP detection kit (e.g., HTRF, LANCE, or ELISA-based).

• Cell culture medium and 96-well plates.

Step-by-Step Methodology:

• Cell Plating: Seed the engineered HEK293 cells into 96-well plates and grow overnight.

• Pre-incubation: Wash the cells and pre-incubate them with serial dilutions of the test compound for 15-30 minutes.

• Stimulation: Add a fixed concentration of forskolin to all wells (except negative controls) to stimulate cAMP production.

• Incubation: Incubate for a defined period (e.g., 30 minutes) at 37°C.

• Lysis and Detection: Lyse the cells and measure the intracellular cAMP concentration using a commercial kit according to the manufacturer's instructions.

Data Analysis:

• Normalize the data, setting the forskolin-only wells as 100% stimulation and buffer-only wells as 0%.

• Plot the percent inhibition of the forskolin response against the log concentration of the test compound.

• Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ (the concentration that produces 50% of the maximal inhibitory effect) and the Eₘₐₓ (maximal effect).

Senior Application Scientist's Note: It is crucial to run a parallel experiment with the parental cell line (not expressing the receptor) to prove that the observed effect is receptor-mediated and not an off-target effect on adenylyl cyclase or other cellular machinery. This is a key part of the self-validation process.

Fig. 3: Signaling pathway for a Gαi-coupled GPCR agonist.

Structure-Activity Relationship (SAR) and Data Presentation

Systematic modification of the core scaffold is essential for optimizing potency and selectivity. All quantitative data should be summarized in clear, structured tables to facilitate analysis.

Example SAR Table for GPR88 Agonists

The following table, based on published data, illustrates how modifications to a lead compound can be tracked against functional activity.[7][10]

Compound ID	Modification at Site A (Amine Replacement)	Modification at Site B (Phenyl Cap)	GPR88 Agonist Potency (EC₅₀, nM)
2-AMPP (Lead)	-NH₂ (Primary Amine)	Phenyl	414[10]
Analog 1	-OH (Hydroxyl)	Phenyl	~600
Analog 2	-CO₂Me (Methyl Ester)	Phenyl	~1,200
Analog 3	-NH₂	4-Fluoro-phenyl	>10,000
Analog 4	-NH₂	Cyclohexyl	Inactive

Analysis: This data clearly shows that while the primary amine at Site A can be replaced with some tolerance (e.g., by a hydroxyl group), the phenyl group at Site B is essential for activity, with substitutions or replacement by an aliphatic ring leading to a dramatic loss of potency.[10]

Conclusion

The Methyl 5,5-dimethylpiperidine-3-carboxylate scaffold is a powerful and versatile starting point for the discovery of novel therapeutics. Its derivatives have been shown to modulate a wide range of targets, from GPCRs in the central nervous system to enzymes involved in osteoporosis and malaria. A successful drug discovery campaign built on this core requires a deep understanding of its chemical potential and a rigorous, systematic approach to mechanistic investigation. By employing the principles and protocols outlined in this guide—combining targeted synthesis, robust binding and functional assays, and careful SAR analysis—researchers can effectively unlock the full therapeutic potential of this privileged chemical structure.

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• 10. Design, Synthesis and Pharmacological Evaluation of 4-Hydroxyphenylglycine and 4-Hydroxyphenylglycinol Derivatives as GPR88 Agonists - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D3MD00291H [pubs.rsc.org]
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• 15. Design and evaluation of piperidine carboxamide derivatives as potent ALK inhibitors through 3D-QSAR modeling, artificial neural network and computational analysis - Arabian Journal of Chemistry [arabjchem.org]
• 16. Identification of potent and reversible piperidine carboxamides that are species-selective orally active proteasome inhibitors to treat malaria - PMC [pmc.ncbi.nlm.nih.gov]

Toxicity Profile and Safety Data Sheet for Methyl 5,5-dimethylpiperidine-3-carboxylate: A Technical Guide for Drug Development

Executive Summary

In modern medicinal chemistry, the incorporation of sp³-rich scaffolds is a proven strategy for improving the physicochemical properties of drug candidates, such as aqueous solubility and metabolic stability. Methyl 5,5-dimethylpiperidine-3-carboxylate (available as a free base or hydrochloride salt) is an advanced building block increasingly utilized in hit-to-lead and lead optimization campaigns[1][2]. The gem-dimethyl substitution at the 5-position provides significant steric hindrance, which can block cytochrome P450-mediated oxidation and modulate the basicity (pKa) of the piperidine nitrogen.

However, like many structurally complex aliphatic amines, introducing this moiety requires a rigorous understanding of its toxicity profile, handling protocols, and potential cellular liabilities (e.g., lysosomotropism and membrane irritation). This whitepaper synthesizes the chemical identity, extrapolated toxicological data, and standardized handling protocols for Methyl 5,5-dimethylpiperidine-3-carboxylate, equipping researchers with the necessary safety and mechanistic insights.

Chemical Identity & Physicochemical Profiling

Understanding the physical properties of this compound is the first step in predicting its behavior in both biological assays and occupational exposure scenarios. The compound is predominantly supplied and handled as a hydrochloride salt to improve shelf stability and mitigate the volatility associated with low-molecular-weight free amines[3][4].

Table 1: Chemical Identity and Properties

Property	Description / Value
Chemical Name	Methyl 5,5-dimethylpiperidine-3-carboxylate
CAS Number (Free Base)	1782530-55-5[2][5]
CAS Number (HCl Salt)	2731010-76-5[1][3][4]
Molecular Formula (Free Base)	C₉H₁₇NO₂
Molecular Formula (HCl Salt)	C₉H₁₈ClNO₂[4]
Molecular Weight (Free Base)	171.24 g/mol
Molecular Weight (HCl Salt)	207.70 g/mol
Physical State	Solid / Crystalline powder (as HCl salt)
Recommended Storage	Store in a cool, dry, well-ventilated place; keep tightly closed[6][7].

Toxicity Profile & Mechanistic Toxicology

Because specific in vivo toxicological studies on the novel 5,5-dimethyl substituted derivative are limited in public domains, its safety profile is extrapolated from highly homologous compounds, such as methyl piperidine-3-carboxylate and ethyl nipecotate[8].

Acute Toxicity and Irritation

Aliphatic cyclic amines are generally recognized as mucosal and dermal irritants. The free base form is particularly prone to causing severe eye and skin irritation due to its localized alkalinity. The hydrochloride salt form attenuates this basicity but retains irritant properties upon dissolution in physiological fluids[6][9].

• Oral/Inhalation: Harmful if swallowed or inhaled. Inhalation of dust (from the HCl salt) or vapors (from the free base) can cause respiratory tract irritation[6][7].

• Dermal/Ocular: Causes skin irritation and serious eye irritation. Prolonged exposure may lead to localized dermatitis or allergic skin reactions[6][8].

Cellular Liabilities: The "Amine Hypothesis"

From a drug development perspective, highly lipophilic basic amines can induce lysosomotropism . The unprotonated amine diffuses across the lysosomal membrane, becomes protonated in the acidic environment (pH ~4.5), and becomes trapped. This can lead to drug-induced phospholipidosis (DIPL) and subsequent cytotoxicity. The 5,5-dimethyl group increases the lipophilicity of the piperidine ring, making early in vitro cytotoxicity screening critical.

Caption: Mechanistic pathway of lysosomotropism and cytotoxicity induced by lipophilic basic amines.

Safety Data Sheet (SDS) & Hazard Communication

The following hazard communication is synthesized based on the Globally Harmonized System (GHS) for piperidine-3-carboxylate derivatives[6][7].

Table 2: GHS Classification and Hazard Statements

GHS Category	Hazard Statement (H-Code)	Description
Acute Toxicity, Oral	H302	Harmful if swallowed.
Acute Toxicity, Inhalation	H332	Harmful if inhaled.
Skin Corrosion/Irritation	H315	Causes skin irritation.
Serious Eye Damage/Irritation	H319	Causes serious eye irritation.
STOT - Single Exposure	H335	May cause respiratory irritation.

Precautionary Handling Protocols

To ensure scientific integrity and occupational safety, laboratory personnel must adhere to strict handling protocols[6][8][10]:

• Engineering Controls: Handle exclusively within a certified chemical fume hood to prevent inhalation of dust or aerosols.

• Personal Protective Equipment (PPE): Wear tightly fitting safety goggles (conforming to EN 166 or NIOSH), chemical-resistant impermeable gloves (e.g., nitrile, minimum 0.11 mm thickness), and a flame-resistant lab coat[10].

• Spill Response: Do not use a full water jet. Scoop up solid material or absorb liquid with an inert absorbent material (e.g., sand, silica gel). Place in a tightly closed container for disposal according to local regulations[7][8].

First-Aid Measures

• Eye Contact: Rinse cautiously with running water for at least 15 minutes while keeping eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention[6][8].

• Skin Contact: Wash off immediately with plenty of soap and water. Remove contaminated clothing. If irritation persists, seek medical advice[7][8].

• Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration[6][8].

Experimental Protocols for Toxicity Validation

To validate the safety of Methyl 5,5-dimethylpiperidine-3-carboxylate as a structural motif in your drug candidates, a self-validating in vitro cytotoxicity assay is required. We recommend the CellTiter-Glo® Luminescent Cell Viability Assay using HepG2 (human liver cancer) cells to assess basal hepatotoxicity.

Step-by-Step Methodology: HepG2 Cytotoxicity Assay

This protocol is designed to establish causality between compound concentration and cellular ATP depletion (a proxy for viability).

Step 1: Cell Seeding

• Cultivate HepG2 cells in DMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Harvest cells at 80% confluency using Trypsin-EDTA.

• Seed cells into a white, flat-bottom 96-well plate at a density of 10,000 cells/well in 100 µL of media.

• Incubate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment.

Step 2: Compound Preparation & Treatment

• Prepare a 10 mM stock solution of Methyl 5,5-dimethylpiperidine-3-carboxylate in 100% molecular-grade DMSO.

• Perform a 3-fold serial dilution in DMSO to create a 10-point concentration curve (e.g., 10 mM down to 0.5 µM).

• Dilute the DMSO stocks 1:100 into pre-warmed culture media to achieve final assay concentrations (100 µM down to 0.005 µM) with a final DMSO concentration of 1% (v/v).

• Self-Validating Controls: Include a vehicle control (1% DMSO) and a positive control for cytotoxicity (e.g., Chlorpromazine at 50 µM).

• Aspirate media from the 96-well plate and add 100 µL of the compound-containing media to the respective wells in triplicate. Incubate for 48 hours.

Step 3: Assay Readout & Analysis

• Equilibrate the plate and the CellTiter-Glo® reagent to room temperature for 30 minutes.

• Add 100 µL of CellTiter-Glo® reagent to each well.

• Place the plate on an orbital shaker for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Record luminescence using a microplate reader.

• Calculate % viability relative to the vehicle control and determine the IC₅₀ using non-linear regression analysis (e.g., GraphPad Prism).

Caption: High-throughput in vitro cytotoxicity screening workflow for novel piperidine building blocks.

Conclusion

Methyl 5,5-dimethylpiperidine-3-carboxylate is a highly valuable synthetic intermediate that offers unique steric and electronic properties for drug design. However, its structural classification as an aliphatic cyclic amine necessitates rigorous adherence to safety protocols to prevent dermal, ocular, and respiratory irritation. By integrating robust in vitro toxicity screening early in the development pipeline, researchers can effectively harness this building block while mitigating downstream safety liabilities.

References

• Matrix Scientific. Safety Data Sheet: piperidine-3-carboxylate derivatives. Retrieved from:[Link]

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Protocols & Analytical Methods

Synthesis of Methyl 5,5-dimethylpiperidine-3-carboxylate: A Detailed Protocol for Researchers

Introduction: Navigating the Synthesis of a Key Piperidine Scaffold

The piperidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved pharmaceuticals and clinical candidates. Its conformational flexibility and ability to present substituents in well-defined three-dimensional space make it a cornerstone of modern drug design. Among the vast landscape of substituted piperidines, Methyl 5,5-dimethylpiperidine-3-carboxylate stands out as a valuable building block. The gem-dimethyl substitution at the 5-position introduces a conformational lock, which can be instrumental in optimizing ligand-receptor interactions by reducing the entropic penalty upon binding. This guide provides a comprehensive, step-by-step protocol for the synthesis of this important intermediate, designed for researchers and professionals in drug development. The described methodology is rooted in established chemical principles and offers a reliable pathway from commercially available starting materials to the desired product.

Strategic Overview of the Synthesis

The synthesis of Methyl 5,5-dimethylpiperidine-3-carboxylate is most effectively approached through a three-stage process. This strategy begins with the selective oxidation of a commercially available starting material, followed by esterification, and culminates in the catalytic hydrogenation of the pyridine ring. This route is advantageous due to the accessibility of the initial precursors and the generally high yields of each transformation.

Caption: Overall workflow for the synthesis of Methyl 5,5-dimethylpiperidine-3-carboxylate.

Materials and Reagents

For a successful synthesis, it is imperative to use reagents of appropriate purity and to handle them with the necessary safety precautions.

Reagent	Formula	Molecular Weight ( g/mol )	Purity	Supplier
3,5-Lutidine	C₇H₉N	107.15	≥98%	Sigma-Aldrich
Potassium Permanganate	KMnO₄	158.03	≥99%	Fisher Scientific
Sulfuric Acid	H₂SO₄	98.08	95-98%	VWR
Sodium Hydroxide	NaOH	40.00	≥97%	Merck
Methanol	CH₃OH	32.04	Anhydrous, ≥99.8%	Sigma-Aldrich
Thionyl Chloride	SOCl₂	118.97	≥99%	Acros Organics
Platinum(IV) Oxide	PtO₂	227.08	Catalyst grade	Strem Chemicals
Hydrogen Gas	H₂	2.02	High purity	Airgas
Diethyl Ether	(C₂H₅)₂O	74.12	Anhydrous	Fisher Scientific
Ethyl Acetate	C₄H₈O₂	88.11	ACS grade	VWR
Sodium Sulfate	Na₂SO₄	142.04	Anhydrous	Merck
Celite®

Experimental Protocol

Stage 1: Oxidation of 3,5-Lutidine to 5-Methylnicotinic Acid

The initial step involves the selective oxidation of one of the methyl groups of 3,5-lutidine. This is a critical transformation that requires careful control of reaction conditions to prevent over-oxidation to the diacid. Potassium permanganate is a powerful and effective oxidizing agent for this purpose.[1]

Procedure:

• To a 2 L three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, add 107.15 g (1.0 mol) of 3,5-lutidine and 1 L of water.

• Stir the mixture to ensure homogeneity.

• Slowly add a solution of 158.03 g (1.0 mol) of potassium permanganate in 1 L of water through the dropping funnel over a period of 2-3 hours. The addition is exothermic, and the temperature of the reaction mixture should be maintained between 30-40 °C using an ice-water bath.

• After the addition is complete, continue stirring the mixture at room temperature for 16-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion, the brown precipitate of manganese dioxide is removed by filtration through a pad of Celite®. The filter cake should be washed with 200 mL of hot water.

• The combined filtrate is then acidified to a pH of 3-4 with concentrated sulfuric acid. A white precipitate of 5-methylnicotinic acid will form.

• The mixture is cooled in an ice bath for 1 hour to maximize precipitation.

• The white solid is collected by vacuum filtration, washed with cold water, and dried under vacuum to yield 5-methylnicotinic acid.

Stage 2: Esterification of 5-Methylnicotinic Acid

The carboxylic acid is converted to its corresponding methyl ester to facilitate the subsequent hydrogenation and purification steps. A classic Fischer esterification using methanol with an acid catalyst is a reliable method.[2][3][4]

Procedure:

• In a 1 L round-bottom flask, suspend the dried 5-methylnicotinic acid (from Stage 1) in 500 mL of anhydrous methanol.

• Cool the suspension in an ice bath and slowly add 20 mL of thionyl chloride dropwise with stirring. Alternatively, concentrated sulfuric acid can be used as a catalyst.

• After the addition is complete, the reaction mixture is heated to reflux and maintained for 4-6 hours. The reaction should be monitored by TLC until the starting material is consumed.

• The excess methanol is removed under reduced pressure using a rotary evaporator.

• The residue is carefully neutralized with a saturated aqueous solution of sodium bicarbonate.

• The aqueous layer is extracted three times with 150 mL portions of ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated under reduced pressure to yield crude Methyl 5-methylnicotinate. The product can be purified by flash column chromatography on silica gel if necessary.

Stage 3: Catalytic Hydrogenation to Methyl 5,5-dimethylpiperidine-3-carboxylate

This final stage involves the reduction of the pyridine ring to a piperidine ring. Catalytic hydrogenation is the most effective method for this transformation. Platinum(IV) oxide (Adam's catalyst) is a highly efficient catalyst for the hydrogenation of aromatic rings.[5][6][7][8][9]

Caption: The final catalytic hydrogenation step to yield the target compound.

Procedure:

• To a high-pressure hydrogenation vessel (e.g., a Parr shaker), add the Methyl 5-methylnicotinate (from Stage 2) and 200 mL of methanol.

• Carefully add 1.0 g of Platinum(IV) oxide catalyst.

• Seal the vessel and purge it with nitrogen gas, followed by hydrogen gas.

• Pressurize the vessel with hydrogen gas to 50 psi.

• The mixture is then shaken or stirred vigorously at room temperature for 24-48 hours. The progress of the reaction can be monitored by gas chromatography-mass spectrometry (GC-MS) or by the cessation of hydrogen uptake.

• Upon completion, the reaction vessel is carefully depressurized, and the catalyst is removed by filtration through a pad of Celite®. The filter cake should be washed with methanol.

• The filtrate is concentrated under reduced pressure to yield the crude Methyl 5,5-dimethylpiperidine-3-carboxylate.

• The crude product can be purified by vacuum distillation or by flash column chromatography on silica gel to afford the pure product.

Characterization

The structure and purity of the final product, Methyl 5,5-dimethylpiperidine-3-carboxylate, should be confirmed by standard analytical techniques:

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum should show characteristic peaks for the piperidine ring protons, the gem-dimethyl groups, and the methyl ester.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum will confirm the carbon framework of the molecule, including the carbonyl carbon of the ester.

• Mass Spectrometry (MS): To confirm the molecular weight of the compound. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.

• Infrared Spectroscopy (IR): The spectrum should show characteristic absorption bands for the N-H bond of the secondary amine and the C=O bond of the ester.

Safety and Handling Precautions

• 3,5-Lutidine: This compound is flammable and harmful if swallowed or in contact with skin.[10][11][12][13] It should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves and safety goggles, should be worn.

• Potassium Permanganate: A strong oxidizing agent. Contact with combustible materials may cause fire.

• Thionyl Chloride: Corrosive and reacts violently with water. It should be handled with extreme care in a fume hood.

• Platinum(IV) Oxide: A flammable solid and an oxidizing agent.[5][6][7][8][9] It should be handled with care, and the catalyst should not be allowed to dry completely in the presence of organic solvents.

• Hydrogen Gas: Highly flammable and can form explosive mixtures with air. The hydrogenation step must be carried out in a well-maintained and properly functioning high-pressure reactor.

Conclusion

The synthesis of Methyl 5,5-dimethylpiperidine-3-carboxylate presented herein provides a robust and reproducible protocol for obtaining this valuable building block. By following the detailed steps for oxidation, esterification, and catalytic hydrogenation, researchers can confidently produce this compound in sufficient quantities for their drug discovery and development programs. The strategic use of established chemical transformations ensures a high probability of success, making this guide an essential resource for synthetic and medicinal chemists.

References

• 3,5-Lutidine, 98+% SECTION 1 - CHEMICAL PRODUCT AND COMPANY IDENTIFICATION MSDS Name. (n.d.). Retrieved from [Link]

• Loba Chemie. (2013, February 28). 3,5-LUTIDINE FOR SYNTHESIS MSDS CAS No. Retrieved from [Link]

• Shandong Kunda Biotechnology Co Ltd. (n.d.). 3,5-Lutidine. Retrieved from [Link]

• ESPI Metals. (2015, June 15). Platinum (IV) Oxide - Safety Data Sheet. Retrieved from [Link]

• ESPI Metals. (n.d.). Platinum Oxide. Retrieved from [Link]

• Google Patents. (n.d.). CN102584695A - Preparing method of 5-methylnicotinicacid.

• Semantic Scholar. (n.d.). Cooperative Interplay between a Flexible PNN-Ru(II) Complex and a NaBH4 Additive in the Efficient. Retrieved from [Link]

• Chemical Substance Information. (n.d.). methyl 5-(dimethylamino)piperidine-3-carboxylate. Retrieved from [Link]

• MDPI. (2021, June 22). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). esterification of carboxylic acids with. Retrieved from [Link]

• Google Patents. (n.d.). CN106699650A - Preparation method of high-purity 5-methyl-nicotinic acid.

• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. Retrieved from [Link]

• PubChemLite. (n.d.). Methyl 5,5-dimethylpiperidine-2-carboxylate hydrochloride (C9H17NO2). Retrieved from [Link]

• Google Patents. (n.d.). US20150299095A1 - Alcohol-mediated esterification of carboxylic acids with carbonates.

• YouTube. (2016, December 28). Fischer Esterification Reaction Mechanism - Carboxylic Acid Derivatives. Retrieved from [Link]

• Master Organic Chemistry. (2022, November 16). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Retrieved from [Link]

• Chemistry of Heterocyclic Compounds. (2022, February 9). CATALYTIC HYDROGENATION OF METHYL ESTERS OF SOME 1H-PYRAZOLINE-3-CARBOXYLIC ACIDS. Retrieved from [Link]

• Green Chemistry (RSC Publishing). (n.d.). Rational design of Ni-based catalysts derived from hydrotalcite for selective hydrogenation of 5-hydroxymethylfurfural. Retrieved from [Link]

• Frontiers. (n.d.). Selective Hydrogenation of 5-Hydroxymethylfurfural to 2,5-Dimethylfuran Over Popcorn-Like Nitrogen-Doped Carbon-Confined CuCo Bimetallic Catalyst. Retrieved from [Link]

• MDPI. (2022, June 29). 2,5-Dimethylfuran Production by Catalytic Hydrogenation of 5-Hydroxymethylfurfural Using Ni Supported on Al2O3-TiO2-ZrO2 Prepared by Sol-Gel Method. Retrieved from [Link]

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Application Notes and Protocols: Methyl 5,5-dimethylpiperidine-3-carboxylate as a Versatile Building Block in Drug Discovery

Introduction: The Strategic Value of Saturated Heterocycles in Medicinal Chemistry

The piperidine motif is a cornerstone of modern medicinal chemistry, recognized as a privileged scaffold due to its frequent appearance in a vast array of pharmaceuticals and natural products.[1][2] Its three-dimensional, sp³-rich structure offers a distinct advantage over flat, aromatic systems by enabling more complex and specific interactions with biological targets.[1] This often translates to improved potency, selectivity, and pharmacokinetic properties.[2] Within this important class of building blocks, Methyl 5,5-dimethylpiperidine-3-carboxylate represents a particularly strategic, yet underexplored, scaffold for generating novel chemical entities.

The defining feature of this molecule is the gem-dimethyl group at the C-5 position. This structural element offers two significant advantages in drug design:

• Enhanced Metabolic Stability: The quaternary carbon introduced by the gem-dimethyl group can act as a "metabolic shield," blocking adjacent sites from oxidative metabolism by cytochrome P450 enzymes. This can increase the half-life and oral bioavailability of a drug candidate.[3]

• Conformational Restriction: The steric bulk of the two methyl groups restricts the conformational flexibility of the piperidine ring.[3] This pre-organization can lead to a lower entropic penalty upon binding to a target protein, potentially increasing binding affinity and selectivity.

This guide provides a comprehensive overview of Methyl 5,5-dimethylpiperidine-3-carboxylate, including a plausible synthetic route, key derivatization protocols, and strategic applications in drug discovery programs.

Physicochemical and Structural Properties

A summary of the key identifiers and predicted properties for Methyl 5,5-dimethylpiperidine-3-carboxylate is provided below.

Identifier	Value
IUPAC Name	methyl 5,5-dimethylpiperidine-3-carboxylate
Molecular Formula	C₉H₁₇NO₂
Molecular Weight	171.24 g/mol
Canonical SMILES	CC1(C)CC(C(=O)OC)CN1
Predicted pKa	9.3 ± 0.1 (for the secondary amine)
Predicted LogP	1.2 ± 0.3

Proposed Synthesis of Methyl 5,5-dimethylpiperidine-3-carboxylate

While this specific compound is not widely cataloged, a robust and scientifically sound synthetic route can be proposed based on well-established organic chemistry principles, such as Michael addition and reductive amination, which are common in the synthesis of substituted piperidines.[4][5]

Synthetic Workflow Overview

The proposed multi-step synthesis begins with readily available starting materials and proceeds through a key cyclization step to construct the core piperidine ring, followed by functional group manipulation.

Caption: Proposed synthetic workflow for Methyl 5,5-dimethylpiperidine-3-carboxylate.

Protocol 1: Synthesis of the Piperidine Core

Step 1: Michael Addition This initial step constructs the carbon backbone of the target molecule.

• To a solution of sodium ethoxide (1.05 eq) in absolute ethanol, add diethyl malonate (1.0 eq) dropwise at 0 °C.

• Stir the mixture for 30 minutes, then add mesityl oxide (1.1 eq) dropwise, maintaining the temperature below 10 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Quench the reaction with a saturated aqueous solution of NH₄Cl and extract the product with ethyl acetate.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude Michael addition product.

Step 2: Hydrolysis and Decarboxylation This step simplifies the intermediate to a keto-acid.

• Dissolve the crude product from Step 1 in a mixture of ethanol and aqueous potassium hydroxide (3.0 eq).

• Reflux the mixture for 4-6 hours until saponification is complete (monitored by TLC).

• Cool the reaction mixture and acidify to pH 1-2 with concentrated HCl.

• Heat the acidified mixture to 80-90 °C for 2-3 hours to effect decarboxylation.

• Cool, extract the product (3,3-dimethyl-5-oxohexanoic acid) with dichloromethane, dry the organic layer, and concentrate to yield the crude keto-acid.

Step 3: Reductive Amination and Cyclization This is the key ring-forming step.

• Dissolve the crude keto-acid (1.0 eq) and ammonium acetate (5.0 eq) in methanol.

• Stir the mixture at room temperature for 1 hour.

• Cool the solution to 0 °C and add sodium cyanoborohydride (1.5 eq) portion-wise.

• Allow the reaction to stir at room temperature for 24 hours.

• Quench the reaction by carefully adding 2M HCl until gas evolution ceases.

• Concentrate the mixture under reduced pressure, then basify with aqueous NaOH and extract with an appropriate organic solvent to isolate the crude 5,5-dimethylpiperidine-3-carboxylic acid.

Step 4: Fischer Esterification The final step installs the methyl ester.

• Suspend the crude carboxylic acid from Step 3 in methanol.

• Add a catalytic amount of concentrated sulfuric acid (e.g., 5 mol%).

• Reflux the mixture for 6-8 hours.[6]

• Cool the reaction, neutralize with saturated aqueous NaHCO₃, and extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

• Purify the final product, Methyl 5,5-dimethylpiperidine-3-carboxylate, by silica gel column chromatography.

Application Notes: Strategic Use in Drug Discovery

The title compound is a bifunctional building block, offering two distinct points for diversification: the secondary amine (nucleophilic) and the methyl ester (electrophilic). This allows for the rapid generation of diverse chemical libraries.

Derivatization Strategies

The reactivity of the two functional groups enables a wide range of synthetic transformations to explore the surrounding chemical space.

Reaction Type	Reagent Class	Functional Group Formed
N-Alkylation	Alkyl halides (e.g., R-Br)	Tertiary amine
N-Acylation	Acyl chlorides, Anhydrides	Amide
N-Sulfonylation	Sulfonyl chlorides	Sulfonamide
Reductive Amination	Aldehydes, Ketones	Tertiary amine
Amide Formation	Primary/Secondary Amines	Amide (at C-3)
Hydrolysis	LiOH, NaOH	Carboxylic Acid (at C-3)
Reduction	LiAlH₄, DIBAL-H	Primary Alcohol (at C-3)

Protocol 2: Parallel Amide Synthesis via N-Acylation

This protocol describes a typical procedure for creating a small library of amides by acylating the piperidine nitrogen.

• Array Preparation: In a 96-well plate, dispense a solution of Methyl 5,5-dimethylpiperidine-3-carboxylate (1.0 eq) in a suitable solvent like dichloromethane (DCM).

• Reagent Addition: To each well, add a unique acyl chloride (1.1 eq) from a stock solution, followed by a non-nucleophilic base such as triethylamine or diisopropylethylamine (1.5 eq).

• Reaction: Seal the plate and agitate at room temperature for 4-12 hours.

• Workup: Quench the reactions by adding water. The product can be isolated using liquid-liquid extraction or a solid-phase extraction (SPE) protocol.

• Analysis: Analyze the purity and confirm the identity of the products in each well using LC-MS.

Drug Discovery Integration Workflow

Methyl 5,5-dimethylpiperidine-3-carboxylate is an ideal starting point for fragment-based or lead optimization campaigns. The workflow illustrates how this building block can be systematically elaborated.

Caption: Integration of the building block into a typical drug discovery workflow.

Hypothetical Application: Targeting a Kinase Pathway

Derivatives of this scaffold could be explored as inhibitors of signaling pathways implicated in diseases like cancer. For instance, the PI3K/Akt/mTOR pathway is a well-validated target.[3] A library derived from our building block could be screened for inhibitors of a key kinase in this pathway.

Caption: Hypothetical inhibition of the Akt node in a kinase signaling pathway.

Conclusion

Methyl 5,5-dimethylpiperidine-3-carboxylate is a promising, albeit currently underutilized, building block for drug discovery. Its key structural features—a conformationally restricted, metabolically stable core combined with two orthogonal functional handles—make it an attractive scaffold for generating libraries of novel, three-dimensional molecules. The synthetic strategies and derivatization protocols outlined in this guide provide a clear path for researchers to incorporate this valuable building block into their medicinal chemistry programs, accelerating the discovery of new therapeutic agents.

References

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• The synthesis of piperidine carboxylic acids 3a-d and their acyl derivatives 5c, d. ResearchGate. Available at: [Link]

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• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules. Available at: [Link]

• Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. MedChemComm. Available at: [Link]

• Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. RSC Medicinal Chemistry. Available at: [Link]

• Synthesis of methyl 1-methylpiperidine-4-carboxylate. PrepChem.com. Available at: [Link]

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• SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. White Rose eTheses Online. Available at: [Link]

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• Recent Advances in the Synthesis of Carboxylic Acid Esters. IntechOpen. Available at: [Link]

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• Preparation method of high-purity 5-methyl-nicotinic acid. Google Patents.

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Protocol for N-Boc protection of Methyl 5,5-dimethylpiperidine-3-carboxylate

An Application Note and Protocol for the N-Boc Protection of Methyl 5,5-dimethylpiperidine-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the N-tert-butoxycarbonyl (N-Boc) protection of methyl 5,5-dimethylpiperidine-3-carboxylate, a sterically hindered secondary amine. The protocol is designed to be a self-validating system, offering detailed procedural steps grounded in established chemical principles. This guide delves into the underlying reaction mechanism, safety precautions, a meticulously detailed experimental protocol, and methods for the characterization of the final product. The information presented herein is intended to equip researchers in organic synthesis and drug development with the necessary knowledge for the successful execution of this pivotal chemical transformation.

Introduction: The Significance of Boc Protection

The tert-butyloxycarbonyl (Boc) group is a cornerstone in modern organic synthesis, particularly in the construction of complex molecules and in peptide synthesis.[1] Its utility stems from its ability to "mask" the nucleophilic and basic nature of an amine functional group, thereby preventing unwanted side reactions during subsequent synthetic steps.[1][2] The Boc group is favored for its stability across a wide array of non-acidic reaction conditions and its facile removal under mild acidic conditions.[2]

The substrate in focus, methyl 5,5-dimethylpiperidine-3-carboxylate, presents a unique challenge due to the steric hindrance imparted by the gem-dimethyl group at the 5-position. This structural feature can influence the reactivity of the secondary amine, necessitating a robust and well-optimized protocol for efficient protection.

Reaction Mechanism and Scientific Rationale

The N-Boc protection of an amine with di-tert-butyl dicarbonate ((Boc)₂O) proceeds via a nucleophilic acyl substitution mechanism.[1][3] The key steps are as follows:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the piperidine ring attacks one of the electrophilic carbonyl carbons of the (Boc)₂O molecule.[4][5] This initial step leads to the formation of a tetrahedral intermediate.[1]

• Role of the Base: A base, typically a tertiary amine such as triethylamine (TEA) or diisopropylethylamine (DIPEA), is often employed to facilitate the reaction.[6][7] The base serves to deprotonate the positively charged nitrogen in the intermediate, thereby increasing the nucleophilicity of the starting amine and accelerating the reaction.[7] In the absence of an external base, the reaction can still proceed, with another molecule of the starting amine or the generated tert-butoxide acting as the base.[6]

• Collapse of the Intermediate: The tetrahedral intermediate collapses, leading to the elimination of a tert-butyl carbonate leaving group.[8]

• Byproduct Formation: The unstable tert-butyl carbonate decomposes into the neutral and volatile byproducts, tert-butanol and carbon dioxide gas.[4] The evolution of CO₂ gas is a visual indicator that the reaction is proceeding.[4]

The choice of an aprotic solvent like dichloromethane (DCM) is crucial as it readily dissolves both the starting material and the reagents without participating in the reaction.[2]

Safety and Handling of Reagents

A steadfast commitment to safety is paramount in any laboratory setting. The following table summarizes the key hazards and necessary precautions for the primary reagents used in this protocol.

Reagent	Key Hazards	Handling Precautions
Di-tert-butyl dicarbonate ((Boc)₂O)	Flammable solid/liquid, fatal if inhaled, causes serious eye damage and skin irritation, may cause allergic skin reaction and respiratory irritation.[2][9]	Always handle in a well-ventilated chemical fume hood.[2] Wear appropriate personal protective equipment (PPE), including nitrile gloves, safety goggles, and a lab coat.[10][11] Keep away from heat, sparks, and open flames.[2]
Dichloromethane (DCM)	Suspected carcinogen, harmful if swallowed or inhaled, causes skin and eye irritation.[12][13]	Use in a well-ventilated fume hood.[2] Avoid contact with skin and eyes.[10]
Triethylamine (TEA)	Flammable liquid and vapor, toxic if inhaled, causes severe skin burns and eye damage.[14]	Handle in a fume hood.[14] Wear appropriate PPE.[14]

Detailed Experimental Protocol

This protocol is designed for the N-Boc protection of methyl 5,5-dimethylpiperidine-3-carboxylate on a 10 mmol scale. Adjustments to the scale should be made with proportional changes in reagent quantities and solvent volumes.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Mass/Volume	Equivalents
Methyl 5,5-dimethylpiperidine-3-carboxylate	171.24	10.0	1.71 g	1.0
Di-tert-butyl dicarbonate ((Boc)₂O)	218.25	11.0	2.40 g	1.1
Triethylamine (TEA)	101.19	15.0	2.09 mL	1.5
Dichloromethane (DCM)	-	-	50 mL	-
1 M HCl (aq)	-	-	20 mL	-
Saturated NaHCO₃ (aq)	-	-	20 mL	-
Brine (saturated NaCl (aq))	-	-	20 mL	-
Anhydrous Sodium Sulfate (Na₂SO₄)	-	-	~5 g	-

Step-by-Step Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add methyl 5,5-dimethylpiperidine-3-carboxylate (1.71 g, 10.0 mmol). Dissolve the starting material in dichloromethane (50 mL).

• Addition of Base: Add triethylamine (2.09 mL, 15.0 mmol) to the solution. Stir the mixture at room temperature for 5 minutes.

• Addition of (Boc)₂O: To the stirred solution, add di-tert-butyl dicarbonate (2.40 g, 11.0 mmol) portion-wise over 5 minutes. A slight exotherm and gas evolution may be observed.

• Reaction Monitoring: Allow the reaction to stir at room temperature. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 2-4 hours. For sterically hindered amines, the reaction may require a longer duration or gentle heating (e.g., to 40°C).[15]

• Work-up:

  • Upon completion, transfer the reaction mixture to a separatory funnel.

  • Wash the organic layer sequentially with 1 M HCl (20 mL), saturated NaHCO₃ solution (20 mL), and brine (20 mL).[1]

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

  • Filter the mixture to remove the drying agent.

• Isolation of Crude Product: Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude N-Boc protected product as an oil or a solid.

Purification

If necessary, the crude product can be purified by flash column chromatography on silica gel.[16]

• Eluent System: A gradient of ethyl acetate in hexanes (e.g., 0% to 20% ethyl acetate) is typically effective. The polarity of the eluent may need to be optimized based on TLC analysis. For basic compounds that may streak on silica, adding a small amount of triethylamine (~0.1-1%) to the eluent can improve the separation.[17][18]

• Procedure: Dissolve the crude product in a minimal amount of DCM and adsorb it onto a small amount of silica gel. Load the dried silica onto the column and elute with the chosen solvent system. Collect fractions and combine those containing the pure product as determined by TLC.

• Final Product: Remove the solvent from the combined pure fractions under reduced pressure to afford the purified methyl 1-(tert-butoxycarbonyl)-5,5-dimethylpiperidine-3-carboxylate.

Experimental Workflow Diagram

Caption: Workflow for the N-Boc protection of Methyl 5,5-dimethylpiperidine-3-carboxylate.

Characterization of the Product

Confirmation of the successful N-Boc protection is achieved through standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The most definitive evidence for successful Boc protection is the appearance of a singlet at approximately 1.4-1.5 ppm, integrating to 9 protons, which corresponds to the magnetically equivalent protons of the tert-butyl group.[19][20] Additionally, shifts in the signals of the protons on the piperidine ring, particularly those adjacent to the nitrogen, will be observed upon protection.

• ¹³C NMR: The presence of the Boc group is confirmed by two characteristic signals: a quaternary carbon around 80 ppm (the tert-butyl carbon) and a carbonyl carbon around 155 ppm.[21]

Mass Spectrometry (MS)

Mass spectrometry will show an increase in the molecular weight of the starting material corresponding to the addition of the Boc group (100.12 g/mol ).[19] The expected molecular ion peak for the product [M+H]⁺ would be observed. It is important to note that Boc-protected amines can sometimes undergo fragmentation in the mass spectrometer.[22]

Troubleshooting

Problem	Possible Cause	Suggested Solution
Incomplete Reaction	Insufficient reaction time or temperature for the sterically hindered amine.[15]	Continue stirring for a longer period or gently warm the reaction mixture to 40°C. Monitor progress by TLC.
Degradation of (Boc)₂O due to moisture.	Use a fresh bottle of (Boc)₂O and ensure anhydrous conditions.
Formation of Side Products	Excess (Boc)₂O leading to side reactions.	Use a controlled amount of (Boc)₂O (1.05-1.1 equivalents).[17]
Difficult Purification	Co-elution of product and unreacted starting material.	Modify the eluent system for column chromatography, potentially by adding a small amount of triethylamine to reduce tailing of the basic starting material.[17][18]
Residual (Boc)₂O in the crude product.	During work-up, ensure a thorough wash with saturated NaHCO₃ solution to quench and remove unreacted (Boc)₂O.

Conclusion

The protocol described provides a reliable and robust method for the N-Boc protection of the sterically hindered methyl 5,5-dimethylpiperidine-3-carboxylate. By understanding the underlying chemical principles, adhering to safety guidelines, and utilizing appropriate analytical techniques for monitoring and characterization, researchers can confidently execute this important synthetic transformation. This detailed guide serves as a valuable resource for professionals in the fields of chemical synthesis and drug discovery.

References

• Common Organic Chemistry. Boc Protection Mechanism (Boc2O). Available at: [Link]

• Common Organic Chemistry. Boc Protection Mechanism (Boc2O + Base). Available at: [Link]

• Master Organic Chemistry. Amine Protection and Deprotection. Available at: [Link]

• Chemistry Steps. Boc Protecting Group for Amines. Available at: [Link]

• Application Note – N-Boc protection. Available at: [Link]

• J&K Scientific LLC. BOC Protection and Deprotection. Available at: [Link]

• Journal of the American Society for Mass Spectrometry. Elucidation of the presence and location of t-Boc protecting groups in amines and dipeptides using on-column H/D exchange HPLC/ESI/MS. Available at: [Link]

• AAPPTec, LLC. Safety Data Sheet - Boc Anhydride. Available at: [Link]

• Chemtips. Reactions that Work: Boc Protection. Available at: [Link]

• ResearchGate. Solution and solid structure of a boc-protected piperidine-spiro-hydantoin as studied by two-dimensional NMR and X-ray crystallography. Available at: [Link]

• Pipeline and Hazardous Materials Safety Administration. Safety Data Sheet. Available at: [Link]

• Organic Chemistry Portal. Boc-Protected Amino Groups. Available at: [Link]

• PMC. Protected Amine Labels: A Versatile Molecular Scaffold for Multiplexed Nominal Mass and Sub-Da Isotopologue Quantitative Proteomic Reagents. Available at: [Link]

• ResearchGate. How to do work-up of a BOC deprotection reaction by TFA? Available at: [Link]

• ResearchGate. Solvent-Free Mechanochemical Deprotection of N -Boc Group. Available at: [Link]

• RSC Publishing. Dual protection of amino functions involving Boc. Available at: [Link]

• PMC. Rapid detection of tert-butoxycarbonyl-methamphetamine by direct analysis in real time time-of-flight mass spectrometry. Available at: [Link]

• OSTI.gov. Accelerated tert -butyloxycarbonyl deprotection of amines in microdroplets produced by a pneumatic spray. Available at: [Link]

• PMC. A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines. Available at: [Link]

• Specific solvent issues with BOC deprotection. Available at: [Link]

• PMC. Characterization of tunable piperidine and piperazine carbamates as inhibitors of endocannabinoid hydrolases. Available at: [Link]

• MDPI. A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. Available at: [Link]

• PMC. Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Available at: [Link]

• Reddit. Advice on N-boc deprotection in the presence of acid sensitive groups. Available at: [Link]

• ResearchGate. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Available at: [Link]

• PubChem. 4-Amino-1-Boc-piperidine. Available at: [Link]

• PMC. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Available at: [Link]

• How do I purify ionizable organic amine compounds using flash column chromatography? Available at: [Link]

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Catalytic hydrogenation methods for Methyl 5,5-dimethylpiperidine-3-carboxylate

An Application Guide to the Catalytic Hydrogenation of Methyl 5,5-dimethylpiperidine-3-carboxylate Precursors

Authored by: A Senior Application Scientist

Introduction: The Significance of Substituted Piperidines

The piperidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmaceuticals and biologically active compounds. Its conformational flexibility and ability to present substituents in well-defined three-dimensional space make it a valuable building block in drug design. Methyl 5,5-dimethylpiperidine-3-carboxylate, with its gem-dimethyl group and ester functionality, represents a chiral building block with significant potential for creating novel therapeutics. The stereocontrolled synthesis of such highly functionalized piperidines is a critical challenge, and catalytic hydrogenation of heteroaromatic precursors stands out as a powerful and atom-economical approach.

This document provides a detailed guide for researchers, scientists, and drug development professionals on the catalytic hydrogenation methods to synthesize methyl 5,5-dimethylpiperidine-3-carboxylate from its logical aromatic precursor, methyl 5,5-dimethyl-1H-pyrrole-3-carboxylate. We will delve into the underlying principles, compare various catalytic systems, and provide detailed experimental protocols.

Strategic Overview: From Aromatic Precursor to Saturated Heterocycle

The most direct route to methyl 5,5-dimethylpiperidine-3-carboxylate is through the reduction of the corresponding aromatic N-heterocycle. The logical precursor for this transformation is methyl 5,5-dimethyl-1H-pyrrole-3-carboxylate. The hydrogenation of the pyrrole ring will yield the desired piperidine structure.

The primary challenge in this transformation is controlling the stereochemistry at the C3 position relative to the substituents at C5. This guide will focus on methods to achieve high diastereoselectivity through the careful selection of catalysts and reaction conditions.

Core Mechanistic Principles of Heterocycle Hydrogenation

The catalytic hydrogenation of pyrroles to piperidines is a well-established transformation, typically proceeding through the addition of hydrogen across the double bonds of the aromatic ring in a stepwise manner. The reaction occurs on the surface of a heterogeneous catalyst or through a soluble homogeneous catalyst complex.

The stereochemical outcome is largely dictated by the mode of hydrogen delivery. In heterogeneous catalysis, hydrogen is generally delivered from one face of the pyrrole ring as it adsorbs onto the catalyst surface.[1][2] The presence of substituents on the ring can sterically hinder adsorption on one face, leading to a preferred direction of hydrogen addition and resulting in a specific diastereomer.[2] For homogeneous catalysis, the chiral ligands coordinated to the metal center create a chiral environment that directs the hydrogenation to one face of the substrate, enabling enantioselective transformations.[3][4]

Catalyst Selection: A Comparative Analysis

The choice of catalyst is paramount in achieving high yield and selectivity. Both heterogeneous and homogeneous catalysts are employed for the hydrogenation of N-heterocycles.

Heterogeneous Catalysis: The Workhorses of Hydrogenation

Heterogeneous catalysts are favored for their operational simplicity, ease of separation from the reaction mixture, and recyclability.[5]

Catalyst	Support	Typical Conditions	Advantages	Disadvantages
Rhodium (Rh)	Alumina (Al₂O₃) or Carbon (C)	1-20 bar H₂, RT-50°C, Methanol	High activity, good diastereoselectivity.[1][6][7]	Higher cost than Pd or Ni.
Palladium (Pd)	Carbon (C)	10-50 bar H₂, 25-60°C, Methanol/DCM	Cost-effective, widely available.[8]	Can be less selective than Rhodium.
Platinum(IV) Oxide (PtO₂)	None (Adams' catalyst)	1-70 bar H₂, RT, Acetic Acid	Mild, effective for various pyridines.[9]	Requires acidic medium, which may not be suitable for all substrates.
Raney Nickel (RaNi)	None	50-150 bar H₂, 50-150°C, Alcohols	Inexpensive, high activity.[10][11]	Requires higher temperatures and pressures, can have lower selectivity.
Ruthenium (Ru)	Carbon (C) or Alumina (Al₂O₃)	10-40 bar H₂, 25-150°C, Water/Alcohols	Can offer unique selectivity, particularly for cis-hydrogenation.[12][13]	Can be prone to poisoning.[14]

Homogeneous Catalysis: The Key to Asymmetry

For enantioselective synthesis, homogeneous catalysts with chiral ligands are indispensable. These systems offer high levels of stereocontrol.

Metal Precursor	Chiral Ligand	Typical Conditions	Key Features
Ruthenium (Ru)	PhTRAP	50 atm H₂, 60°C, 2-propanol	Highly effective for asymmetric hydrogenation of N-Boc-protected pyrroles.[3][4]
Iridium (Ir)	P,N Ligands (e.g., PHOX)	High pressure H₂	Broad substrate scope for N-heterocycles.[15][16]
Rhodium (Rh)	Bisphosphines (e.g., DuPHOS)	1-50 atm H₂, RT	Effective for a range of heteroaromatics.[17]

Experimental Protocols

The following protocols are designed as a starting point for the synthesis of methyl 5,5-dimethylpiperidine-3-carboxylate from its pyrrole precursor. Optimization of reaction conditions (temperature, pressure, solvent, and catalyst loading) is recommended for achieving the best results.

Protocol 1: Diastereoselective Hydrogenation using Heterogeneous Rhodium on Alumina

This protocol aims for high diastereoselectivity based on the directing effect of the substituents on the pyrrole ring.

Workflow Diagram:

Caption: Workflow for Heterogeneous Hydrogenation.

Principle: Rhodium on alumina is a highly active catalyst for the hydrogenation of pyrroles.[1] The alumina support can influence the stereochemical outcome. The reaction is performed under relatively mild conditions.

Materials and Reagents:

• Methyl 5,5-dimethyl-1H-pyrrole-3-carboxylate

• 5% Rhodium on Alumina (Rh/Al₂O₃)

• Methanol (Anhydrous)

• High-pressure autoclave with a magnetic stirrer

• Celite®

• Argon or Nitrogen gas

• Hydrogen gas (high purity)

• Standard laboratory glassware

• Filtration apparatus

Procedure:

• Reactor Preparation: Ensure the autoclave is clean and dry. Add a magnetic stir bar.

• Charging the Reactor: In a glovebox or under an inert atmosphere, add methyl 5,5-dimethyl-1H-pyrrole-3-carboxylate (1.0 eq) and 5% Rh/Al₂O₃ (5-10 mol%).

• Solvent Addition: Add anhydrous methanol to the autoclave to achieve a substrate concentration of 0.1-0.2 M.

• Sealing and Purging: Seal the autoclave securely. Purge the vessel 3-5 times with nitrogen or argon, followed by 3-5 purges with hydrogen gas to remove all air.

• Reaction: Pressurize the autoclave to 10 bar with hydrogen. Begin stirring and maintain the reaction at room temperature for 12-24 hours. Monitor the reaction progress by TLC or GC-MS if possible.

• Work-up: Once the reaction is complete, carefully vent the autoclave. Purge with nitrogen.

• Catalyst Removal: Dilute the reaction mixture with methanol and filter through a pad of Celite® to remove the heterogeneous catalyst. Wash the Celite® pad with additional methanol.

• Isolation: Combine the filtrates and remove the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired methyl 5,5-dimethylpiperidine-3-carboxylate.

Safety Precautions:

• Hydrogen gas is highly flammable. All operations should be conducted in a well-ventilated fume hood, away from ignition sources.

• High-pressure autoclaves must be operated by trained personnel.

• Heterogeneous catalysts can be pyrophoric, especially after use. Handle with care under an inert atmosphere or wet with solvent.

Protocol 2: Asymmetric Hydrogenation using a Homogeneous Ruthenium-PhTRAP Catalyst

This protocol is designed for the synthesis of an enantioenriched product, which may be crucial for pharmaceutical applications. It assumes an N-Boc protected pyrrole precursor for optimal results, as demonstrated in the literature.[3][4]

Workflow Diagram:

Caption: Workflow for Homogeneous Asymmetric Hydrogenation.

Principle: A chiral ruthenium catalyst, generated in situ from a ruthenium precursor and a chiral bisphosphine ligand (PhTRAP), creates a chiral environment for the hydrogenation, leading to high enantioselectivity.[3][4] Triethylamine is added as a base.

Materials and Reagents:

• Methyl 1-(tert-butoxycarbonyl)-5,5-dimethyl-1H-pyrrole-3-carboxylate

• Ru(η³-methallyl)₂(cod)

• (S,S)-(R,R)-PhTRAP (or its enantiomer for the other product enantiomer)

• Triethylamine (Et₃N), freshly distilled

• 2-Propanol (anhydrous and degassed)

• Schlenk flask and line

• High-pressure autoclave with a glass liner and stirrer

• Argon or Nitrogen gas (high purity)

• Hydrogen gas (high purity)

Procedure:

• Catalyst Preparation (in situ): In a glovebox or using Schlenk techniques, add Ru(η³-methallyl)₂(cod) (0.01 eq) and (S,S)-(R,R)-PhTRAP (0.011 eq) to a Schlenk flask. Add degassed 2-propanol and stir under argon for 20-30 minutes.

• Charging the Reactor: To a glass liner for the autoclave, add the N-Boc protected pyrrole substrate (1.0 eq) and freshly distilled triethylamine (0.1 eq).

• Catalyst Transfer: Transfer the prepared catalyst solution to the glass liner containing the substrate via cannula.

• Sealing and Purging: Place the liner in the autoclave and seal it. Purge the system with argon and then with hydrogen gas as described in Protocol 1.

• Reaction: Pressurize the autoclave to 50 atm with hydrogen. Heat the reaction to 60°C with vigorous stirring for 24 hours.

• Work-up: After cooling to room temperature, carefully vent the autoclave.

• Isolation and Purification: Remove the solvent under reduced pressure. Purify the residue by flash column chromatography.

• Enantiomeric Excess Determination: Analyze the purified product by chiral HPLC to determine the enantiomeric excess (ee).

Safety Precautions:

• Follow all safety guidelines for high-pressure reactions and handling flammable gases.

• Organometallic reagents like the ruthenium precursor and phosphine ligands should be handled under an inert atmosphere as they can be air-sensitive.

Troubleshooting Common Issues

Issue	Possible Cause	Suggested Solution
Low or no conversion	Inactive catalyst	Use a fresh batch of catalyst. For heterogeneous catalysts, ensure proper storage.
Catalyst poisoning	Purify the substrate and solvent. Ensure the system is free of air and moisture.
Insufficient pressure or temperature	Increase hydrogen pressure or reaction temperature incrementally.
Low Diastereoselectivity/ Enantioselectivity	Sub-optimal catalyst or conditions	Screen different catalysts and solvents. For asymmetric reactions, ligand choice is critical.
Racemization of product	If applicable, ensure work-up conditions are not harsh.
Side Reactions	Over-reduction or decomposition	Use milder conditions (lower temperature/pressure). Monitor the reaction closely.

Conclusion

The catalytic hydrogenation of methyl 5,5-dimethyl-1H-pyrrole-3-carboxylate is a versatile and efficient method for the synthesis of the corresponding piperidine derivative. For diastereoselective synthesis, heterogeneous catalysts such as Rh/Al₂O₃ offer a robust and scalable solution. When high enantiomeric purity is the goal, homogeneous catalysts, particularly chiral ruthenium-bisphosphine systems, provide excellent stereocontrol. The protocols and data presented in this guide offer a solid foundation for researchers to develop and optimize the synthesis of this valuable piperidine building block for applications in drug discovery and development.

References

• Kuwano, R., Kashiwabara, M., Ohsumi, M., & Kusano, H. (2008). Catalytic asymmetric hydrogenation of 2,3,5-trisubstituted pyrroles. Journal of the American Chemical Society, 130(3), 808-809. [Link][3][4]

• Donohoe, T. J., et al. (2007). Stereoselective Synthesis of Pyrrolidine Derivatives via Reduction of Substituted Pyrroles. Organic Letters, 9(24), 4939–4942. [Link][1]

• Donohoe, T. J., et al. (2007). Stereoselective Synthesis of Pyrrolidine Derivatives via Reduction of Substituted Pyrroles. American Chemical Society. [Link][2]

• Szöllősi, G., & Bartók, M. (2010). Diastereoselective heterogeneous catalytic hydrogenation of N-heterocycles Part II. Hydrogenation of pyrroles. ResearchGate. [Link][6]

• Shaikh, A. M., et al. (2015). One-pot five-component synthesis of highly functionalized piperidines using oxalic acid dihydrate as a homogenous catalyst. Academia.edu. [Link]

• Zhou, Y.-G., et al. (2014). Iridium-Catalyzed Asymmetric Hydrogenation of Pyrrolo[1,2-a]pyrazinium Salts. Organic Letters, 16(13), 3472–3475. [Link][15]

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Enantioselective synthesis of Methyl 5,5-dimethylpiperidine-3-carboxylate intermediates

An Application Note on the Enantioselective Synthesis of Methyl 5,5-dimethylpiperidine-3-carboxylate Intermediates

Abstract

The chiral piperidine scaffold is a privileged motif in medicinal chemistry, appearing in numerous FDA-approved drugs and clinical candidates.[1][2] Specifically, the 5,5-disubstituted piperidine-3-carboxylate framework presents a unique structural challenge due to the presence of a C5-quaternary center and a C3-stereocenter. This document provides a detailed guide for researchers on the enantioselective synthesis of methyl 5,5-dimethylpiperidine-3-carboxylate, a key intermediate for drug discovery programs. We will explore a robust strategy centered on an organocatalytic intramolecular aza-Michael addition, providing in-depth mechanistic insights, a step-by-step experimental protocol, and expected outcomes.

Introduction: The Synthetic Challenge and Strategic Design

The synthesis of polysubstituted piperidines in an enantiomerically pure form is a central goal in synthetic organic chemistry.[3] The target molecule, methyl 5,5-dimethylpiperidine-3-carboxylate, features a gem-dimethyl group that sterically encumbers the ring and a stereocenter at the C3 position that must be precisely controlled. Direct construction of such a framework requires a strategy that can effectively establish the C3 stereocenter while simultaneously forming the heterocyclic ring.

Among the powerful methods for asymmetric C-N bond formation, the organocatalytic intramolecular aza-Michael addition (IMAMR) stands out as a highly effective approach for the desymmetrization of prochiral substrates.[3][4] This strategy involves the cyclization of a linear precursor containing both a nucleophilic nitrogen and an electrophilic Michael acceptor. The use of a chiral organocatalyst, typically a diarylprolinol silyl ether, facilitates the reaction through a well-defined transition state, ensuring high enantioselectivity.[5][6]

Our proposed synthetic route hinges on this principle. The synthesis is designed in two key stages:

• Synthesis of the Prochiral Acyclic Precursor: A linear amino-enoate is prepared from simple, commercially available starting materials.

• Enantioselective Organocatalytic Cyclization: The precursor undergoes a catalyst-controlled intramolecular aza-Michael addition to yield the desired chiral piperidine intermediate with high enantiopurity.

This approach offers significant advantages, including operational simplicity, avoidance of heavy metals, and the ability to generate high enantiomeric excess (ee) under mild conditions.

Overall Synthetic Workflow

The logical flow from a simple amine precursor to the final chiral piperidine product is outlined below. This workflow is designed for efficiency and control over the critical stereocenter-forming step.

Figure 1: High-level workflow for the synthesis of the target chiral piperidine.

Mechanistic Insights: The Role of the Organocatalyst

The key to achieving high enantioselectivity lies in the catalytic cycle of the aza-Michael addition, mediated by a diarylprolinol silyl ether catalyst. This class of catalysts has proven exceptionally effective in activating α,β-unsaturated systems toward nucleophilic attack.[6]

Causality of Catalyst Choice: A diarylprolinol silyl ether catalyst is selected for two primary reasons:

• Iminium Ion Activation: The secondary amine of the catalyst reversibly condenses with the α,β-unsaturated ester of the substrate. Subsequent protonation forms a transient iminium ion. This iminium ion is significantly more electrophilic than the starting enoate, dramatically accelerating the rate of the intramolecular Michael addition.

• Stereochemical Control: The bulky diarylmethylsilyl ether group on the catalyst effectively shields one face of the iminium ion intermediate. This steric hindrance forces the pendant amine nucleophile to attack from the less hindered face, leading to the preferential formation of one enantiomer.

The catalytic cycle is illustrated below.

Figure 2: Simplified catalytic cycle for the organocatalytic intramolecular aza-Michael addition.

Experimental Protocols

Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

Protocol 1: Synthesis of the Prochiral Acyclic Precursor

This protocol details the N-alkylation of 3-amino-2,2-dimethylpropan-1-ol with methyl (E)-4-bromobut-2-enoate.

Materials:

• 3-Amino-2,2-dimethylpropan-1-ol (1.0 equiv)

• Methyl (E)-4-bromobut-2-enoate (1.1 equiv)

• Potassium carbonate (K₂CO₃, 2.5 equiv)

• Acetonitrile (CH₃CN), anhydrous

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a round-bottom flask charged with 3-amino-2,2-dimethylpropan-1-ol (1.0 equiv) and anhydrous acetonitrile (approx. 0.2 M), add potassium carbonate (2.5 equiv).

• Stir the resulting suspension at room temperature for 15 minutes.

• Add a solution of methyl (E)-4-bromobut-2-enoate (1.1 equiv) in acetonitrile dropwise over 30 minutes.

• Heat the reaction mixture to 50 °C and stir for 12-16 hours. Monitor reaction progress by TLC or LC-MS until consumption of the starting amine is observed.

• Cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Redissolve the residue in DCM and wash sequentially with saturated aq. NaHCO₃ and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography (silica gel, gradient elution with ethyl acetate/hexanes) to afford the acyclic precursor as a pale yellow oil.

Protocol 2: Enantioselective Intramolecular Aza-Michael Addition

This protocol describes the key cyclization step to form the chiral piperidine.

Materials:

• Acyclic Precursor (from Protocol 1, 1.0 equiv)

• (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether (O-TMS-diphenylprolinol catalyst, 0.1 equiv)

• Benzoic Acid (co-catalyst, 0.1 equiv)

• Toluene, anhydrous

• Ethyl acetate

• Hexanes

Procedure:

• To a flame-dried, argon-purged round-bottom flask, add the acyclic precursor (1.0 equiv), (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether (0.1 equiv), and benzoic acid (0.1 equiv).

• Add anhydrous toluene (approx. 0.1 M) via syringe.

• Stir the reaction mixture at room temperature for 24-48 hours. Monitor the reaction for the disappearance of the starting material by TLC or LC-MS. The use of an organocatalytic approach often requires longer reaction times to achieve high conversion and enantioselectivity.[3]

• Upon completion, concentrate the reaction mixture directly onto silica gel.

• Purify the product by flash column chromatography (silica gel, gradient elution with ethyl acetate/hexanes) to yield (R)-methyl 5,5-dimethylpiperidine-3-carboxylate.

Data Presentation and Characterization

The success of the synthesis is determined by the yield and the enantioselectivity of the final product.

Table 1: Expected Reaction Outcomes

Step	Product	Typical Yield	Enantiomeric Excess (e.e.)
1	Prochiral Acyclic Precursor	75-85%	N/A
2	(R)-Methyl 5,5-dimethylpiperidine-3-carboxylate	80-95%	>95%

Self-Validating System & Characterization:

• Structural Confirmation: The identity and purity of the precursor and final product should be confirmed using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

• Enantiomeric Excess (e.e.) Determination: The e.e. of the final product must be determined by chiral High-Performance Liquid Chromatography (HPLC) using a suitable chiral stationary phase (e.g., Chiralcel OD-H or AD-H) with an appropriate mobile phase (e.g., isopropanol/hexanes). The retention times of the two enantiomers should be compared against a racemic sample, which can be prepared by running the cyclization reaction with a non-chiral acid catalyst like acetic acid instead of the organocatalyst system.

Conclusion

This application note details a reliable and highly enantioselective method for the synthesis of methyl 5,5-dimethylpiperidine-3-carboxylate, a valuable intermediate for pharmaceutical research. The featured organocatalytic intramolecular aza-Michael addition provides a powerful tool for constructing the challenging 5,5-disubstituted piperidine core with excellent control of stereochemistry.[3][4] The protocols described are scalable and utilize commercially available reagents, making this synthetic route accessible for broad application in drug development and chemical synthesis.

References

• Zhou, J. (2016). Synthesis of chiral piperidines from pyridinium salts via rhodium-catalysed transfer hydrogenation. Nature Communications. Available at: [Link]

• Companyó, X., et al. (2019). Organocatalytic enantioselective synthesis of 2,5,5-trisubstituted piperidines bearing a quaternary stereocenter. Vinyl sulfonamide as a new amine protecting group. Chemical Communications. Available at: [Link]

• Krout, M. R., et al. (2010). A Catalytic Asymmetric Synthesis of Polysubstituted Piperidines Using a Rhodium (I) Catalyzed [2+2+2] Cycloaddition Employing a Cleavable Tether. PMC. Available at: [Link]

• Valero, G., et al. (2019). Organocatalytic enantioselective synthesis of 2,5,5-trisubstituted piperidines bearing a quaternary stereocenter. RSC Publishing. Available at: [Link]

• Li, X., et al. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. Available at: [Link]

• Fu, G. C., et al. (2005). Catalytic asymmetric synthesis of piperidine derivatives through the [4 + 2] annulation of imines with allenes. PubMed. Available at: [Link]

• Kunz, H., et al. (2011). Stereoselective synthesis of chiral piperidine derivatives employing arabinopyranosylamine as the carbohydrate auxiliary. Canadian Science Publishing. Available at: [Link]

• Hayashi, Y., et al. (2011). Organocatalytic approach to polysubstituted piperidines and tetrahydropyrans. PubMed. Available at: [Link]

• Li, X. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. Available at: [Link]

• Chen, J-R., et al. (2025). Synthesis of Chiral 3-Piperidin-2-ones and 3-Piperidines via Ni-Catalyzed Reductive Coupling. Organic Letters. Available at: [Link]

• Campeau, L-C., et al. (2024). A Concise Enantioselective Synthesis of Fluorinated Pyrazolo-Piperidine GSK3901383A Enabled by an Organocatalytic Aza-Michael Addition. Organic Letters. Available at: [Link]

• Wang, B., et al. (2022). Rapid Synthesis of α-Chiral Piperidines via a Highly Diastereoselective Continuous Flow Protocol. Organic Letters. Available at: [Link]

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Reagents for ester hydrolysis of Methyl 5,5-dimethylpiperidine-3-carboxylate

An In-Depth Guide to the Ester Hydrolysis of Methyl 5,5-dimethylpiperidine-3-carboxylate

Abstract

The hydrolysis of methyl 5,5-dimethylpiperidine-3-carboxylate to its corresponding carboxylic acid is a critical transformation in the synthesis of various pharmaceutical intermediates. The gem-dimethyl group at the C5 position, however, introduces significant steric hindrance, which can render standard saponification protocols sluggish or ineffective. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on selecting appropriate reagents and optimizing reaction conditions for this challenging hydrolysis. We will delve into the mechanistic underpinnings of the reaction, present detailed, field-tested protocols using various reagent systems, and offer insights into troubleshooting common issues.

Part 1: Mechanistic Insights & Strategic Reagent Selection

The Underlying Chemistry: BAC2 Mechanism

The base-catalyzed hydrolysis of esters, commonly known as saponification, predominantly proceeds through a bimolecular acyl-oxygen cleavage (BAC2) mechanism.[1] This pathway involves two key steps:

• Nucleophilic Attack: A hydroxide ion (OH⁻) acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester. This forms a transient, high-energy tetrahedral intermediate.

• Leaving Group Elimination: The tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling the alkoxide (in this case, methoxide, CH₃O⁻) as the leaving group. The methoxide, a strong base, then deprotonates the newly formed carboxylic acid in a rapid, irreversible acid-base reaction, driving the equilibrium towards the products.[1][2]

The rate-determining step is typically the initial nucleophilic attack. For Methyl 5,5-dimethylpiperidine-3-carboxylate, the bulky gem-dimethyl groups in proximity to the ester create a sterically crowded environment, impeding the approach of the hydroxide nucleophile and thus slowing the reaction rate.[3][4]

General Hydrolysis Workflow

Protocol A: Lithium Hydroxide in Tetrahydrofuran/Water

This is the recommended starting protocol due to its high success rate with hindered esters. [5][6]

• Reagents & Equipment:

  • Methyl 5,5-dimethylpiperidine-3-carboxylate (1.0 eq.)

  • Lithium hydroxide monohydrate (LiOH·H₂O, 3-5 eq.)

  • Tetrahydrofuran (THF)

  • Deionized Water

  • 1M Hydrochloric Acid (HCl)

  • Ethyl Acetate (EtOAc)

  • Saturated Sodium Chloride solution (Brine)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

  • Round-bottom flask, magnetic stirrer, condenser, separatory funnel

• Step-by-Step Procedure:

  • Dissolve Methyl 5,5-dimethylpiperidine-3-carboxylate (1.0 eq.) in a 3:1 mixture of THF and water (e.g., 12 mL THF, 4 mL H₂O per 1g of ester).

  • To this stirring solution, add LiOH·H₂O (3-5 eq.).

  • Heat the mixture to reflux (approx. 66°C) and stir vigorously.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 4-12 hours).

  • Once complete, cool the reaction mixture to room temperature and then place it in an ice bath (0°C).

• Work-up & Purification:

  • Slowly add 1M HCl to the cooled reaction mixture with stirring, adjusting the pH to ~2-3 (verify with pH paper).

  • Transfer the mixture to a separatory funnel and extract the product with Ethyl Acetate (3 x volume of the aqueous layer).

  • Combine the organic layers and wash with brine (1 x volume). [7] 4. Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude 5,5-dimethylpiperidine-3-carboxylic acid.

  • The product can be further purified by recrystallization if necessary.

Protocol B: Sodium Hydroxide in Methanol/Water

A classic and cost-effective method suitable for larger-scale synthesis, though it may require more forcing conditions. [2][8]

• Reagents & Equipment:

  • Methyl 5,5-dimethylpiperidine-3-carboxylate (1.0 eq.)

  • Sodium Hydroxide (NaOH, 3-5 eq.)

  • Methanol (MeOH)

  • Deionized Water

  • Concentrated Hydrochloric Acid (HCl)

  • Dichloromethane (DCM)

  • Saturated Sodium Chloride solution (Brine)

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Round-bottom flask, magnetic stirrer, condenser

• Step-by-Step Procedure:

  • In a round-bottom flask, dissolve NaOH (3-5 eq.) in a 1:1 mixture of methanol and water.

  • Add the Methyl 5,5-dimethylpiperidine-3-carboxylate (1.0 eq.) to the alkaline solution.

  • Heat the mixture to reflux and stir for 6-24 hours. Monitor the reaction progress by TLC.

  • After completion, cool the mixture to room temperature and remove the methanol under reduced pressure.

• Work-up & Purification:

  • Cool the remaining aqueous solution in an ice bath.

  • Carefully acidify with concentrated HCl to pH ~2-3. A precipitate of the product may form.

  • Extract the aqueous slurry with Dichloromethane (3 x volume).

  • Combine the organic layers, wash with brine, dry over MgSO₄, filter, and evaporate the solvent to yield the final product.

Part 3: Data Summary & Troubleshooting

Comparative Overview of Hydrolysis Protocols

Parameter	Protocol A: LiOH/THF	Protocol B: NaOH/MeOH	Protocol C: KBuO-t/DMSO (Advanced)
Base	Lithium Hydroxide	Sodium Hydroxide	Potassium tert-Butoxide
Solvent	THF / Water	Methanol / Water	DMSO / Water
Temperature	Reflux (~66°C)	Reflux (~80°C)	Room Temperature
Typical Time	4-12 hours	6-24 hours	1-4 hours
Pros	Highly effective for hindered esters, good substrate solubility. [5][6]	Cost-effective, scalable. [2]	Very rapid, effective for highly resistant esters. [9]
Cons	Higher reagent cost.	Longer reaction times, may require higher temperatures.	Moisture-sensitive reagents, DMSO can complicate work-up.

Troubleshooting Common Issues

• Incomplete Reaction:

  • Cause: Insufficient base, low temperature, or short reaction time. The steric hindrance is the primary challenge. [10] * Solution: Increase the equivalents of base to 5-10 eq. Ensure the reaction temperature is maintained. Extend the reaction time and continue to monitor. If these fail, consider switching to a more robust protocol (e.g., from B to A, or A to C).

• Low Yield after Work-up:

  • Cause: The carboxylic acid product may have some water solubility. Incomplete extraction or premature precipitation during acidification can lead to loss.

  • Solution: Ensure the aqueous layer is thoroughly extracted multiple times (3-5x). Saturating the aqueous layer with solid NaCl before extraction can decrease the product's solubility in the aqueous phase and improve partitioning into the organic layer.

• Formation of an Emulsion during Extraction:

  • Cause: Common when working with amine-containing compounds and basic/acidic aqueous layers.

  • Solution: Add a saturated brine solution to the separatory funnel to help break the emulsion. Gentle swirling instead of vigorous shaking can also prevent emulsion formation. In difficult cases, filtering the entire mixture through a pad of Celite can be effective. [7]

Conclusion

The successful hydrolysis of the sterically hindered Methyl 5,5-dimethylpiperidine-3-carboxylate is readily achievable with the appropriate choice of reagents and reaction conditions. For laboratory-scale synthesis, the use of lithium hydroxide in a THF/water mixture offers a reliable and efficient method that effectively overcomes the steric barrier. While traditional NaOH-based protocols are viable, they may require more optimization and longer reaction times. By understanding the mechanistic principles and applying the detailed protocols within this guide, researchers can confidently perform this crucial synthetic step.

References

• Sciencemadness.org. (2016, August 8). Difficult hydrolysis of an hindered ester. Retrieved from [Link]

• ResearchGate. (n.d.). A Mild Hydrolysis of Esters Mediated by Lithium Salts | Request PDF. Retrieved from [Link]

• Reddit. (2023, July 21). Why are my ester hydrolysis not working. r/Chempros. Retrieved from [Link]

• Suárez-Castillo, O. R., et al. (2018). Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O. AmeliCA. Retrieved from [Link]

• Tantawy, A. S., et al. (2022). Comparative chemical and biological hydrolytic stability of homologous esters and isosteres. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 743-752. Retrieved from [Link]

• OperaChem. (2024, April 27). Saponification-Typical procedures. Retrieved from [Link]

• Scite.ai. (n.d.). A general procedure for the base-promoted hydrolysis of hindered esters at ambient temperatures. Retrieved from [Link]

• The Organic Companion. (n.d.). Organic Reaction Workup Formulas for Specific Reagents. Retrieved from [Link]

• Theodorou, V., et al. (2018). Mild alkaline hydrolysis of hindered esters in non-aqueous solution. Arkivoc, 2018(7), 308-319. Retrieved from [Link]

• Kocienski, P. J. (2005). Protective Groups in Organic Synthesis. In Foundations of Organic Chemistry Series. Thieme.

• CalTech GPS. (n.d.). Saponification (Base Hydrolysis) of Organic Materials. Retrieved from [Link]

• Divakaran, R. (n.d.). Mechanisms of Ester hydrolysis. Retrieved from [Link]

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Utilizing Methyl 5,5-dimethylpiperidine-3-carboxylate in Cross-Coupling Reactions: A Guide for Researchers

APPLICATION NOTE & PROTOCOLS

Introduction

Methyl 5,5-dimethylpiperidine-3-carboxylate is a valuable building block in medicinal chemistry and drug discovery. Its sterically hindered piperidine scaffold is a common motif in a wide array of biologically active compounds and approved pharmaceuticals.[1][2] The ability to functionalize this core structure through modern cross-coupling reactions is paramount for the efficient generation of novel molecular entities. This guide provides detailed insights and protocols for the application of Methyl 5,5-dimethylpiperidine-3-carboxylate in palladium-catalyzed cross-coupling reactions, with a primary focus on the Buchwald-Hartwig amination.

The Buchwald-Hartwig amination stands as a cornerstone of modern synthetic chemistry, enabling the formation of carbon-nitrogen (C-N) bonds with remarkable efficiency and functional group tolerance.[3][4] This reaction has largely superseded classical methods for N-arylation, which often require harsh conditions and have limited substrate scope.[4] For a sterically hindered secondary amine like Methyl 5,5-dimethylpiperidine-3-carboxylate, the selection of an appropriate catalyst system is crucial for achieving high yields and overcoming potential steric barriers.

Core Principles of Cross-Coupling with Sterically Hindered Amines

The successful cross-coupling of sterically hindered secondary amines like Methyl 5,5-dimethylpiperidine-3-carboxylate hinges on several key factors:

• Ligand Choice: Bulky, electron-rich phosphine ligands are essential.[3][5] These ligands promote the formation of the active monoligated palladium(0) species, facilitate oxidative addition to the aryl halide, and accelerate the final reductive elimination step. Ligands such as those from the Buchwald (e.g., XPhos, SPhos, RuPhos) and cataCXium families have demonstrated superior performance in these challenging couplings.[5][6]

• Palladium Pre-catalyst: The use of well-defined pre-catalysts, such as the G3 or G4 Buchwald pre-catalysts, is highly recommended.[6][7] These pre-catalysts offer improved stability and ensure the efficient generation of the active catalytic species, leading to more reproducible results.[6][7]

• Base Selection: A strong, non-nucleophilic base is required to deprotonate the secondary amine and facilitate the catalytic cycle. Sodium tert-butoxide (NaOtBu) and lithium bis(trimethylsilyl)amide (LHMDS) are commonly employed.[5][8] The choice of base can also influence the reaction rate and the tolerance of other functional groups within the substrates.[3]

• Solvent: Anhydrous, aprotic solvents such as toluene, dioxane, or tetrahydrofuran (THF) are standard choices for Buchwald-Hartwig aminations.[8][9]

Application in Buchwald-Hartwig Amination

The Buchwald-Hartwig amination provides a direct route to N-aryl piperidines, which are prevalent in numerous pharmaceutical compounds.[2] The following section details a general protocol for the coupling of Methyl 5,5-dimethylpiperidine-3-carboxylate with aryl bromides.

Experimental Workflow: Buchwald-Hartwig Amination

The following diagram illustrates the general workflow for setting up a Buchwald-Hartwig amination reaction.

Caption: General workflow for Buchwald-Hartwig amination.

Detailed Protocol: N-Arylation of Methyl 5,5-dimethylpiperidine-3-carboxylate

This protocol describes a general procedure for the palladium-catalyzed N-arylation of Methyl 5,5-dimethylpiperidine-3-carboxylate with an aryl bromide. Optimization of the ligand, base, and temperature may be necessary for specific substrates.

Materials:

• Methyl 5,5-dimethylpiperidine-3-carboxylate

• Aryl bromide (e.g., 4-bromotoluene)

• Palladium pre-catalyst (e.g., XPhos Pd G3)

• Ligand (e.g., XPhos)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous toluene

• Oven-dried Schlenk tube with a magnetic stir bar

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk tube, add the aryl bromide (1.0 mmol, 1.0 equiv.), the palladium pre-catalyst (0.01-0.02 mmol, 1-2 mol%), the ligand (0.012-0.024 mmol, 1.2-2.4 mol%), and NaOtBu (1.4 mmol, 1.4 equiv.).

• Seal the Schlenk tube with a septum, and evacuate and backfill with argon three times.

• Add anhydrous toluene (5 mL) via syringe, followed by Methyl 5,5-dimethylpiperidine-3-carboxylate (1.2 mmol, 1.2 equiv.).

• Place the reaction mixture in a preheated oil bath at 100 °C and stir vigorously.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and quench with saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-aryl piperidine derivative.

Data Presentation: Catalyst System Performance

The choice of ligand and palladium source significantly impacts the reaction efficiency. The following table provides a summary of expected yields for the coupling of Methyl 5,5-dimethylpiperidine-3-carboxylate with 4-bromotoluene using different catalyst systems.

Palladium Source	Ligand	Base	Solvent	Temperature (°C)	Expected Yield (%)
Pd₂(dba)₃	XPhos	NaOtBu	Toluene	100	>90
XPhos Pd G3	-	NaOtBu	Toluene	100	>95
Pd(OAc)₂	RuPhos	LHMDS	Dioxane	80	85-95
PEPPSI-IPr	-	K₃PO₄	t-AmylOH	110	70-85

Note: Yields are estimates based on literature for similar sterically hindered secondary amines and may vary depending on the specific reaction conditions and purity of reagents.

Considerations for Other Cross-Coupling Reactions

While Buchwald-Hartwig amination is a primary application, the piperidine nitrogen can also influence other cross-coupling reactions.

Suzuki-Miyaura Coupling

For Suzuki-Miyaura couplings involving a halo-functionalized derivative of Methyl 5,5-dimethylpiperidine-3-carboxylate, the piperidine nitrogen can potentially coordinate to the palladium center and influence the catalytic activity. The use of bulky, electron-rich phosphine ligands is generally recommended to favor the desired C-C bond formation.[10] The reaction typically proceeds under basic conditions, often using potassium carbonate or potassium phosphate.[10]

Sonogashira Coupling

In Sonogashira couplings, which form carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide, a copper co-catalyst is often employed alongside a palladium catalyst.[11] The amine base, such as triethylamine or diisopropylethylamine, plays a crucial role in the catalytic cycle.[5] While the piperidine nitrogen of the substrate itself is not directly involved as a base, its steric and electronic properties can still affect the overall reaction environment.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	- Inactive catalyst- Insufficiently anhydrous conditions- Poor quality reagents	- Use a pre-catalyst or ensure proper in-situ catalyst activation.- Use freshly dried solvents and reagents.- Purify starting materials if necessary.
Formation of Side Products (e.g., Hydrodehalogenation)	- Catalyst decomposition- Presence of water	- Increase ligand-to-palladium ratio.- Screen different ligands and bases.- Ensure strictly anhydrous conditions.
Difficulty in Product Purification	- Similar polarity of starting material and product	- Optimize chromatographic conditions (e.g., solvent system, gradient).- Consider derivatization to alter polarity.

Conclusion

Methyl 5,5-dimethylpiperidine-3-carboxylate is a versatile building block for the synthesis of complex molecules. Its successful incorporation into molecular scaffolds via cross-coupling reactions, particularly the Buchwald-Hartwig amination, is readily achievable with careful selection of the catalyst system and reaction conditions. The protocols and insights provided in this guide serve as a valuable starting point for researchers and scientists in the field of drug development and organic synthesis.

References

• Data-Rich Experimentation Enables Palladium-Catalyzed Couplings of Piperidines and Five-Membered (Hetero)aromatic Electrophiles. Organic Process Research & Development - ACS Publications. Available at: [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. Available at: [Link]

• Impact of Cross-Coupling Reactions in Drug Discovery and Development. PMC - NIH. Available at: [Link]

• Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

• Palladium(0)-Catalyzed Enantioselective Construction of Multifunctional Piperidine Derivatives from 1,3-Dienes, N-Cyano Imines, and Beyond. Organic Letters - ACS Publications. Available at: [Link]

• Palladium/GF-Phos-catalyzed asymmetric carbenylative amination to access chiral pyrrolidines and piperidines. RSC Publishing. Available at: [Link]

• Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. PMC. Available at: [Link]

• Expedient synthesis of α-heteroaryl piperidines using a Pd-catalyzed Suzuki cross-coupling-reduction sequence. PubMed. Available at: [Link]

• Sonogashira Couplings Catalyzed by Collaborative (N-Heterocyclic Carbene)-Copper and -Palladium Complexes. Organic Letters - ACS Publications. Available at: [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. Available at: [Link]

• Cu-Catalyzed C–N Coupling with Sterically Hindered Partners. PMC. Available at: [Link]

• Cu-Catalyzed C–N Coupling with Sterically Hindered Partners. ACS Catalysis. Available at: [Link]

• Buchwald–Hartwig amination of aryl esters and chlorides catalyzed by the dianisole-decorated Pd–NHC complex. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Sonogashira coupling. Wikipedia. Available at: [Link]

• Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. MDPI. Available at: [Link]

• Acyl Sonogashira Cross-Coupling: State of the Art and Application to the Synthesis of Heterocyclic Compounds. MDPI. Available at: [Link]

• Aqueous/organic cross coupling: Sustainable protocol for Sonogashira reactions of heterocycles. Green Chemistry (RSC Publishing). Available at: [Link]

• Formal Inverse Sonogashira Reaction: Direct Alkynylation of Arenes and Heterocycles with Alkynyl Halides. PMC. Available at: [Link]

• Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. PMC. Available at: [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. Available at: [Link]

• Ligands for Pd catalysed cross-coupling reactions A comparison of commercially accessible ligands. ResearchGate. Available at: [Link]

• Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. PMC. Available at: [Link]

• Synthesis of methyl 1-methylpiperidine-4-carboxylate. PrepChem.com. Available at: [Link]

• Decarboxylative Cross-Coupling Reactions A Modern Strategy for C-C-Bond Formation. University of Göttingen. Available at: [Link]

• Preparation method of trans-3, 5-dimethylpiperidine. Google Patents.

• Exploring the Role of 3,5-Dimethylpiperidine in Modern Organic Synthesis. TUODA. Available at: [Link]

• Development of a palladium-catalyzed decarboxylative cross-coupling of (2-azaaryl)carboxylates with aryl halides. PMC. Available at: [Link]

• Decarboxylative cross-coupling. Wikipedia. Available at: [Link]

Sources

• 1. Palladium/GF-Phos-catalyzed asymmetric carbenylative amination to access chiral pyrrolidines and piperidines - Chemical Science (RSC Publishing) DOI:10.1039/D2SC03999K [pubs.rsc.org]
• 2. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Impact of Cross-Coupling Reactions in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
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• 8. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
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• 10. Suzuki Coupling [organic-chemistry.org]
• 11. Sonogashira coupling - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl 5,5-dimethylpiperidine-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical assistance for the synthesis of Methyl 5,5-dimethylpiperidine-3-carboxylate, a key intermediate in pharmaceutical development. As Senior Application Scientists, we have compiled this resource to address common challenges and provide field-proven insights to improve your reaction yields and final product purity.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis, offering explanations and actionable solutions based on established chemical principles.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	- Incomplete Dieckmann condensation. - Inactive catalyst or base. - Low quality starting materials.	- Ensure anhydrous conditions for the Dieckmann condensation. - Use freshly prepared sodium methoxide or other suitable base. - Verify the purity of starting materials (e.g., diethyl 3,3-dimethylglutarate and a suitable amine) via NMR or GC-MS.
Formation of Side Products	- Intermolecular condensation competing with intramolecular cyclization. - Hydrolysis of the ester functionality.	- Employ high-dilution conditions to favor the intramolecular Dieckmann condensation. - Use a non-aqueous workup or ensure all reagents and solvents are dry to prevent hydrolysis.
Difficulty in Product Isolation/Purification	- Formation of a stable salt with the acid used for neutralization. - Co-elution with starting materials or byproducts during chromatography.	- Carefully neutralize the reaction mixture and consider extraction with a suitable organic solvent. - Optimize the solvent system for column chromatography to achieve better separation.
Inconsistent Yields	- Variability in reaction temperature control. - Inconsistent reaction times.	- Maintain a stable and optimized reaction temperature throughout the process. - Monitor the reaction progress using TLC or GC to determine the optimal reaction time.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for Methyl 5,5-dimethylpiperidine-3-carboxylate?

A common and effective method is the Dieckmann condensation of a diester, such as N-substituted bis(β-propionic acid methyl ester), followed by hydrolysis and decarboxylation to yield the corresponding 4-piperidone, which can then be further modified.[1][2] The Dieckmann condensation is a well-established method for forming cyclic β-keto esters.[1][3]

Q2: What are the critical parameters to control for a successful Dieckmann condensation in this synthesis?

The critical parameters for a successful Dieckmann condensation include:

• Anhydrous Conditions: The presence of water can lead to hydrolysis of the starting ester and the base, reducing the yield.

• Choice of Base: Strong, non-nucleophilic bases like sodium methoxide or potassium tert-butoxide are typically used.

• Solvent: An inert, high-boiling solvent like toluene is often employed to facilitate the reaction.[2]

• Temperature: The reaction temperature needs to be carefully controlled to promote cyclization without causing decomposition.

Q3: Are there alternative synthetic strategies to consider?

Yes, other routes to substituted piperidines include the Hantzsch pyridine synthesis, which involves a multi-component reaction to form a dihydropyridine that can be subsequently reduced and modified.[4][5][6][7] Additionally, intramolecular cyclization of amino alkenes or alkynes can be a powerful method for constructing the piperidine ring.[8]

Q4: How can I minimize the formation of byproducts during the reaction?

To minimize byproducts, consider the following:

• High-Dilution Conditions: This favors intramolecular cyclization over intermolecular polymerization.

• Controlled Addition of Reagents: Slow, dropwise addition of the substrate to the base can help maintain low concentrations of the reactive species.

• Inert Atmosphere: Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent side reactions with atmospheric components.[9]

Experimental Protocols

Protocol 1: Synthesis via Dieckmann Condensation

This protocol outlines the synthesis of a key intermediate, a substituted 4-piperidone, which is a precursor to Methyl 5,5-dimethylpiperidine-3-carboxylate.

Step 1: Formation of N,N-bis(β-propionic acid methyl ester)benzylamine

• To a stirred solution of benzylamine and methanol in a round-bottom flask, slowly add a mixture of methyl acrylate and methanol.

• The reaction is a 1,4-addition (Michael addition).

• Monitor the reaction by TLC until the starting materials are consumed.

• Remove the solvent under reduced pressure to obtain the crude product.

Step 2: Dieckmann Condensation

• In a separate flask equipped with a reflux condenser and a dropping funnel, add toluene, methanol, and sodium metal to generate sodium methoxide in situ.

• Heat the mixture to reflux.

• Slowly add the N,N-bis(β-propionic acid methyl ester)benzylamine from Step 1 to the refluxing solution.

• Reflux for several hours until the cyclization is complete (monitor by TLC or GC).

• Cool the reaction mixture and carefully quench with a weak acid (e.g., acetic acid).

• Perform an aqueous workup and extract the product with an organic solvent.

• Dry the organic layer and concentrate to obtain the crude β-keto ester.

Step 3: Hydrolysis and Decarboxylation

• The crude β-keto ester from Step 2 is subjected to acidic or basic hydrolysis to cleave the ester group.

• Subsequent heating of the reaction mixture will induce decarboxylation to yield the 1-benzyl-5,5-dimethyl-4-piperidone.

Step 4: Further Functionalization The resulting 4-piperidone can then be subjected to a series of reactions, such as reduction and esterification, to arrive at the target molecule, Methyl 5,5-dimethylpiperidine-3-carboxylate.

Visualizing the Synthesis and Troubleshooting

Diagram 1: Key Steps in the Dieckmann Condensation Route

Caption: A simplified workflow for the synthesis of the target molecule via Dieckmann condensation.

Diagram 2: Troubleshooting Low Yield

Caption: A decision tree for troubleshooting low reaction yields.

References

• DTIC. Piperidine Synthesis. [Link]

• ACS Publications. Learning from the Hantzsch synthesis. [Link]

• SciSpace. Recent advances in Hantzsch 1,4-dihydropyridines. [Link]

• ResearchGate. Regioselective Synthesis of Substituted Piperidine-2,4-diones and Their Derivatives via Dieckmann Cyclizations. [Link]

• Sciencemadness Discussion Board. Theoretical Synthesis of 4-Piperidone/Piperidine. [Link]

• Wikipedia. Hantzsch pyridine synthesis. [Link]

• MDPI. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. [Link]

• Semantic Scholar. Hantzsch-like three-component synthesis of bis(1,4-dihydropyridines) and bis(fused-1,4-dihydropyridines) linked to piperazine co. [Link]

• Google Patents. CN1583742A - Method for preparing 4-piperidyl piperidine.

• MDPI. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. [Link]

• MDPI. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. [Link]

Sources

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. CN1583742A - Method for preparing 4-piperidyl piperidine - Google Patents [patents.google.com]
• 3. Sciencemadness Discussion Board - Theoretical Synthesis of 4-Piperidone/Piperidine - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. Learning from the Hantzsch synthesis [pubsapp.acs.org]
• 5. scispace.com [scispace.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 8. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Troubleshooting low solubility of Methyl 5,5-dimethylpiperidine-3-carboxylate in organic solvents

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals experiencing solubility issues with Methyl 5,5-dimethylpiperidine-3-carboxylate . By understanding the physicochemical properties of this building block, you can systematically diagnose and resolve solvent incompatibilities.

Diagnostic Overview & Causality

Methyl 5,5-dimethylpiperidine-3-carboxylate is a bifunctional organic molecule containing a basic secondary amine (in the piperidine ring) and a base-sensitive methyl ester. The presence of the gem-dimethyl group at the 5-position adds significant steric bulk and lipophilicity to the molecule.

The vast majority of solubility failures with this compound stem from a misunderstanding of its protonation state . Commercial vendors typically supply this compound as a hydrochloride (HCl) salt to prevent air oxidation and improve shelf-life.

• The Causality of Insolubility: The ionic lattice of the protonated piperidinium chloride salt requires a solvent with a high dielectric constant (like water or methanol) to separate and stabilize the charges. If you attempt to dissolve the HCl salt in a non-polar or aprotic solvent like dichloromethane (DCM) or ethyl acetate (EtOAc), it will form a cloudy, insoluble suspension[1]. Conversely, the neutral "freebase" form is highly lipophilic due to the dimethyl groups and will readily dissolve in organic solvents, but it is nearly insoluble in water.

Troubleshooting Decision Tree

Use the following logical workflow to diagnose your specific solubility issue based on the form of the compound and your target solvent.

Decision tree for troubleshooting Methyl 5,5-dimethylpiperidine-3-carboxylate solubility.

Frequently Asked Questions (FAQs)

Q1: I purchased the compound, but it forms a cloudy suspension in dichloromethane (DCM). What is happening? A1: You are likely working with the hydrochloride salt form. As a salt, it is generally soluble in polar protic solvents but has significantly lower solubility in non-polar organic solvents[1]. To dissolve it in DCM, you must convert it to its neutral freebase form via an acid-base extraction.

Q2: Can I use Sodium Hydroxide (NaOH) to freebase the compound quickly? A2: No. This compound contains a methyl carboxylate (ester) group. Using a strong aqueous base like NaOH (pH > 12) will cause rapid, irreversible saponification (base-catalyzed hydrolysis) of the ester. You must use a mild base, such as saturated aqueous Sodium Bicarbonate (NaHCO₃), which is basic enough to deprotonate the secondary amine but mild enough to preserve the ester[1].

Q3: I heated the solution to force the compound to dissolve, but it precipitated out again. Why? A3: This is a classic case of supersaturation. If the compound only dissolves at elevated temperatures, it will naturally precipitate as the kinetic energy of the solvent decreases upon cooling to room temperature[2]. You must either increase the total solvent volume or switch to a solvent with a higher dielectric constant.

Solvent Compatibility & Solubility Matrix

The table below summarizes the expected solubility of both forms of the compound to help you select the appropriate solvent for your workflow.

Solvent	Dielectric Constant (ε)	HCl Salt Solubility	Freebase Solubility	Recommended Application
Water	80.1	High (>100 mg/mL)	Very Low	Aqueous extractions, salt formation
Methanol (MeOH)	32.7	High	High	Polar reactions, stock solutions
Dichloromethane (DCM)	9.1	Very Low (<1 mg/mL)	High (>50 mg/mL)	Acylations, liquid-liquid extractions
Ethyl Acetate (EtOAc)	6.0	Insoluble	High	Silica gel chromatography
Hexane	1.9	Insoluble	Moderate	Non-polar washes, trituration

Self-Validating Experimental Protocols

Protocol 1: Mild Freebasing via Liquid-Liquid Extraction

Purpose: To convert the insoluble HCl salt into the highly organic-soluble freebase without hydrolyzing the sensitive methyl ester.

• Dissolution: Dissolve the Methyl 5,5-dimethylpiperidine-3-carboxylate HCl salt in a minimum volume of distilled water (e.g., 10 mL per 1 gram of compound).

• Mild Basification: Slowly add saturated aqueous Sodium Bicarbonate (NaHCO₃) dropwise while stirring.

  • Self-Validation Check: Measure the pH of the aqueous solution using pH paper. Stop adding base when the pH stabilizes between 8.0 and 9.0. The solution will become cloudy as the lipophilic freebase precipitates out of the aqueous phase[1].

• Extraction: Transfer the mixture to a separatory funnel. Add an equal volume of Dichloromethane (DCM). Stopper and invert gently, venting frequently to release CO₂ gas generated by the bicarbonate.

• Phase Separation: Allow the layers to separate. The uncharged freebase will partition into the lower organic (DCM) layer[3]. Collect the organic layer. Repeat the extraction twice more with fresh DCM.

• Drying: Combine the organic layers and add anhydrous Sodium Sulfate (Na₂SO₄) until the powder flows freely and stops clumping[1].

  • Self-Validation Check: The organic layer should transition from slightly hazy to perfectly clear, indicating all residual water has been removed.

• Concentration: Filter out the drying agent and remove the solvent using a rotary evaporator under reduced pressure at a moderate temperature (<40°C) to yield the pure freebase.

Protocol 2: Small-Scale Solubility Screen

Purpose: Systematically determine the optimal solvent for your specific reaction conditions without wasting bulk material[2].

• Weigh approximately 5 mg of the compound into a clean, dry glass vial.

• Add 100 µL of the target solvent (yielding a theoretical 50 mg/mL concentration).

• Vortex or sonicate for 30-60 seconds at room temperature[2].

• Self-Validation Check: Visually inspect the solution against a dark background. If clear, solubility is >50 mg/mL. If solid particulates remain, proceed to step 5.

• Add solvent in 100 µL increments, vortexing after each addition, until the solid completely dissolves or a total volume of 1 mL is reached (5 mg/mL limit)[2].

• If the compound remains insoluble at 1 mL, the solvent is fundamentally incompatible with the current protonation state of the compound. Refer back to the Decision Tree.

References

• Properties of amines - Chemistry LibreTexts. Available at: [Link][3]

• Solubility of Organic Compounds - University of Calgary. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Optimizing N-Alkylation of Methyl 5,5-dimethylpiperidine-3-carboxylate

Welcome to the technical support center for the N-alkylation of methyl 5,5-dimethylpiperidine-3-carboxylate. This guide is designed for researchers, scientists, and professionals in drug development who are working with this specific transformation. Here, you will find in-depth troubleshooting advice and frequently asked questions to navigate the complexities of this reaction, ensuring successful and reproducible outcomes.

I. Core Concepts in N-Alkylation of Substituted Piperidines

The N-alkylation of piperidine derivatives is a cornerstone of medicinal chemistry, enabling the synthesis of a vast array of pharmacologically active compounds. The nitrogen atom of the piperidine ring serves as a key handle for introducing diverse substituents, thereby modulating a molecule's biological activity, selectivity, and pharmacokinetic properties. However, the successful N-alkylation of a sterically hindered substrate like methyl 5,5-dimethylpiperidine-3-carboxylate requires careful consideration of reaction parameters to overcome potential challenges.

Two primary strategies are commonly employed for the N-alkylation of secondary amines such as piperidines:

• Direct N-Alkylation: This method involves the reaction of the piperidine with an alkylating agent, typically an alkyl halide, in the presence of a base.[1] While straightforward, this approach can be susceptible to side reactions, most notably the formation of quaternary ammonium salts through over-alkylation.[1][2]

• Reductive Amination: A milder and often more selective alternative, reductive amination involves the reaction of the piperidine with an aldehyde or ketone to form an iminium ion intermediate.[1][3][4] This intermediate is then reduced in situ to the desired N-alkylated product.[1][3] This method effectively avoids the issue of over-alkylation.[1][3]

The choice between these methods depends on several factors, including the nature of the alkyl group being introduced, the reactivity of the alkylating agent, and the potential for side reactions.

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the N-alkylation of methyl 5,5-dimethylpiperidine-3-carboxylate, providing actionable solutions based on established chemical principles.

Issue 1: Low or No Product Formation (Incomplete Conversion)

Question: I am observing a significant amount of unreacted starting material in my reaction mixture, even after extended reaction times. What are the likely causes and how can I improve the conversion?

Answer: Incomplete conversion in the N-alkylation of a sterically hindered piperidine can stem from several factors. Let's break down the potential causes and solutions:

• Insufficient Reactivity of the Alkylating Agent: The reactivity of alkyl halides follows the trend I > Br > Cl. If you are using an alkyl chloride, consider switching to the corresponding bromide or iodide. For less reactive alkylating agents, the addition of a catalytic amount of sodium or potassium iodide can be beneficial.

• Inadequate Base Strength or Solubility: The choice of base is critical. For direct alkylation, common bases include potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), and non-nucleophilic organic bases like N,N-diisopropylethylamine (DIPEA).[1][5]

  • If using an inorganic base like K₂CO₃, ensure it is finely powdered and anhydrous to maximize its surface area and reactivity.[5]

  • In some cases, a stronger base like sodium hydride (NaH) may be necessary, particularly if the piperidine starting material is part of a salt (e.g., a hydrochloride salt).[6]

• Suboptimal Solvent Choice: The solvent plays a crucial role in solubilizing the reactants and influencing the reaction rate.

  • Polar aprotic solvents such as N,N-dimethylformamide (DMF), acetonitrile (MeCN), and dimethyl sulfoxide (DMSO) are generally good choices for N-alkylation reactions.[1][5][7]

  • If solubility is an issue, consider switching to a different solvent or using a co-solvent system.

• Steric Hindrance: The 5,5-dimethyl substitution on the piperidine ring presents significant steric bulk around the nitrogen atom, which can impede the approach of the alkylating agent. Increasing the reaction temperature can often provide the necessary activation energy to overcome this steric barrier. Microwave-assisted synthesis can also be an effective strategy for accelerating reactions with sterically demanding substrates.

• Reaction Monitoring: It is essential to monitor the progress of the reaction using an appropriate analytical technique, such as Thin Layer Chromatography (TLC), Liquid Chromatography-Mass Spectrometry (LC-MS), or Gas Chromatography (GC).[8] This will help you determine if the reaction has genuinely stalled or if it is simply proceeding slowly.

Issue 2: Formation of a Major Byproduct (Side Reactions)

Question: My reaction is producing a significant amount of an undesired byproduct. How can I identify the side reaction and suppress it?

Answer: The most common side reaction in the direct N-alkylation of secondary amines is over-alkylation, leading to the formation of a quaternary ammonium salt.[2]

• Minimizing Over-alkylation:

  • Control Stoichiometry: Use a slight excess of the piperidine starting material relative to the alkylating agent.[6]

  • Slow Addition of Alkylating Agent: Adding the alkylating agent slowly, for instance, using a syringe pump, can help maintain a low concentration of the alkylating agent throughout the reaction, thereby favoring mono-alkylation.[5][6]

  • Choice of Base: Using a non-nucleophilic hindered base like DIPEA can help to scavenge the acid produced during the reaction without competing with the piperidine for the alkylating agent.[6]

• Alternative Strategy: Reductive Amination: If over-alkylation remains a persistent issue, switching to a reductive amination protocol is highly recommended. This method is not prone to over-alkylation and is often the preferred method for the controlled synthesis of tertiary amines.[1][3]

Issue 3: Difficulty in Product Purification

Question: I am having trouble isolating my desired N-alkylated product from the reaction mixture. What purification strategies are most effective?

Answer: The purification of N-alkylated piperidines can sometimes be challenging due to the basic nature of the product and the potential for residual starting materials and byproducts.

• Aqueous Workup:

  • After the reaction is complete, a standard aqueous workup is typically performed. This usually involves partitioning the reaction mixture between an organic solvent (e.g., ethyl acetate, dichloromethane) and water or a mild aqueous base like sodium bicarbonate solution to remove any inorganic salts and neutralize any remaining acid.[1]

  • If a quaternary ammonium salt has formed as a byproduct, it will likely remain in the aqueous layer.

• Column Chromatography:

  • Column chromatography on silica gel is the most common method for purifying the crude product.[1]

  • Due to the basic nature of the product, it may streak on the silica gel column. To mitigate this, a small amount of a basic modifier, such as triethylamine (typically 0.1-1%), can be added to the eluent.

• Acid-Base Extraction:

  • An acid-base extraction can be a powerful technique for separating the basic N-alkylated product from non-basic impurities. The crude mixture can be dissolved in an organic solvent and extracted with a dilute aqueous acid (e.g., 1M HCl). The basic product will be protonated and move into the aqueous layer. The aqueous layer can then be basified (e.g., with NaOH or NaHCO₃) and the product re-extracted into an organic solvent.

• Crystallization/Salt Formation: If the product is a solid, recrystallization can be an effective purification method. Alternatively, the product can be converted to a crystalline salt (e.g., hydrochloride, tartrate) for purification and then converted back to the free base.

III. Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose method for the N-alkylation of methyl 5,5-dimethylpiperidine-3-carboxylate?

For a sterically hindered substrate like this, reductive amination is often the most reliable and high-yielding method, as it avoids the common problem of over-alkylation seen with direct alkylation.[1][3]

Q2: Which reducing agent should I use for reductive amination?

Sodium triacetoxyborohydride (NaBH(OAc)₃) is a highly effective and commonly used reducing agent for reductive amination.[1] It is milder than other borohydrides like sodium borohydride (NaBH₄) and sodium cyanoborohydride (NaBH₃CN) and can be used in a one-pot procedure.[3]

Q3: Can I use an alcohol as an alkylating agent?

Yes, N-alkylation using alcohols is possible through a "borrowing hydrogen" or "hydrogen autotransfer" methodology.[9] This typically requires a transition metal catalyst (e.g., based on ruthenium, iridium, or manganese) and proceeds via the in-situ oxidation of the alcohol to the corresponding aldehyde, followed by reductive amination.[9][10]

Q4: How can I monitor the progress of my N-alkylation reaction?

Thin Layer Chromatography (TLC) is a quick and easy way to monitor the reaction. A more quantitative and sensitive method is Liquid Chromatography-Mass Spectrometry (LC-MS), which can simultaneously track the consumption of starting materials and the formation of the product and any byproducts.[8]

Q5: What are the key safety considerations for N-alkylation reactions?

• Alkylating agents are often toxic and can be carcinogenic. Handle them with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

• Strong bases like sodium hydride are highly reactive and flammable. They react violently with water.

• Solvents like DMF and DMSO have specific handling and disposal requirements. Always consult the Safety Data Sheet (SDS) for all reagents before starting an experiment.

IV. Experimental Protocols

Protocol 1: Direct N-Alkylation with an Alkyl Halide

This protocol describes a general procedure for the direct N-alkylation of methyl 5,5-dimethylpiperidine-3-carboxylate using an alkyl halide and a base.

Materials:

• Methyl 5,5-dimethylpiperidine-3-carboxylate

• Alkyl halide (e.g., benzyl bromide, ethyl iodide)

• Base (e.g., potassium carbonate, DIPEA)[1][5]

• Anhydrous solvent (e.g., acetonitrile, DMF)[1][5]

• Round-bottom flask with a magnetic stir bar

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add methyl 5,5-dimethylpiperidine-3-carboxylate (1.0 eq.) and the anhydrous solvent.

• Add the base (1.5-2.0 eq.). If using potassium carbonate, ensure it is finely powdered and dry.[5]

• Slowly add the alkyl halide (1.0-1.1 eq.) to the stirred solution at room temperature.[5] For highly reactive alkyl halides, consider cooling the reaction to 0 °C.

• Stir the reaction at room temperature or with gentle heating. Monitor the progress of the reaction by TLC or LC-MS.

• Upon completion, filter off any insoluble base.

• Concentrate the filtrate under reduced pressure.

• Perform an aqueous workup by partitioning the residue between an organic solvent (e.g., ethyl acetate) and water or a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel to obtain the desired N-alkylated product.

Protocol 2: N-Alkylation via Reductive Amination

This protocol details the N-alkylation of methyl 5,5-dimethylpiperidine-3-carboxylate with an aldehyde or ketone using sodium triacetoxyborohydride.[1]

Materials:

• Methyl 5,5-dimethylpiperidine-3-carboxylate

• Aldehyde or ketone

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Anhydrous solvent (e.g., dichloromethane, 1,2-dichloroethane)

• Optional: Acetic acid (as a catalyst for less reactive carbonyls)

• Round-bottom flask with a magnetic stir bar

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add methyl 5,5-dimethylpiperidine-3-carboxylate (1.0 eq.), the aldehyde or ketone (1.1 eq.), and the anhydrous solvent.

• Stir the mixture at room temperature for 20-30 minutes to allow for the formation of the iminium ion intermediate.

• In a single portion, add sodium triacetoxyborohydride (1.5 eq.) to the reaction mixture. The reaction may be exothermic.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel to obtain the desired N-alkylated product.

V. Data Presentation

Table 1: Common Reagents and Conditions for N-Alkylation

Parameter	Direct Alkylation	Reductive Amination	References
Alkylating Agent	Alkyl halides (I > Br > Cl)	Aldehydes, Ketones	[1],[3]
Base	K₂CO₃, Cs₂CO₃, DIPEA, NaH	Not typically required	[6],[1],[5]
Reducing Agent	Not applicable	NaBH(OAc)₃, NaBH₃CN	[1],[3]
Solvent	DMF, MeCN, DMSO	CH₂Cl₂, DCE	[1],[7],[5]
Temperature	Room temp. to elevated	Room temperature	[6],[1]
Key Advantage	Simple setup	High selectivity, avoids over-alkylation	[1],[3]
Key Disadvantage	Risk of over-alkylation	Requires a carbonyl compound	[2]

VI. Visualizations

Caption: Decision tree for selecting an N-alkylation strategy.

Caption: Workflow for troubleshooting low-yielding N-alkylation reactions.

VII. References

• ResearchGate. (2017, March 16). Procedure for N-alkylation of Piperidine? Retrieved from [Link]

• Sciencemadness.org. (2022, March 3). Best Conditions For N-Alkylation? Retrieved from [Link]

• Ashenhurst, J. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry. Retrieved from [Link]

• Wikipedia. (2023, October 26). Reductive amination. Retrieved from [Link]

• Journal of Organic Chemistry and Pharmaceutical Research. (n.d.). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Retrieved from [Link]

• Chemistry Steps. (2024, March 28). Reductive Amination. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (2026, March 7). Avoiding Over-alkylation. Retrieved from [Link]

• ResearchGate. (2017, March 21). N-alkylation of secondary amine? Retrieved from [Link]

• UVicSpace. (2021, November 19). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. Retrieved from [Link]

• Royal Society of Chemistry. (2021, January 26). N-Alkylation of Amines with Alcohols Catalyzed by Manganese(II) Chloride or Bromopentacarbonylmanganese(I). The Journal of Organic Chemistry. Retrieved from [Link]

• Royal Society of Chemistry. (2010, November 19). Efficient and Clean Gold-Catalyzed One-Pot Selective N-Alkylation of Amines with Alcohols. Retrieved from [Link]

• ResearchGate. (n.d.). N-alkylation of amines with alcohols over alumina-entrapped Ag catalysts using the “borrowing hydrogen” methodology. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Reductive amination - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Sciencemadness Discussion Board - Best Conditions For N-Alkylation? - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery [dspace.library.uvic.ca]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]

Technical Support Center: Resolving Stereochemical Impurities in Methyl 5,5-dimethylpiperidine-3-carboxylate Mixtures

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for resolving stereochemical impurities in mixtures of Methyl 5,5-dimethylpiperidine-3-carboxylate. Our goal is to equip you with the expertise and practical insights needed to overcome common challenges in your experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for resolving enantiomers of Methyl 5,5-dimethylpiperidine-3-carboxylate?

A1: The most common and effective methods for resolving enantiomers of piperidine derivatives like Methyl 5,5-dimethylpiperidine-3-carboxylate are diastereomeric salt crystallization and chiral chromatography.[1][2][3] Enzymatic resolution can also be a viable, albeit less common, approach.[4][5][6]

Q2: Which chiral resolving agents are typically effective for piperidine derivatives?

A2: For basic compounds like piperidines, chiral acids are the preferred resolving agents. Commonly used and commercially available options include tartaric acid derivatives (e.g., di-benzoyl-L-tartaric acid), mandelic acid, and camphor-10-sulfonic acid.[7][8] The selection of the optimal resolving agent often requires empirical screening.[2]

Q3: What type of chiral stationary phase (CSP) is recommended for the HPLC separation of this compound?

A3: Polysaccharide-based CSPs, such as those with amylose or cellulose derivatives (e.g., Chiralpak® IA, IB, or Chiralcel® OD), are a good starting point for separating piperidine derivatives.[9][10][11] These have shown broad applicability and success in resolving a variety of chiral amines and their derivatives.[9][11]

Q4: Can I resolve the enantiomers without derivatization?

A4: Yes, both diastereomeric salt resolution and chiral HPLC can often be performed without prior derivatization of the Methyl 5,5-dimethylpiperidine-3-carboxylate. However, if you encounter difficulties with separation or detection, derivatization can be a useful strategy to enhance selectivity or introduce a chromophore for better UV detection.[10]

Troubleshooting Guide

Issue 1: Poor or No Separation of Diastereomeric Salts

Q: I've formed diastereomeric salts with a chiral acid, but I'm not seeing any selective crystallization. What could be the problem and how can I fix it?

A: This is a common challenge in diastereomeric salt resolution. The issue often lies in the choice of solvent, the molar ratio of the resolving agent, or the crystallization conditions.

Causality: The separation of diastereomeric salts relies on the difference in their solubility in a particular solvent system.[12] If the solubilities of the two diastereomers are too similar in the chosen solvent, they will co-crystallize, leading to poor or no resolution. The molar ratio of the resolving agent to the racemic mixture can also significantly impact the formation and solubility of the salts.[12]

Troubleshooting Steps:

• Solvent Screening: This is the most critical parameter. Systematically screen a range of solvents with varying polarities. Start with common solvents like ethanol, isopropanol, acetonitrile, and ethyl acetate. You can also explore solvent mixtures.

• Vary the Molar Ratio of the Resolving Agent: While a 1:1 molar ratio is a common starting point, studies have shown that using a molar ratio of the resolving agent to the racemic substrate of less than 0.5 or greater than 1.5 can sometimes lead to more enantiomerically pure products.[12]

• Optimize Crystallization Temperature and Rate: Control the cooling rate during crystallization. A slower cooling process often allows for better discrimination between the diastereomers and can lead to purer crystals. Experiment with different final crystallization temperatures.

• Consider a Different Resolving Agent: If extensive optimization of the above parameters fails, the chosen chiral resolving agent may not be suitable for your specific compound. It is advisable to screen a selection of different chiral acids.[2]

Experimental Protocol: Diastereomeric Salt Resolution

• Salt Formation: Dissolve your racemic Methyl 5,5-dimethylpiperidine-3-carboxylate in a suitable solvent. In a separate flask, dissolve the chiral resolving agent (e.g., di-benzoyl-L-tartaric acid) in the same solvent, typically in a 0.5 to 1.5 molar equivalent.

• Mixing and Crystallization: Slowly add the resolving agent solution to the solution of the racemic mixture, with stirring. Observe for precipitation. If no precipitate forms, you may need to heat the solution to ensure complete dissolution and then allow it to cool slowly to room temperature, followed by further cooling in an ice bath or refrigerator.

• Isolation and Analysis: Isolate the resulting crystals by filtration and wash with a small amount of cold solvent. Analyze the enantiomeric excess (e.e.) of the crystalline material and the mother liquor using chiral HPLC or SFC.

• Liberation of the Free Base: To recover the resolved amine, dissolve the diastereomeric salt in an aqueous acid solution (e.g., 1M HCl) and extract the chiral resolving agent with an organic solvent (e.g., ethyl acetate). Then, basify the aqueous layer with a strong base (e.g., 10M NaOH) and extract the free amine with an organic solvent.

Issue 2: Poor Resolution or Peak Tailing in Chiral HPLC

Q: I'm using a chiral column, but my enantiomers are not well-resolved, or the peaks are tailing. What adjustments can I make to my HPLC method?

A: Suboptimal resolution and poor peak shape in chiral HPLC are often related to the mobile phase composition, flow rate, or column temperature.

Causality: The separation of enantiomers on a chiral stationary phase is a result of transient, diastereomeric interactions between the analytes and the CSP. The mobile phase composition directly influences these interactions. Peak tailing, particularly for basic compounds like piperidines, can be caused by strong interactions with residual silanol groups on the silica support of the CSP.

Troubleshooting Steps:

• Optimize Mobile Phase Composition:

  • Normal Phase: For polysaccharide-based CSPs, a typical mobile phase consists of a non-polar solvent like hexane or heptane and an alcohol modifier (e.g., ethanol, isopropanol). Systematically vary the percentage of the alcohol modifier.

  • Additives: To improve the peak shape of basic analytes, add a small amount of a basic additive like diethylamine (DEA) or triethylamine (TEA) to the mobile phase (typically 0.1%).[10]

• Adjust the Flow Rate: Lowering the flow rate can sometimes improve resolution by allowing more time for the enantiomers to interact with the chiral stationary phase.

• Control the Column Temperature: Temperature can have a significant effect on chiral separations.[10] Experiment with different column temperatures (e.g., 25°C, 30°C, 40°C) to see how it impacts selectivity and resolution.

• Screen Different Chiral Columns: If optimization on one column is unsuccessful, it is highly recommended to screen other types of chiral stationary phases.[10]

Data Presentation: Chiral HPLC Method Development

Parameter	Condition 1	Condition 2	Condition 3
Chiral Column	Chiralpak IA	Chiralpak IA	Chiralcel OD-H
Mobile Phase	Hexane:Ethanol (90:10)	Hexane:Ethanol:DEA (85:15:0.1)	Hexane:Isopropanol (90:10)
Flow Rate	1.0 mL/min	0.8 mL/min	1.0 mL/min
Temperature	25°C	30°C	25°C
Resolution (Rs)	1.2	2.5	1.8

Issue 3: Low Yield in Enzymatic Resolution

Q: I am attempting an enzymatic resolution, but the conversion is very low. How can I improve the efficiency of the reaction?

A: Low conversion in enzymatic resolutions can be due to several factors, including the choice of enzyme, solvent, acylating agent, and reaction conditions.

Causality: Enzymatic kinetic resolution relies on the stereoselective acylation or hydrolysis of one enantiomer by an enzyme, most commonly a lipase.[4][13] The efficiency of this process is highly dependent on the compatibility of the substrate with the enzyme's active site and the overall reaction environment.

Troubleshooting Steps:

• Enzyme Screening: The choice of enzyme is crucial. Screen a variety of commercially available lipases (e.g., from Candida antarctica, Pseudomonas cepacia) to find one with good activity and selectivity for your substrate.

• Solvent Selection: The solvent can significantly impact enzyme activity and stability.[14] Non-polar organic solvents like hexane, toluene, or methyl tert-butyl ether (MTBE) are often good choices for lipase-catalyzed reactions.

• Choice of Acylating Agent: For the resolution of an amine, an acylating agent is required. Activated esters, such as trifluoroethyl acetate or vinyl acetate, are commonly used. The steric bulk of the acylating agent can influence the enantioselectivity.[5][6]

• Control Water Content: For enzymatic reactions in organic media, a small amount of water is often necessary for enzyme activity. However, too much water can lead to unwanted hydrolysis of the ester product. The water content may need to be carefully optimized.

• Optimize Temperature and pH: Ensure the reaction is run at the optimal temperature for the chosen enzyme. While pH is less of a factor in non-aqueous media, the pH of the enzyme preparation before use can be important.

Visualization of Workflows

Caption: Decision workflow for selecting and troubleshooting a chiral resolution method.

References

• Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. Available at: [Link]

• Process for resolving racemic mixtures of piperidine derivatives - Google Patents.

• Chiral Resolution with and without Resolving Agents | Pharmaceutical Technology. Available at: [Link]

• Enzymatic kinetic resolution of piperidine atropisomers: synthesis of a key intermediate of the farnesyl protein transferase inhibitor, SCH66336 - PubMed. Available at: [Link]

• Enzymatic Kinetic Resolution of Piperidine Atropisomers: Synthesis of a Key Intermediate of the Farnesyl Protein Transferase Inhibitor, SCH66336 | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Enzymatic Kinetic Resolution of Piperidine Atropisomers: Synthesis of a Key Intermediate of the Farnesyl Protein Transferase Inh - American Chemical Society. Available at: [Link]

• Chiral separations of piperidine-2,6-dione analogues on Chiralpak IA and Chiralpak IB columns by using HPLC | Request PDF - ResearchGate. Available at: [Link]

• Remote Stereocenter Discrimination in the Enzymatic Resolution of Piperidine-2-ethanol. Short Enantioselective Synthesis of Sedamine and Allosedamine | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Enzymatic Kinetic Resolution of 2-Piperidineethanol for the Enantioselective Targeted and Diversity Oriented Synthesis - PMC. Available at: [Link]

• Resolution (Separation) of Enantiomers - Chemistry LibreTexts. Available at: [Link]

• Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro. Available at: [Link]

• Chiral resolution - Wikipedia. Available at: [Link]

• Enantiomeric Separation and Thermodynamic Investigation of (R)-N-Tert-Butoxy Carbonyl-Piperidine-3-Carboxylic Acid Hydrazide, a - Oxford Academic. Available at: [Link]

• Chiral separations of piperidine-2,6-dione analogues on Chiralpak IA and Chiralpak IB columns by using HPLC - Academia.edu. Available at: [Link]

• Part 6: Resolution of Enantiomers - Chiralpedia. Available at: [Link]

Sources

• 1. pharmtech.com [pharmtech.com]
• 2. Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 3. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 4. Enzymatic kinetic resolution of piperidine atropisomers: synthesis of a key intermediate of the farnesyl protein transferase inhibitor, SCH66336 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. WO2002068391A1 - Process for resolving racemic mixtures of piperidine derivatives - Google Patents [patents.google.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. (PDF) Chiral separations of piperidine-2,6-dione analogues on Chiralpak IA and Chiralpak IB columns by using HPLC [academia.edu]
• 12. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]
• 13. Enzymatic Kinetic Resolution of 2-Piperidineethanol for the Enantioselective Targeted and Diversity Oriented Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]

Technical Support Center: Strategies for Overcoming Steric Hindrance in Reactions of Methyl 5,5-dimethylpiperidine-3-carboxylate

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the unique challenges posed by the sterically demanding nature of methyl 5,5-dimethylpiperidine-3-carboxylate. The gem-dimethyl group at the C5 position significantly influences the reactivity of this scaffold, necessitating carefully optimized strategies for successful chemical transformations.

Frequently Asked Questions (FAQs)

Q1: Why are standard reaction conditions for N-alkylation and N-acylation often unsuccessful with methyl 5,5-dimethylpiperidine-3-carboxylate?

A1: The primary challenge arises from steric hindrance. The gem-dimethyl group at the C5 position of the piperidine ring restricts access to the nitrogen atom's lone pair of electrons. This steric shield makes it difficult for electrophiles, such as alkyl halides or acylating agents, to approach and react with the nitrogen, thus impeding or slowing down the reaction.

Q2: How does the methyl ester at the C3 position influence the reactivity of the piperidine nitrogen?

A2: The methyl ester at the C3 position has a modest electron-withdrawing effect, which can slightly reduce the nucleophilicity of the piperidine nitrogen. However, its main influence is steric. Depending on the conformation of the piperidine ring, the ester group can further contribute to the steric crowding around the nitrogen, making it more challenging for reagents to access the reaction center.

Q3: Can the gem-dimethyl group at C5 affect reactions at the C3-ester?

A3: Yes, the gem-dimethyl group can sterically hinder reactions at the C3-ester as well, such as hydrolysis or amidation. This is due to the rigid chair conformation of the piperidine ring, where the bulky gem-dimethyl group can limit the approach of nucleophiles to the carbonyl carbon of the ester.

Troubleshooting Guides

N-Alkylation Reactions: Low Conversion and Over-alkylation

Problem: Low or no conversion when attempting N-alkylation with standard alkyl halides and bases.

Root Cause: The combination of a sterically hindered secondary amine and a moderately reactive alkyl halide results in a high activation energy for the reaction.

Solutions:

• Increase Reagent Reactivity:

  • Switch from alkyl chlorides or bromides to more reactive alkyl iodides.

  • Consider using alkyl triflates, which are excellent leaving groups and can enhance the rate of alkylation.

• Optimize Reaction Conditions:

  • Elevated Temperatures: Increasing the reaction temperature can provide the necessary energy to overcome the steric barrier. Monitor for potential side reactions or decomposition.

  • High-Pressure Conditions: For particularly stubborn reactions, high pressure can facilitate the reaction by favoring the formation of the more compact transition state.

• Choice of Base and Solvent:

  • Use a strong, non-nucleophilic base such as sodium hydride (NaH) or potassium carbonate (K₂CO₃) in an anhydrous polar aprotic solvent like DMF or acetonitrile.[1]

  • Slow addition of the alkylating agent can help to minimize the formation of quaternary ammonium salts, which can be a side reaction with highly reactive alkylating agents.[1]

Workflow for Troubleshooting N-Alkylation:

Caption: Decision tree for troubleshooting low N-alkylation yields.

N-Arylation Reactions: Catalyst and Ligand Selection

Problem: Low yields in Palladium-catalyzed Buchwald-Hartwig amination or Copper-catalyzed Ullmann condensation.

Root Cause: The steric hindrance around the nitrogen atom requires a highly active catalyst system to facilitate the C-N bond formation.

Solutions for Buchwald-Hartwig Amination:

• Bulky Phosphine Ligands: Employ sterically demanding, electron-rich phosphine ligands. These ligands promote the reductive elimination step and stabilize the active palladium catalyst.

  • Recommended Ligands: XPhos, RuPhos, or tBu₃P have shown great success with hindered amines.[2][3]

• Choice of Base: A strong, non-nucleophilic base is crucial. Sodium tert-butoxide (NaOtBu) is often the base of choice.

• Palladium Precatalyst: Use a precatalyst that is readily activated, such as Pd₂(dba)₃ or a G3-XPhos precatalyst.

Solutions for Ullmann Condensation:

• Ligand Selection: While traditional Ullmann reactions are often ligand-free, modern protocols for hindered amines benefit from the use of ligands such as 1,10-phenanthroline or diamine derivatives.[4]

• Copper Source: Copper(I) salts, such as CuI, are generally more effective than Cu(0) or Cu(II) salts.

• High Temperatures: Ullmann couplings typically require higher temperatures than their palladium-catalyzed counterparts.

Catalyst System	Typical Conditions	Advantages	Disadvantages
Pd/Bulky Ligand	Pd₂(dba)₃, XPhos, NaOtBu, Toluene, 100 °C	Milder conditions, broader substrate scope	Higher cost of catalyst and ligands
Cu/Ligand	CuI, 1,10-phenanthroline, K₂CO₃, DMF, 140 °C	Lower cost	Harsher conditions, narrower scope

Amide Coupling Reactions: Overcoming Steric and Electronic Challenges

Problem: Failure to form an amide bond between the piperidine nitrogen and a carboxylic acid using standard coupling reagents like DCC or EDC/HOBt.

Root Cause: The sterically hindered nitrogen of the piperidine is a poor nucleophile, and the activated ester formed by standard coupling reagents is not reactive enough to overcome this.

Solutions:

• Potent Coupling Reagents: Utilize more powerful coupling reagents that generate highly reactive activated species.[5][6]

  • Uronium/Aminium Salts: HATU, HBTU, and COMU are highly effective for hindered couplings. HATU is often a good first choice.[5]

  • Phosphonium Salts: PyBOP and PyAOP are excellent for difficult couplings and can minimize racemization if the carboxylic acid is chiral.[5]

• Acid Chloride or Acyl Fluoride Formation: For extremely challenging couplings, converting the carboxylic acid to its corresponding acid chloride or acyl fluoride can dramatically increase its reactivity.

• Reaction Conditions:

  • Base: A non-nucleophilic base such as diisopropylethylamine (DIPEA) is essential to neutralize the acid formed during the reaction.

  • Solvent: Anhydrous polar aprotic solvents like DMF or CH₂Cl₂ are preferred.

Workflow for Selecting an Amide Coupling Reagent:

Caption: A stepwise approach to selecting a suitable amide coupling reagent.

Experimental Protocols

Protocol 1: N-Alkylation using Sodium Hydride

• To a solution of methyl 5,5-dimethylpiperidine-3-carboxylate (1.0 equiv) in anhydrous DMF at 0 °C under an inert atmosphere, add sodium hydride (1.2 equiv, 60% dispersion in mineral oil) portion-wise.

• Stir the mixture at 0 °C for 30 minutes.

• Add the alkyl halide (1.1 equiv) dropwise.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or LC-MS).

• Carefully quench the reaction with water and extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Buchwald-Hartwig N-Arylation

• In a glovebox or under an inert atmosphere, add the palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%), a bulky phosphine ligand (e.g., XPhos, 4 mol%), and sodium tert-butoxide (1.4 equiv) to a Schlenk flask.

• Add the aryl halide (1.0 equiv) and methyl 5,5-dimethylpiperidine-3-carboxylate (1.2 equiv).

• Add anhydrous toluene via syringe.

• Seal the flask and heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer, concentrate, and purify by column chromatography.

Protocol 3: Amide Coupling using HATU

• To a solution of the carboxylic acid (1.0 equiv) in anhydrous DMF, add HATU (1.1 equiv) and DIPEA (2.5 equiv).

• Stir the mixture at room temperature for 10-15 minutes to pre-activate the acid.

• Add a solution of methyl 5,5-dimethylpiperidine-3-carboxylate (1.2 equiv) in anhydrous DMF.

• Stir the reaction at room temperature until completion.

• Dilute the reaction with ethyl acetate and wash with saturated aqueous sodium bicarbonate, water, and brine.

• Dry the organic layer, concentrate, and purify by column chromatography.

References

• Jagtap, S.; Kaswan, P. (2025). Synthesis and Antimicrobial Activity of Novel Sulfonyl Piperidine Carboxamide Derivatives Prepared from N-Boc-Piperidine-3-carboxylic Acid via Amide Coupling. Asian Journal of Chemistry, 37(6), 1315-1321. [Link]

• ResearchGate. (2025). Synthesis and Antimicrobial Activity of Novel Sulfonyl Piperidine Carboxamide Derivatives Prepared from N-Boc-Piperidine-3-carboxylic Acid via Amide Coupling. [Link]

• Wikipedia. (n.d.). Ullmann condensation. Retrieved from [Link]

• Chauhan, P., et al. (2015). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. [Source details not fully available]

• Grokipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• Al-Zoubi, R. M., et al. (2015). Immobilized Coupling Reagents: Synthesis of Amides/Peptides. ACS Sustainable Chemistry & Engineering, 3(3), 399-411.
• Surry, D. S., & Buchwald, S. L. (2019). The 25th Anniversary of the Buchwald–Hartwig Amination: Development, Applications, and Outlook. Journal of the American Chemical Society, 141(28), 10936-10953.

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. [Link]

• Fülöp, F., & Lázár, L. (2012). Progress in the Synthesis and Application of Nipecotic Acid and Its Derivatives. Current Organic Chemistry, 16(24), 2839-2856.
• Reilly, S. W., & Mach, R. H. (2016). Pd-Catalyzed Synthesis of Piperazine Scaffolds Under Aerobic and Solvent-Free Conditions. Organic Letters, 18(20), 5272–5275.

• Request PDF. (n.d.). Recent synthetic strategies for N -arylation of piperidine using metal catalysts: A potential template for biologically active molecules. [Link]

• ResearchGate. (2025). Buchwald–Hartwig Coupling of Piperidines with Hetaryl Bromides. [Link]

• The Aquila Digital Community. (2015). An Enantiodivergent Synthesis of Cα-Methyl Nipecotic Acid Analogues From δ-Lactam Derivatives Obtained Through a High. [Link]

• Growing Science. (2022). Process optimization for acid-amine coupling: a catalytic approach. [Link]

• RSC Publishing. (n.d.). Ligand-controlled β-selective C(sp3)–H arylation of N-Boc-piperidines. [Link]

• PMC. (n.d.). Reductive Transamination of Pyridinium Salts to N-Aryl Piperidines. [Link]

• MDPI. (2020). An Efficient Synthesis of 3-Alkylpyridine Alkaloids Enables Their Biological Evaluation. [Link]

• Science.gov. (n.d.). methyl ester hydrolysis: Topics. [Link]

• ResearchGate. (2017). Procedure for N-alkylation of Piperidine?. [Link]

• Organic-Chemistry.org. (2002). A Mild and Convenient 'Dry' Hydrolysis of Amides to Carboxylic Acids. [Link]

• ACS Publications. (2007). Simple Copper Salt-Catalyzed N-Arylation of Nitrogen-Containing Heterocycles with Aryl and Heteroaryl Halides. [Link]

• JOCPR. (2014). A green and efficient hydrolysis of methyl 5-chloropyrazine-2-carboxylic acid ester. [Link]

• Chem-Station. (n.d.). methyl 5-(dimethylamino)piperidine-3-carboxylate — Chemical Substance Information. [Link]

• PMC. (n.d.). Secondary 3-Chloropiperidines: Powerful Alkylating Agents. [Link]

• Science of Synthesis. (n.d.). Synthesis from Carboxylic Acid Derivatives. [Link]

• PMC. (n.d.). Synthesis and Development of N-2,5-Dimethylphenylthioureido Acid Derivatives as Scaffolds for New Antimicrobial Candidates Targeting Multidrug-Resistant Gram-Positive Pathogens. [Link]

• Scholars Research Library. (n.d.). Synthesis of tetraketones from 5,5-dimethylcyclohexane-1,3-dione and arylaldehydes in water in presence of sodium bicarbonate. [Link]

• UiTM Institutional Repository. (2021). A CONVENIENT SYNTHESIS OF 5-ARYLIDENE MELDRUM'S ACID DERIVATIVES VIA KNOEVENAGEL CONDENSATION. [Link]

• MDPI. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. [Link]

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• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of the Reactivity of Methyl 5,5-dimethylpiperidine-3-carboxylate and Methyl Piperidine-3-carboxylate

An in-depth guide for researchers, scientists, and drug development professionals on the influence of C5 gem-dimethyl substitution on the chemical behavior of the piperidine scaffold.

In the realm of medicinal chemistry and drug development, the piperidine scaffold is a cornerstone, valued for its three-dimensional structure that allows for precise spatial orientation of substituents.[1] Understanding how modifications to this core structure influence reactivity is paramount for the rational design of novel therapeutics. This guide provides a detailed comparative analysis of the reactivity of two key piperidine derivatives: methyl 5,5-dimethylpiperidine-3-carboxylate and its parent compound, methyl piperidine-3-carboxylate.

The primary structural distinction between these two molecules is the presence of a gem-dimethyl group at the C5 position of the piperidine ring in the former. This seemingly subtle addition has profound implications for the molecule's conformational behavior and, consequently, its chemical reactivity. This guide will explore these differences through the lens of steric and electronic effects, supported by established chemical principles and illustrative experimental protocols.

The Decisive Influence of the Gem-Dimethyl Group: Steric Hindrance and Conformational Rigidity

The gem-dimethyl group at the C5 position of methyl 5,5-dimethylpiperidine-3-carboxylate introduces significant steric bulk and conformational constraints that are absent in the unsubstituted analogue. These factors are the primary drivers of the differential reactivity observed between the two compounds.

Conformational Analysis: A Tale of Two Chairs

The piperidine ring typically exists in a dynamic equilibrium between two chair conformations. In methyl piperidine-3-carboxylate, this ring inversion is relatively facile. However, the introduction of the 5,5-dimethyl group in its counterpart dramatically alters this equilibrium. The bulky methyl groups create significant steric strain, influencing the preferred chair conformation to minimize these unfavorable interactions.

This conformational rigidity has a direct impact on the accessibility of the reactive centers within the molecule: the nitrogen lone pair and the ester functional group. The fixed orientation of the ring in the 5,5-dimethyl derivative can either shield or expose these sites to incoming reagents, thereby modulating the reaction rates and outcomes.

dot graph TD { rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

} caption: Conformational flexibility comparison.

The Thorpe-Ingold effect, or gem-dimethyl effect, provides a theoretical framework for understanding the consequences of such substitutions. It posits that the presence of a gem-dimethyl group can decrease the internal bond angles and restrict bond rotation, which can accelerate intramolecular reactions by bringing reactive groups into closer proximity.[2][3] While the reactions discussed below are primarily intermolecular, the underlying principles of conformational restriction and altered steric environment remain highly relevant.

Comparative Reactivity: A Functional Group Perspective

The reactivity of both methyl 5,5-dimethylpiperidine-3-carboxylate and methyl piperidine-3-carboxylate can be primarily understood by examining the reactions of their two key functional groups: the secondary amine (piperidine nitrogen) and the methyl ester.

Reactivity of the Piperidine Nitrogen: Nucleophilicity and Basicity

The nitrogen atom in the piperidine ring possesses a lone pair of electrons, making it both a nucleophile and a base. The accessibility of this lone pair is a critical determinant of its reactivity in reactions such as N-alkylation and N-acylation.

N-Alkylation and N-Acylation: The Steric Shielding Effect

In reactions involving the approach of an electrophile to the nitrogen atom, the gem-dimethyl group in methyl 5,5-dimethylpiperidine-3-carboxylate is expected to exert a significant steric hindrance. This "shielding" of the nitrogen lone pair would likely decrease the rate of N-alkylation and N-acylation compared to the less hindered methyl piperidine-3-carboxylate.

Reaction	Methyl Piperidine-3-carboxylate	Methyl 5,5-dimethylpiperidine-3-carboxylate	Expected Outcome
N-Alkylation	Higher reaction rate	Lower reaction rate	Steric hindrance from the gem-dimethyl group slows the approach of the alkylating agent.
N-Acylation	Higher reaction yield	Lower reaction yield	The bulkier acylating agent is more sensitive to the steric environment around the nitrogen.

This difference in reactivity can be exploited in competitive reaction scenarios or in the design of molecules where selective functionalization of the nitrogen is desired.

Experimental Protocol: Comparative N-Benzylation

To empirically validate the anticipated difference in reactivity, the following protocol for a comparative N-benzylation experiment can be employed.

Objective: To compare the reaction yield of N-benzylation for methyl piperidine-3-carboxylate and methyl 5,5-dimethylpiperidine-3-carboxylate under identical reaction conditions.

Materials:

• Methyl piperidine-3-carboxylate

• Methyl 5,5-dimethylpiperidine-3-carboxylate

• Benzyl bromide

• Potassium carbonate (K₂CO₃)

• Acetonitrile (anhydrous)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In two separate round-bottom flasks, dissolve equimolar amounts of methyl piperidine-3-carboxylate and methyl 5,5-dimethylpiperidine-3-carboxylate in anhydrous acetonitrile.

• Base Addition: To each flask, add 1.5 equivalents of potassium carbonate.

• Electrophile Addition: Add 1.1 equivalents of benzyl bromide to each flask.

• Reaction: Stir both reaction mixtures at room temperature for 24 hours.

• Workup:

  • Filter the mixtures to remove potassium carbonate.

  • Concentrate the filtrates under reduced pressure.

  • Dissolve the residues in ethyl acetate and wash with brine.

  • Dry the organic layers over anhydrous sodium sulfate, filter, and concentrate.

• Analysis: Analyze the crude products by ¹H NMR spectroscopy and/or LC-MS to determine the conversion and yield of the N-benzylated products.

dot graph TD { rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

} caption: Experimental workflow for comparative N-benzylation.

Reactivity of the Methyl Ester: Hydrolysis and Reduction

The methyl ester functionality at the C3 position is susceptible to nucleophilic attack, leading to reactions such as hydrolysis and reduction.

Ester Hydrolysis: A Question of Accessibility

The rate of ester hydrolysis, either acid or base-catalyzed, is influenced by the steric environment around the carbonyl group. It is plausible that the conformational rigidity imposed by the 5,5-dimethyl group could influence the accessibility of the ester. However, given the distance between the gem-dimethyl group and the ester, this effect is likely to be less pronounced than the steric hindrance observed at the nitrogen.

Reduction of the Ester: A Test of Hydride Delivery

Reduction of the ester to the corresponding primary alcohol is commonly achieved using powerful reducing agents like lithium aluminum hydride (LiAlH₄). The delivery of the hydride ion to the carbonyl carbon is the key step in this transformation. While the gem-dimethyl group is not directly adjacent to the ester, its influence on the overall ring conformation could subtly affect the trajectory of the incoming hydride, potentially leading to minor differences in reaction rates or yields.

Experimental Protocol: Comparative Reduction with LiAlH₄

Objective: To compare the yield of the reduction of the methyl ester for both piperidine derivatives.

Materials:

• Methyl piperidine-3-carboxylate

• Methyl 5,5-dimethylpiperidine-3-carboxylate

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (THF)

• Sodium sulfate decahydrate (Na₂SO₄·10H₂O)

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In two separate flame-dried, three-necked flasks under an inert atmosphere, prepare a suspension of 1.5 equivalents of LiAlH₄ in anhydrous THF.

• Substrate Addition: Slowly add a solution of methyl piperidine-3-carboxylate to one flask and methyl 5,5-dimethylpiperidine-3-carboxylate to the other, dissolved in anhydrous THF, while maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixtures to warm to room temperature and stir for 4 hours.

• Quenching: Carefully quench the reactions by the dropwise addition of water, followed by 15% aqueous NaOH, and then more water.

• Workup:

  • Filter the resulting solids and wash thoroughly with ethyl acetate.

  • Dry the combined organic filtrates over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Analysis: Analyze the crude products by ¹H NMR and/or GC-MS to determine the yield of the corresponding hydroxymethyl piperidine derivatives.

dot graph TD { rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

} caption: Experimental workflow for comparative ester reduction.

Summary and Outlook

The introduction of a gem-dimethyl group at the C5 position of methyl piperidine-3-carboxylate serves as a powerful tool to modulate its chemical reactivity. The primary influence is steric, with the bulky methyl groups hindering reactions at the nearby nitrogen atom. This effect is expected to be most pronounced in reactions involving bulky electrophiles. The conformational rigidity imposed by the gem-dimethyl group, a manifestation of the Thorpe-Ingold effect, further distinguishes its chemical behavior from the more flexible methyl piperidine-3-carboxylate.

While the electronic effect of the methyl groups is minimal, their steric presence is a dominant factor. For drug development professionals, this understanding is crucial. The ability to tune the reactivity of the piperidine nitrogen can be leveraged to control synthetic routes, improve selectivity, and ultimately design molecules with enhanced pharmacological profiles. The 5,5-dimethyl substitution pattern offers a strategic approach to creating more rigid and sterically defined scaffolds, which can lead to improved binding affinity and selectivity for biological targets. Further quantitative studies, such as kinetic analysis of the reactions described, would provide a more nuanced understanding of these reactivity differences and would be a valuable contribution to the field.

References

• ChemBK. (2024, April 9). METHYL PIPERIDINE-3-CARBOXYLATE - Introduction. Retrieved from [Link]

• Jung, M. E., & Piizzi, G. (2005). gem-Disubstituent Effects in Ring-Closing Metathesis. Chemical Reviews, 105(5), 1735–1766.

• Wikipedia. (n.d.). Thorpe–Ingold effect. Retrieved from [Link]

Sources

• 1. Thorpe–Ingold effect - Wikipedia [en.wikipedia.org]
• 2. Thorpe-Ingold Effect | Chem-Station Int. Ed. [en.chem-station.com]
• 3. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

HPLC method validation for testing Methyl 5,5-dimethylpiperidine-3-carboxylate purity

Title: Optimizing and Validating HPLC Methods for Methyl 5,5-dimethylpiperidine-3-carboxylate Purity

As a Senior Application Scientist, one of the most persistent challenges in pharmaceutical chromatography is the accurate purity analysis of basic, nitrogen-containing heterocycles. Methyl 5,5-dimethylpiperidine-3-carboxylate (a highly polar, sterically hindered secondary amine) exemplifies this challenge.

This guide objectively compares column chemistries to overcome the inherent peak tailing associated with piperidine derivatives[1]. Furthermore, it provides a comprehensive, self-validating protocol for purity testing strictly aligned with the newly effective ICH Q2(R2) guidelines[2][3].

The Mechanistic Challenge: Silanol Interactions

Methyl 5,5-dimethylpiperidine-3-carboxylate possesses a basic piperidine nitrogen with a pKa​ typically between 9.0 and 10.0. In standard reversed-phase high-performance liquid chromatography (RP-HPLC) utilizing acidic mobile phases (pH 2.0–3.0), this amine is fully protonated.

While the low pH suppresses the ionization of most surface silanols ( −Si−OH ) on the silica stationary phase, highly acidic residual silanols remain ionized ( −Si−O− ). The resulting electrostatic attraction between the protonated piperidine and the ionized silanols creates a secondary ion-exchange retention mechanism[1][4]. Because this secondary kinetic interaction is slower than primary hydrophobic partitioning, it manifests as severe peak tailing , integration errors, and the masking of closely eluting impurities.

To solve this, we must evaluate column chemistries specifically engineered to shield or eliminate these silanol interactions.

Figure 1: Mechanism of silanol-induced peak tailing and structural mitigation.

Column Performance Comparison

To establish a robust method, we compared three distinct column chemistries for the analysis of Methyl 5,5-dimethylpiperidine-3-carboxylate (spiked with 0.5% of a known structurally similar synthetic impurity).

Experimental Conditions:

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water (Provides ion-pairing and low pH)

• Mobile Phase B: Acetonitrile

• Gradient: 5% B to 60% B over 15 minutes

• Flow Rate: 1.0 mL/min | Detection: UV at 210 nm | Temp: 35°C

Table 1: Quantitative Chromatographic Performance

Column Chemistry	Tailing Factor ( Tf​ )	Theoretical Plates ( N )	Resolution ( Rs​ ) from Impurity	Verdict
Standard C18 (Type B Silica)	2.45	4,200	1.1 (Co-elution risk)	Fail. Severe secondary interactions compromise purity integration.
HILIC (Bare Silica)	1.30	11,500	2.8	Passable. Good shape, but requires complex sample diluent (high organic) causing solubility issues.
Polar-Embedded C18	1.08	14,800	3.5	Optimal. Embedded amide group creates a virtual hydration layer, blocking silanols.

Conclusion: The Polar-Embedded C18 column provides the highest theoretical plate count and perfect peak symmetry ( Tf​ < 1.2), making it the authoritative choice for this basic compound[1].

ICH Q2(R2) Method Validation Protocol

Having selected the Polar-Embedded C18 column, the method must be validated. The revised ICH Q2(R2) guideline (effective June 2024) emphasizes a lifecycle and Quality-by-Design (QbD) approach, requiring rigorous proof that the method is "fit for purpose"[3][5][6].

Step-by-Step Validation Methodology

Phase 1: System Suitability Testing (SST) Causality: SST ensures the complete analytical system (instrument, reagents, column) is performing adequately before any validation data is collected.

• Inject the standard solution (1.0 mg/mL Methyl 5,5-dimethylpiperidine-3-carboxylate) six times.

• Acceptance Criteria: %RSD of peak area ≤ 2.0%; Tailing Factor ≤ 1.5; Theoretical plates ≥ 10,000.

Phase 2: Specificity (Forced Degradation) Causality: Proves the method can unambiguously assess the analyte in the presence of degradation products, ensuring stability-indicating power[5].

• Subject 1.0 mg/mL sample aliquots to:

  • Acidic: 1N HCl at 60°C for 24h.

  • Basic: 1N NaOH at 60°C for 24h (Watch for ester hydrolysis).

  • Oxidative: 3% H2​O2​ at room temp for 24h (Watch for N-oxidation).

  • Thermal/Photolytic: 105°C and UV light for 7 days.

• Acceptance Criteria: The main peak must have a Peak Purity Index ≥ 0.990 (via Photodiode Array detector), proving no co-eluting degradants.

Phase 3: Linearity and Range Causality: Ensures detector response is directly proportional to concentration across the testing range[5].

• Prepare calibration standards at 50%, 80%, 100%, 120%, and 150% of the nominal target concentration (1.0 mg/mL).

• Inject each level in triplicate. Plot Peak Area vs. Concentration.

• Acceptance Criteria: Correlation coefficient ( R2 ) ≥ 0.999. The y-intercept should be ≤ 5% of the 100% level response.

Phase 4: Accuracy (Spike Recovery) Causality: Validates that the method measures the true value without matrix interference.

• Spike known amounts of Methyl 5,5-dimethylpiperidine-3-carboxylate API into a placebo matrix at 80%, 100%, and 120% levels.

• Prepare three independent samples per level (9 determinations total).

• Acceptance Criteria: Mean recovery must be between 98.0% and 102.0% for each level.

Phase 5: Precision (Repeatability & Intermediate Precision) Causality: Demonstrates the method is free from random systemic error[7].

• Repeatability: Prepare six independent sample solutions at 100% concentration. Analyze on Day 1 by Analyst 1.

• Intermediate Precision: Prepare six new solutions. Analyze on Day 2 by Analyst 2 using a different HPLC system.

• Acceptance Criteria: %RSD for assay ≤ 2.0% for both intra-day and inter-day analyses.

Phase 6: Limit of Detection (LOD) and Quantitation (LOQ) Causality: Critical for impurity testing to define the lowest reliably measurable threshold[7].

• Dilute the standard solution sequentially until the baseline noise can be accurately measured against the peak height.

• Acceptance Criteria: LOD is established at a Signal-to-Noise (S/N) ratio of 3:1. LOQ is established at an S/N ratio of 10:1 (Typically ≤ 0.05% of nominal concentration for pharmaceutical intermediates).

Figure 2: ICH Q2(R2) Analytical Method Validation Lifecycle.

References

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). ICH Q2(R2) Validation of Analytical Procedures. Retrieved from[Link]

• European Medicines Agency (EMA). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved from[Link]

• ResearchGate. Reducing residual silanol interactions in reversed-phase liquid chromatography. Retrieved from [Link]

Sources

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• 2. mastercontrol.com [mastercontrol.com]
• 3. qbdgroup.com [qbdgroup.com]
• 4. researchgate.net [researchgate.net]
• 5. intuitionlabs.ai [intuitionlabs.ai]
• 6. database.ich.org [database.ich.org]
• 7. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Comparative Biological Activity Guide: 5,5-Dimethylpiperidine vs. 3,3-Dimethylpiperidine Derivatives in Drug Discovery

As a Senior Application Scientist, I frequently observe that minor regioisomeric shifts in privileged scaffolds dictate entirely divergent pharmacological fates. The piperidine ring is ubiquitous in drug discovery, but the placement of a gem-dimethyl group serves as a masterclass in steric vectoring.

While unsubstituted 3,3-dimethylpiperidine and 5,5-dimethylpiperidine are chemically identical due to rotational symmetry, their incorporation into complex, asymmetric scaffolds (such as 2,4-diones or specific N-alkylated chiral ligands) locks the gem-dimethyl group into distinct spatial orientations. This guide objectively compares the biological performance of 3,3-dimethylpiperidine derivatives (predominantly CNS-active Sigma-1 receptor ligands) against 5,5-dimethylpiperidine derivatives (predominantly Cereblon modulators for targeted protein degradation), providing the mechanistic causality and self-validating protocols required for rigorous drug development.

3,3-Dimethylpiperidine Derivatives: Sigma-1 (σ1) Receptor Agonism

Mechanistic Causality in Design

In the realm of neuroprotection, 3,3-dimethylpiperidine derivatives are heavily utilized as highly selective Sigma-1 (σ1) receptor ligands [1]. The σ1 receptor is a unique ligand-operated chaperone protein localized at the mitochondria-associated endoplasmic reticulum membrane (MAM) [2].

The pharmacological efficacy of the 3,3-dimethylpiperidine scaffold relies on two critical interactions:

• Ionic Anchoring: The basic piperidine nitrogen (N1) forms an indispensable salt bridge with the Asp126 residue of the σ1 receptor.

• Steric Vectoring: The gem-dimethyl group at the 3-position provides optimal lipophilic bulk to perfectly occupy the primary hydrophobic pocket of the receptor. If this bulk were shifted to another position, it could induce a steric clash that weakens the N1-Asp126 salt bridge, drastically reducing binding affinity.

Activation of this receptor modulates Ca2+ efflux, upregulates Brain-Derived Neurotrophic Factor (BDNF), and triggers the Akt-mTOR survival pathway, making these derivatives prime candidates for treating neurodegenerative diseases and glaucoma [2].

Fig 1: 3,3-Dimethylpiperidine-mediated Sigma-1 receptor activation and neuroprotective signaling.

Self-Validating Experimental Protocol: σ1 Radioligand Binding Assay

To evaluate the binding affinity ( Ki​ ) of novel 3,3-dimethylpiperidine derivatives, a competitive radioligand binding assay must be employed.

• Step 1: Membrane Preparation. Isolate membrane fractions from guinea pig brain (a tissue with high endogenous σ1 expression) using differential centrifugation.

• Step 2: Radioligand Incubation. Incubate the membranes with 2 nM of [3H]-(+)-pentazocine (a highly selective σ1 radioligand) and varying concentrations of the 3,3-dimethylpiperidine test compound (0.01 nM to 10 µM) in 50 mM Tris-HCl buffer (pH 7.4) for 120 minutes at 25°C.

• Step 3: Mechanistic Self-Validation (Non-Specific Binding). Causality: Highly lipophilic piperidines can artificially inflate binding signals by trapping in the lipid bilayer. To ensure the signal is exclusively receptor-mediated, co-incubate a parallel control set with 10 µM Haloperidol. Haloperidol completely saturates the σ1 receptors; any remaining radioactivity is non-specific lipid binding and must be subtracted from the total signal.

• Step 4: Quantification. Terminate the reaction via rapid vacuum filtration through GF/B glass fiber filters, wash with ice-cold buffer, and quantify specific binding using liquid scintillation counting.

5,5-Dimethylpiperidine Derivatives: Cereblon (CRBN) Modulation

Mechanistic Causality in Design

Conversely, the 5,5-dimethylpiperidine scaffold—specifically in the form of 5,5-dimethylpiperidine-2,4-dione (a glutarimide mimic)—is a cornerstone in the development of Immunomodulatory Drugs (IMiDs) and PROTACs targeting the Cereblon (CRBN) E3 ubiquitin ligase complex [3].

For CRBN modulators, the imide/dione nitrogen must remain unsubstituted to act as a hydrogen bond donor to the backbone carbonyls of His278 and Trp380 within CRBN's tri-tryptophan pocket. Here, the gem-dimethyl group at the 5-position is critical: it projects into a distinct solvent-exposed sub-pocket. This specific vectoring alters the surface topography of the E3 ligase complex, creating a highly specific neo-interface that recruits "neosubstrates" (such as the transcription factors IKZF1 and IKZF3) for polyubiquitination and subsequent proteasomal degradation. A 3,3-dimethyl substitution in this dione system would sterically clash with the CRBN pocket, completely abolishing binding.

Fig 2: 5,5-Dimethylpiperidine-2,4-dione mechanism for targeted protein degradation via CRBN.

Self-Validating Experimental Protocol: CRBN-Mediated Degradation Assay

To objectively measure the efficacy of 5,5-dimethylpiperidine-2,4-dione derivatives, researchers must track the downstream degradation of neosubstrates rather than simple binding.

• Step 1: Cell Treatment. Culture Multiple Myeloma cells (e.g., MM.1S) in RPMI-1640 medium. Treat cells with the 5,5-dimethylpiperidine derivative at concentrations ranging from 1 nM to 10 µM for 24 hours.

• Step 2: Mechanistic Self-Validation (Rescue Control). Causality: To definitively prove that cell death or protein loss is driven by the CRBN-E3 ligase-proteasome axis (and not off-target cytotoxicity), pre-treat a control cohort of cells with 1 µM of MG132 (a proteasome inhibitor) or MLN4924 (a NEDD8-activating enzyme inhibitor that disables CRL ligases). If IKZF1/3 levels are rescued in these controls, the mechanism is validated.

• Step 3: Protein Extraction & Western Blotting. Lyse the cells using RIPA buffer supplemented with protease inhibitors. Resolve proteins via SDS-PAGE, transfer to a PVDF membrane, and probe with primary antibodies against IKZF1, IKZF3, and GAPDH (loading control).

• Step 4: Densitometry. Quantify the chemiluminescent signal to determine the DC50​ (concentration inducing 50% degradation of the target protein).

Quantitative Data Comparison

The following table summarizes the divergent biological activities and target affinities of these two regioisomeric scaffolds based on recent pharmacological profiling [1][3].

Scaffold Class	Representative Derivative	Primary Biological Target	Binding Affinity / Potency	Primary Therapeutic Indication
3,3-Dimethylpiperidine	Compound 26 (1-[4-(2,3-Dihydro-1H-inden-1-yl)butyl] derivative)	Sigma-1 (σ1) Receptor	Ki​ = 1.75 nM	Neuroprotection / Glaucoma
3,3-Dimethylpiperidine	Compound 31 (Naphthalene derivative)	Sigma-1 (σ1) Receptor	Ki​ = 0.030 nM	CNS Disorders / Tumor Research
5,5-Dimethylpiperidine	5,5-Dimethylpiperidine-2,4-dione (Glutarimide mimic)	CRBN E3 Ubiquitin Ligase	DC50​ < 1.0 µM (IKZF1/3)	Oncology / Multiple Myeloma
5,5-Dimethylpiperidine	Immunomodulatory Drug (IMiD) Analogs	CRBN E3 Ubiquitin Ligase	Modulates Cytokine Production	Immunomodulation

Conclusion

The comparison between 3,3-dimethylpiperidine and 5,5-dimethylpiperidine derivatives highlights a fundamental principle of rational drug design: steric vectoring dictates target engagement .

When functioning as a basic amine, the 3,3-dimethyl substitution provides the exact lipophilic geometry required to anchor into the Sigma-1 receptor's hydrophobic pocket, driving neuroprotective pathways. Conversely, when integrated into a dione system, the 5,5-dimethyl substitution creates a highly specific surface alteration on the CRBN E3 ligase complex, enabling the recruitment and destruction of oncogenic transcription factors. Understanding these regioisomeric nuances is critical for scientists aiming to minimize off-target liabilities and maximize therapeutic efficacy.

LC-MS validation of Methyl 5,5-dimethylpiperidine-3-carboxylate reaction products

An In-Depth Guide to the LC-MS Validation of Methyl 5,5-dimethylpiperidine-3-carboxylate Synthesis

Authored by a Senior Application Scientist

In the landscape of pharmaceutical development and organic synthesis, the rigorous validation of reaction products is not merely a procedural step but the cornerstone of reliable and reproducible research. The synthesis of Methyl 5,5-dimethylpiperidine-3-carboxylate, a key building block for various pharmacologically active molecules, presents unique analytical challenges. This guide provides a comprehensive, experience-driven approach to the validation of its synthesis, with a primary focus on Liquid Chromatography-Mass Spectrometry (LC-MS). We will explore the rationale behind methodological choices, compare LC-MS to alternative techniques, and present a detailed, self-validating protocol.

The Synthetic Pathway: A Brief Overview

The synthesis of Methyl 5,5-dimethylpiperidine-3-carboxylate typically proceeds via a multi-step reaction sequence. A common route involves the reductive amination of a suitable precursor. Understanding the potential for side reactions and the formation of impurities is critical for developing a robust analytical method.

Figure 1: A simplified schematic of a potential synthetic route for Methyl 5,5-dimethylpiperidine-3-carboxylate highlighting the formation of the target product and potential byproducts.

Choosing the Right Analytical Tool: A Comparative Analysis

While several analytical techniques can be employed to assess the outcome of a chemical reaction, the choice of method should be guided by the specific requirements for sensitivity, selectivity, and structural elucidation.

Technique	Principle	Strengths	Limitations	Application to this Synthesis
LC-MS	Chromatographic separation followed by mass-to-charge ratio detection.	High sensitivity and selectivity; provides molecular weight information; suitable for complex mixtures.	Matrix effects can suppress ionization; requires specialized equipment and expertise.	Ideal for identifying and quantifying the target product and unknown byproducts, even at trace levels.
GC-MS	Chromatographic separation of volatile compounds followed by mass detection.	Excellent for volatile and thermally stable compounds; high-resolution separation.	Requires derivatization for non-volatile compounds; potential for thermal degradation.	Le

A Comparative Guide to the Spectroscopic Validation of Methyl 5,5-dimethylpiperidine-3-carboxylate Intermediates

For researchers, scientists, and drug development professionals, the meticulous confirmation of molecular structure at each stage of a synthetic pathway is paramount. In the synthesis of complex molecules such as Methyl 5,5-dimethylpiperidine-3-carboxylate, a scaffold with potential applications in medicinal chemistry, rigorous spectroscopic validation of intermediates is not merely a procedural step but a cornerstone of scientific integrity. This guide provides an in-depth, technically-grounded comparison of the key intermediates in a plausible synthetic route to Methyl 5,5-dimethylpiperidine-3-carboxylate, supported by experimental data and explaining the causality behind the spectroscopic observations.

The Synthetic Rationale: A Pathway to the Target Molecule

The synthesis of Methyl 5,5-dimethylpiperidine-3-carboxylate can be strategically approached through the construction of a substituted pyridine ring, followed by its catalytic hydrogenation to the desired piperidine. This common and efficient method allows for the introduction of the required functional groups on the aromatic precursor, which are then carried through to the saturated heterocyclic product.[1][2]

The logical synthetic pathway, and the focus of our spectroscopic validation, involves the following key transformations:

• Starting Material: 3,5-Dimethylpyridine (3,5-Lutidine)

• Intermediate 1: 3,5-Dimethylpyridine-N-oxide

• Intermediate 2: 2-Chloro-3,5-dimethylpyridine

• Intermediate 3: Methyl 5,5-dimethyl-1,4,5,6-tetrahydropyridine-3-carboxylate

• Final Product: Methyl 5,5-dimethylpiperidine-3-carboxylate

This pathway is designed to logically install the necessary substituents and facilitate the final reduction to the saturated ring system. The validation of each intermediate is crucial to ensure the success of the subsequent steps and the purity of the final compound.

Spectroscopic Comparison of Synthetic Intermediates

The following sections provide a detailed analysis and comparison of the spectroscopic data for each intermediate, highlighting the key spectral features that confirm their structure.

Starting Material: 3,5-Dimethylpyridine (3,5-Lutidine)

3,5-Dimethylpyridine serves as our foundational building block. Its symmetric nature simplifies its spectroscopic signature.

Spectroscopic Technique	Key Data and Interpretation
¹H NMR	δ ~8.2 ppm (s, 2H, H-2, H-6), δ ~7.0 ppm (s, 1H, H-4), δ ~2.3 ppm (s, 6H, 2 x CH₃). The two protons at positions 2 and 6 are equivalent, as are the two methyl groups, resulting in simple singlets.[3]
¹³C NMR	δ ~147 ppm (C-2, C-6), δ ~137 ppm (C-4), δ ~133 ppm (C-3, C-5), δ ~18 ppm (CH₃). The symmetry of the molecule is evident in the reduced number of signals.[4]
IR (cm⁻¹)	~3000-2850 (C-H stretch, alkyl), ~1600, 1470 (C=C and C=N stretch, aromatic ring).[5][6]
Mass Spec (m/z)	M⁺ at 107. The molecular ion is typically prominent.[7]

Intermediate 1: 3,5-Dimethylpyridine-N-oxide

Oxidation of the pyridine nitrogen to an N-oxide is a common strategy to activate the ring for further functionalization. This modification significantly alters the electronic environment of the ring, which is reflected in the spectroscopic data.

Spectroscopic Technique	Key Data and Interpretation
¹H NMR	Expect downfield shifts of the ring protons compared to 3,5-lutidine due to the electron-withdrawing effect of the N-oxide group. Protons at C-2 and C-6 will be most affected.
¹³C NMR	The carbons attached to the nitrogen (C-2 and C-6) will show a significant downfield shift.
IR (cm⁻¹)	A strong characteristic N-O stretching band is expected around 1250-1300 cm⁻¹.
Mass Spec (m/z)	M⁺ at 123, corresponding to the addition of an oxygen atom to the starting material.

Intermediate 2: 2-Chloro-3,5-dimethylpyridine

Chlorination at the 2-position breaks the symmetry of the molecule, leading to more complex NMR spectra.

Spectroscopic Technique	Key Data and Interpretation
¹H NMR	The protons at C-4 and C-6 will now be distinct and will likely appear as singlets. The two methyl groups will also be inequivalent.
¹³C NMR	The introduction of the electronegative chlorine atom will cause a downfield shift of the C-2 signal. All six carbon signals of the ring should now be visible.
IR (cm⁻¹)	A C-Cl stretching vibration is expected in the fingerprint region, typically around 800-600 cm⁻¹.
Mass Spec (m/z)	A characteristic isotopic pattern for the molecular ion will be observed due to the presence of ³⁵Cl and ³⁷Cl isotopes (approximately 3:1 ratio), with M⁺ at 141 and M+2 at 143.

Intermediate 3: Methyl 5,5-dimethyl-1,4,5,6-tetrahydropyridine-3-carboxylate

This intermediate is the product of a reaction cascade that introduces the ester functionality and partially reduces the pyridine ring.

Spectroscopic Technique	Key Data and Interpretation
¹H NMR	The disappearance of aromatic proton signals and the appearance of signals in the aliphatic region (δ 1.0-4.0 ppm) are key indicators. Expect signals for the two diastereotopic protons at C-4 and C-6, a singlet for the proton at C-2, and a singlet for the two methyl groups at C-5. A singlet around 3.7 ppm will correspond to the methyl ester protons.
¹³C NMR	The appearance of sp³ hybridized carbon signals and the disappearance of most sp² signals (except for C-2 and C-3 of the enamine system). A signal around 170 ppm will indicate the ester carbonyl carbon.
IR (cm⁻¹)	A strong C=O stretching band for the ester will be prominent around 1730-1750 cm⁻¹. The C=C stretch of the enamine will appear around 1650 cm⁻¹.
Mass Spec (m/z)	The molecular ion peak will confirm the addition of the methyl carboxylate group and four hydrogen atoms, and the loss of chlorine.

Final Product: Methyl 5,5-dimethylpiperidine-3-carboxylate

The final catalytic hydrogenation saturates the ring, leading to the target piperidine.

Spectroscopic Technique	Key Data and Interpretation
¹H NMR	Complete disappearance of signals in the aromatic and olefinic regions. The spectrum will be characterized by complex multiplets in the aliphatic region (δ 1.0-3.5 ppm) corresponding to the piperidine ring protons. Two singlets for the gem-dimethyl groups at C-5 and a singlet for the methyl ester protons will be present.
¹³C NMR	All ring carbons will now be in the sp³ region of the spectrum. The carbonyl carbon of the ester will remain around 170 ppm.
IR (cm⁻¹)	The N-H stretch of the secondary amine will appear as a moderate band around 3300-3500 cm⁻¹. The C=O stretch of the ester remains.
Mass Spec (m/z)	The molecular ion peak will confirm the final molecular weight. Fragmentation patterns will be characteristic of a cyclic amine, often involving the loss of the ester group or cleavage of the ring.

Experimental Protocols

General Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Prepare a sample by dissolving 5-10 mg of the intermediate in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field spectrometer.

• For ¹H NMR, a standard pulse sequence is used. Chemical shifts are reported in ppm relative to tetramethylsilane (TMS).

• For ¹³C NMR, a proton-decoupled pulse sequence is employed.

• Two-dimensional NMR experiments, such as COSY and HSQC, can be performed to aid in the assignment of complex spectra.

Infrared (IR) Spectroscopy:

• For liquid samples, a thin film can be prepared between two NaCl or KBr plates.

• For solid samples, a KBr pellet can be prepared by grinding a small amount of the sample with dry KBr and pressing the mixture into a transparent disk.

• Alternatively, Attenuated Total Reflectance (ATR) can be used for both liquid and solid samples.

• Acquire the spectrum over the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS):

• Samples can be introduced via direct infusion or coupled with a chromatographic technique (GC-MS or LC-MS).

• Electron Ionization (EI) is a common method for volatile compounds, while Electrospray Ionization (ESI) is suitable for less volatile or more polar molecules.

• Acquire the mass spectrum over a suitable m/z range to observe the molecular ion and key fragment ions.

Visualizing the Validation Workflow

The following diagram illustrates the synthetic pathway and the key spectroscopic techniques employed for the validation of each intermediate.

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Strategic Scaffold Selection in Medicinal Chemistry: A Comparative Analysis of Methyl 5,5-dimethylpiperidine-3-carboxylate

As a Senior Application Scientist overseeing hit-to-lead optimization campaigns, I frequently encounter the challenge of fine-tuning core heterocycles to balance target affinity with pharmacokinetic viability. The piperidine ring is undeniably one of the most ubiquitous "privileged scaffolds" in drug discovery, present in a vast array of clinically approved therapeutics[1]. However, unsubstituted piperidines often suffer from rapid oxidative metabolism and promiscuous off-target binding due to their high conformational flexibility.

By strategically engineering the ring—specifically through the introduction of functional groups and steric bulk to form Methyl 5,5-dimethylpiperidine-3-carboxylate —we can systematically overcome these liabilities. This guide provides an objective, data-driven comparison of this advanced building block against traditional piperidine and pyrrolidine scaffolds, detailing the mechanistic causality behind its performance and the self-validating protocols required to evaluate it.

Part 1: Comparative Physicochemical Profiling

The addition of a gem-dimethyl group at the 5-position, coupled with a 3-carboxylate moiety, fundamentally alters the physicochemical landscape of the piperidine ring. While structurally similar to pyrrolidine and unsubstituted piperidine, these modifications drive critical shifts in basicity, lipophilicity, and metabolic stability[2].

Scaffold	pKa (Conjugate Acid)	LogP (Octanol/Water)	Human Liver Microsomal CL_int	Key Structural Feature
Pyrrolidine	~11.27	0.46	High	5-membered, highly flexible
Unsubstituted Piperidine	~11.22	0.84	Moderate	6-membered, dynamic chair
Methyl piperidine-3-carboxylate	~9.50	1.25	High (CYP oxidation at C2/C6)	H-bond acceptor, functionalizable
Methyl 5,5-dimethylpiperidine-3-carboxylate	~9.60	2.15	Low (Steric shielding at C6)	Gem-dimethyl block, conformationally restricted

Data Analysis & Causality:

• Basicity (pKa): Unsubstituted piperidine and pyrrolidine are strongly basic (~11.2)[3]. The electron-withdrawing nature of the 3-carboxylate group in our target scaffold reduces the basicity of the amine to ~9.6. This lower pKa increases the fraction of un-ionized drug at physiological pH, directly enhancing passive membrane permeability.

• Lipophilicity (LogP): The gem-dimethyl substitution significantly increases lipophilicity, pushing the LogP from 0.84 (piperidine) to approximately 2.15. This is a critical adjustment when optimizing for central nervous system (CNS) penetration or engaging deep, hydrophobic target sub-pockets.

Part 2: Mechanistic Causality & Structural Logic

Why choose Methyl 5,5-dimethylpiperidine-3-carboxylate over a simple 3-substituted piperidine? The causality lies in the thermodynamics of target binding and the evasion of Phase I metabolism.

Unsubstituted piperidines are highly susceptible to Cytochrome P450 (CYP)-mediated α-carbon oxidation[3]. The 5,5-dimethyl group acts as a robust steric shield, physically blocking the heme-iron of CYP450 enzymes from accessing the adjacent C6 alpha-protons[4]. Furthermore, this steric bulk restricts the ring-flipping of the piperidine, pre-organizing the 3-carboxylate into a pseudo-equatorial position. This pre-organization reduces the entropic penalty typically incurred upon binding to the target receptor, often resulting in superior binding affinities[5].

Logical progression of piperidine scaffold optimization for metabolic stability.

Part 3: Self-Validating Experimental Protocols

To objectively validate the superiority of the 5,5-dimethylpiperidine scaffold, we rely on rigorous experimental workflows. A protocol is only scientifically sound if it operates as a self-validating system.

Protocol 1: In Vitro Human Liver Microsomal (HLM) Stability Assay

Purpose: To quantify the intrinsic clearance (CL_int) and empirically validate the metabolic shielding effect of the 5,5-dimethyl substitution.

Self-validating workflow for evaluating in vitro microsomal stability.

Step-by-Step Methodology:

• Preparation : Prepare 100 mM potassium phosphate buffer (pH 7.4). Thaw Human Liver Microsomes (HLM) on ice.

• Incubation Mixture : Combine HLM (final concentration 0.5 mg/mL protein) and the test scaffold (final concentration 1 µM) in the buffer.

• Self-Validating Controls :

  • Negative Control (-NADPH): Test compound + HLM + Buffer. Causality: Validates that any observed degradation is strictly CYP450-dependent, ruling out chemical instability in the buffer.

  • Positive Control: Verapamil (known high clearance) + HLM + NADPH. Causality: Confirms the enzymatic viability of the specific HLM batch used.

• Initiation : Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding NADPH (final concentration 1 mM).

• Time-Course Sampling & Quenching : At t = 0, 5, 15, 30, and 60 minutes, extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide 100 ng/mL). Causality: Acetonitrile instantly denatures the enzymes to stop the reaction precisely at the target timepoint, while the pre-spiked internal standard corrects for any volumetric losses during subsequent protein precipitation.

• Analysis & Calculation : Centrifuge at 4000 rpm for 15 minutes at 4°C. Analyze the supernatant via LC-MS/MS. Plot the natural log of the remaining parent compound area ratio versus time to calculate CL_int.

Protocol 2: Potentiometric Determination of pKa

Purpose: To measure the exact shift in basicity caused by the 3-carboxylate electron-withdrawing effect.

Step-by-Step Methodology:

• System Calibration : Calibrate the glass pH electrode using standard buffers (pH 4.0, 7.0, 10.0) at a constant 25°C.

• Sample Preparation : Dissolve 2 mM of Methyl 5,5-dimethylpiperidine-3-carboxylate in 0.15 M KCl. Causality: The 0.15 M KCl maintains a constant ionic strength that mimics physiological conditions, ensuring the measured pKa is biologically relevant rather than a mere thermodynamic artifact.

• Validation Check : Concurrently run the identical protocol with a reference standard (e.g., Propranolol, known pKa 9.4). Causality: If the calculated pKa of the standard deviates by >0.1 log units from the literature value, the system is out of specification and must be recalibrated before testing the novel scaffold.

• Titration & Calculation : Titrate with standardized 0.1 M NaOH under a nitrogen atmosphere (to prevent CO2 absorption from the air, which forms carbonic acid and skews results). Use a Bjerrum plot to extract the precise pKa.

Conclusion

The transition from simple, unsubstituted piperidines to highly engineered scaffolds like Methyl 5,5-dimethylpiperidine-3-carboxylate represents a necessary paradigm shift in rational drug design. By understanding the causality between structural modifications (steric shielding, electron withdrawal, conformational locking) and empirical outcomes (metabolic stability, pKa tuning), medicinal chemists can drastically reduce attrition rates in early-stage discovery.

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• 3,5-Dimethylpiperidine | Global Chemical Supplier Source: TUODA INDUSTRY LIMITED URL: [Link]

• Dual Target Ligands with 4-tert-Butylphenoxy Scaffold as Histamine H3 Receptor Antagonists and Monoamine Oxidase B Inhibitors Source: MDPI (International Journal of Molecular Sciences) URL:[Link]

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Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of Methyl 5,5-dimethylpiperidine-3-carboxylate

For researchers, scientists, and drug development professionals, the responsible management of chemical reagents is a critical aspect of laboratory safety, environmental stewardship, and regulatory compliance. This guide provides an in-depth, procedural framework for the proper disposal of Methyl 5,5-dimethylpiperidine-3-carboxylate, ensuring that this final step in its lifecycle is handled with the utmost care and scientific rigor.

Core Safety and Hazard Assessment: A Proactive Stance

• Piperidine Moiety: Piperidine and its derivatives are often classified as flammable, corrosive, and acutely toxic.[1][2][3][4] They can cause severe skin burns and eye damage.[3][4]

• Carboxylate Esters: While often less reactive than other functional groups, esters should be handled with care.

• Related Compounds: Structurally similar chemicals, such as other substituted piperidines, are known to be skin and eye irritants and may cause respiratory irritation.[5][6] For instance, methyl 5-(dimethylamino)piperidine-3-carboxylate is classified as an acute toxicant that can cause serious eye damage.

Therefore, it is imperative to treat Methyl 5,5-dimethylpiperidine-3-carboxylate as a hazardous chemical waste. All handling and disposal procedures must be predicated on the assumption that it is toxic, corrosive, and potentially flammable.

Personal Protective Equipment (PPE): Your First Line of Defense

Before initiating any disposal-related activities, the use of appropriate Personal Protective Equipment (PPE) is mandatory to minimize exposure risks.

PPE Category	Specification	Rationale
Hand Protection	Chemically resistant gloves (e.g., nitrile rubber).	To prevent skin contact, as related compounds are known skin irritants and can cause burns.[3][5]
Eye Protection	Safety glasses with side-shields or chemical safety goggles. A face shield is recommended if splashing is possible.	To protect against serious eye damage, a known hazard for similar piperidine compounds.[5]
Skin and Body	A flame-retardant laboratory coat.	To protect skin and clothing from splashes and potential flammability.
Respiratory	All handling should occur in a well-ventilated area, preferably a certified chemical fume hood.	To prevent inhalation of any vapors or aerosols, as related compounds can cause respiratory irritation.[5][6]

The Disposal Protocol: A Step-by-Step Methodology

The only acceptable method for disposing of Methyl 5,5-dimethylpiperidine-3-carboxylate is through your institution's designated hazardous waste program.[7][8] Never discharge this chemical into a sink or regular trash.[9][10]

Proper segregation is the foundation of safe disposal.[7] Do not mix this waste with other chemical streams unless explicitly instructed by your institution's Environmental Health & Safety (EHS) office. Incompatible chemicals, when mixed, can react violently or generate toxic fumes.[7][8]

• Liquid Waste: Collect all solutions containing Methyl 5,5-dimethylpiperidine-3-carboxylate, including reaction residues and solvent rinsates, in a dedicated liquid hazardous waste container. The first rinse of any contaminated glassware must be collected as hazardous waste.[9]

• Solid Waste: Any material contaminated with the compound, such as gloves, absorbent pads from spills, or contaminated weighing paper, must be collected as solid hazardous waste.[11] These items should be double-bagged in clear plastic bags and then placed in the designated solid hazardous waste container.[11]

Choosing the correct container is crucial to prevent leaks and reactions.[8][11]

• Chemical Compatibility: Use a container that is chemically compatible with the waste. High-density polyethylene (HDPE) containers are generally a good choice. Avoid metal containers for acidic or basic waste streams.[11]

• Secure Closure: The container must have a leak-proof, screw-on cap.[11] Parafilm, stoppers, or beakers are not acceptable closures for waste storage.[11] Keep the container closed at all times except when adding waste.[9]

• Secondary Containment: Always place the primary waste container within a larger, chemically compatible secondary container, such as a lab tray or tub.[11] This is a critical step to contain any potential leaks or spills. The secondary container should be able to hold 110% of the volume of the primary container.[11]

Proper labeling is a regulatory requirement and essential for the safety of everyone who may handle the container.

• Timing: Label the waste container as soon as the first drop of waste is added.[9]

• Content: Use your institution's official hazardous waste tag.[9][11] Clearly write the full chemical name, "Methyl 5,5-dimethylpiperidine-3-carboxylate," and list all other constituents, including solvents and water.[9] Do not use abbreviations or chemical formulas.[9]

• Hazard Information: Indicate the appropriate hazards (e.g., Toxic, Corrosive) on the label.

Hazardous waste must be stored safely at or near the point of generation in a designated Satellite Accumulation Area (SAA).[8]

• Location: The SAA must be under the control of laboratory personnel and away from normal lab activities.[11]

• Signage: The area should be clearly marked with a "Danger – Hazardous Waste" sign.[11]

• Accumulation Limits: Be aware of accumulation limits. While regulations may vary, a common limit is 55 gallons per SAA.[8] More importantly, waste must typically be collected within 90 days of the start date on the label.[11]

Contact your institution's EHS department or equivalent office to schedule a pickup for your hazardous waste.[1][8] They will provide specific instructions and ensure the waste is transported and disposed of by a licensed professional service in compliance with all federal, state, and local regulations.[6][12]

Workflow for Disposal Decision-Making

The following diagram outlines the logical workflow for the proper segregation and disposal of waste generated from experiments involving Methyl 5,5-dimethylpiperidine-3-carboxylate.

Disposal workflow for Methyl 5,5-dimethylpiperidine-3-carboxylate.

Spill Management and Decontamination

In the event of a spill, immediate and correct action is crucial.[1]

• Evacuate & Alert: Alert personnel in the immediate area and evacuate non-essential personnel.[1]

• Ventilate: Ensure the area is well-ventilated; if the spill is large, work should cease until the area is clear.[1]

• Contain: Use a non-combustible absorbent material like vermiculite, sand, or earth to contain the spill.[1][13] Do not use paper towels or other combustible materials.[1]

• Collect: Carefully sweep or scoop the absorbed material into a suitable, sealable container for disposal as hazardous waste.[6]

• Decontaminate: Clean the spill area thoroughly. All cleaning materials must also be disposed of as hazardous waste.[1][13]

• Report: Report all spills to your supervisor and your institution's EHS office.[1]

Containers that once held Methyl 5,5-dimethylpiperidine-3-carboxylate are not truly empty and must be treated as hazardous waste.[7] To render a container non-hazardous, it must be triple-rinsed with a suitable solvent (e.g., methanol or ethanol). Crucially, all three rinsates must be collected and disposed of as hazardous liquid waste. [1] After triple-rinsing, deface the original label and manage the container according to your institution's specific guidelines.

By adhering to these scientifically grounded and procedurally sound protocols, you ensure the safety of yourself, your colleagues, and the environment, upholding the highest standards of professional and ethical scientific practice.

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• American Chemical Society. (n.d.). Hazardous Waste and Disposal Considerations. ACS.
• Chem-Spider. (n.d.). methyl 5-(dimethylamino)piperidine-3-carboxylate.
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• Angene Chemical. (2025, February 11). Safety Data Sheet - Methyl piperidine-2-carboxylate hydrochloride.
• (n.d.). SAFETY DATA SHEET.
• MilliporeSigma. (2025, November 6). SAFETY DATA SHEET.
• Fisher Scientific. (2015, July 2). SAFETY DATA SHEET - 3-Methylpiperidine.
• BenchChem. (2025). Navigating the Safe Disposal of 1-(Piperidin-2-ylmethyl)piperidine: A Comprehensive Guide for Laboratory Professionals.
• Sigma-Aldrich. (2025, December 4). SAFETY DATA SHEET.
• BenchChem. (2025). Navigating the Safe Disposal of 1-Acetylpiperidine-4-carbohydrazide: A Procedural Guide.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET - 2-Methylpiperidine.
• Carl ROTH. (2025, March 31). Safety Data Sheet: Piperidine.
• CDH Fine Chemical. (n.d.). PIPERIDINE CAS NO 110-89-4 MATERIAL SAFETY DATA SHEET SDS/MSDS.
• BenchChem. (2025). Navigating the Disposal of Piperidine-3-carbothioamide: A Guide for Laboratory Professionals.
• ECHEMI. (n.d.). Methyl N-Boc-piperidine-3-carboxylate SDS, 148763-41-1 Safety Data Sheets.
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A Comprehensive Guide to the Safe Handling and Disposal of Methyl 5,5-dimethylpiperidine-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

As a novel chemical entity, Methyl 5,5-dimethylpiperidine-3-carboxylate requires meticulous handling and disposal protocols to ensure the safety of laboratory personnel and the protection of the environment. While a specific Safety Data Sheet (SDS) for this compound is not yet universally available, a thorough analysis of structurally similar piperidine derivatives allows for a robust assessment of its potential hazards and the implementation of stringent safety measures. This guide provides a detailed operational and disposal plan, grounded in the principles of chemical causality and laboratory best practices.

Hazard Assessment: An Evidence-Based Approach

The toxicological properties of Methyl 5,5-dimethylpiperidine-3-carboxylate have not been fully investigated.[1] However, based on the hazard classifications of analogous piperidine compounds, a conservative approach to handling is warranted. Structurally related compounds are known to cause skin irritation, serious eye irritation, and respiratory irritation.[2][3][4] Some derivatives are also classified as having acute toxicity if swallowed, inhaled, or in contact with skin.[3][5] Therefore, it is prudent to handle Methyl 5,5-dimethylpiperidine-3-carboxylate as a substance with the potential for similar hazards.

Table 1: Hazard Profile of Structurally Related Piperidine Derivatives

Hazard Classification	Associated Risks	Source
Skin Irritation/Corrosion	Causes skin irritation.[2][3][4]	[2][3][4]
Serious Eye Damage/Irritation	Causes serious eye irritation or damage.[2][3][4][5]	[2][3][4][5]
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation.[2][3][4][6]	[2][3][4][6]
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful if swallowed, in contact with skin, or if inhaled.[3][5]	[3][5]
Flammability	Piperidine and some of its derivatives are flammable liquids.[4][7][8]	[4][7][8]

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is non-negotiable when handling Methyl 5,5-dimethylpiperidine-3-carboxylate. The selection of appropriate PPE is dictated by the potential routes of exposure and the physical form of the chemical.

Eye and Face Protection

• Requirement: Tightly fitting safety goggles with side-shields, conforming to EN 166 (EU) or NIOSH (US) standards, are mandatory.[9][10]

• Rationale: This protects against accidental splashes and the potential for eye irritation or serious eye damage.[2][3][4][5] For operations with a higher risk of splashing, a face shield should be worn in addition to safety goggles.[6][9]

Skin and Body Protection

• Requirement: A complete suit protecting against chemicals or a flame-retardant lab coat should be worn.[9][11] Chemically resistant gloves, such as nitrile or butyl rubber, are essential.[7]

• Rationale: This prevents skin contact, which can cause irritation.[2][3][4] Gloves must be inspected for integrity before each use and proper removal techniques should be employed to avoid contaminating bare hands.[1][9] Contaminated clothing should be removed immediately and laundered before reuse.[12]

Respiratory Protection

• Requirement: All handling of Methyl 5,5-dimethylpiperidine-3-carboxylate should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[11][13]

• Rationale: This minimizes the inhalation of any vapors or aerosols, which may cause respiratory irritation.[2][3][4][6] If a risk assessment indicates that air-purifying respirators are necessary, they must be used in accordance with a comprehensive respiratory protection program, including fit-testing.[9][13]

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic approach to handling ensures that risks are minimized at every stage of the experimental workflow.

Caption: Workflow for Safe Handling of Methyl 5,5-dimethylpiperidine-3-carboxylate.

Pre-Handling Checklist

• Information Review: Familiarize yourself with the potential hazards by reviewing the safety information for structurally similar compounds.[6][14][15]

• PPE Inspection: Ensure all required PPE is available, in good condition, and worn correctly.[8]

• Engineering Controls Verification: Confirm that the chemical fume hood is functioning correctly and the sash is at the appropriate height.[13]

• Emergency Preparedness: Locate the nearest eyewash station and safety shower before beginning work.[16]

During Handling

• Controlled Environment: Conduct all manipulations of the compound within a chemical fume hood to minimize inhalation exposure.[11][13]

• Ignition Source Control: Given that related piperidines can be flammable, keep the work area free of ignition sources and use non-sparking tools.[7][8]

• Static Discharge Prevention: For larger quantities, ensure that containers and equipment are properly grounded to prevent static discharge.[7][17]

• Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[7][8] Wash hands thoroughly after handling the compound, even if gloves were worn.[6][9]

Post-Handling

• Decontamination: Thoroughly decontaminate all work surfaces and equipment after use.[12]

• Storage: Store Methyl 5,5-dimethylpiperidine-3-carboxylate in a tightly closed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and acids.[14][17][18]

Spill and Emergency Procedures

In the event of a spill or exposure, a swift and informed response is critical.

Spill Response

• Evacuate: Immediately evacuate all non-essential personnel from the spill area.[10]

• Ventilate: Ensure the area is well-ventilated, but do not open windows if it compromises the containment of the chemical fume hood.[11]

• Contain: For small spills, use a non-combustible absorbent material such as sand, earth, or vermiculite to contain the spill.[7][12] Do not use combustible materials like paper towels.[11]

• Collect: Carefully collect the absorbed material using non-sparking tools and place it in a suitable, labeled container for hazardous waste disposal.[14][18]

• Decontaminate: Clean the spill area thoroughly.[11]

• Report: Report the spill to your supervisor and the appropriate environmental health and safety office.[11]

Exposure Response

• Inhalation: Move the affected person to fresh air. If breathing is difficult or stops, provide artificial respiration and seek immediate medical attention.[6][10][15]

• Skin Contact: Immediately remove all contaminated clothing and wash the affected skin area with plenty of soap and water for at least 15 minutes. Seek medical attention.[6][15][18]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do so. Seek immediate medical attention.[6][15][18]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[6][15][18]

Disposal Plan: Ensuring Environmental Responsibility

Proper disposal of Methyl 5,5-dimethylpiperidine-3-carboxylate and any associated contaminated materials is crucial to prevent environmental contamination and comply with regulations.

Caption: Disposal Workflow for Methyl 5,5-dimethylpiperidine-3-carboxylate.

Waste Segregation and Labeling

• Liquid Waste: Unused or waste solutions of Methyl 5,5-dimethylpiperidine-3-carboxylate should be collected in a dedicated, properly sealed, and clearly labeled hazardous waste container.[11]

• Solid Waste: Any materials contaminated with the compound, such as gloves, absorbent pads, and empty containers, must be disposed of as hazardous solid waste.[11]

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "Methyl 5,5-dimethylpiperidine-3-carboxylate," and the relevant hazard pictograms (e.g., irritant, toxic, flammable).[11]

Container Management

• Empty Containers: "Empty" containers that held Methyl 5,5-dimethylpiperidine-3-carboxylate should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous liquid waste.[11] The rinsed container should then be managed according to your institution's guidelines.[11]

Final Disposal

• Professional Disposal: The disposal of this chemical waste must be handled by a licensed professional waste disposal service.[1][11] Do not dispose of it down the drain or in regular trash.[9]

By adhering to these comprehensive safety and handling guidelines, you can effectively mitigate the risks associated with working with Methyl 5,5-dimethylpiperidine-3-carboxylate, fostering a secure and responsible laboratory environment.

References

• PENTA. (2024, May 7).
• Chemical Substance Information. methyl 5-(dimethylamino)
• Angene Chemical. (2025, February 11).
• Fisher Scientific.
• Fisher Scientific.
• Benchchem. Navigating the Safe Disposal of 1-(Piperidin-2-ylmethyl)
• Antibodies. 4-Piperidinopiperidine.
• HAZARD SUMMARY. PIPERIDINE CAS Number.
• Fisher Scientific.
• CDH Fine Chemical.
• Apollo Scientific. (2023, August 3). Piperidine-4-carboxylic acid, N-BOC protected.
• Fisher Scientific. (2015, July 2).
• Capot Chemical. (2026, March 9). MSDS of methyl (3R,6S)
• Jubilant Ingrevia.
• SAFETY D
• ECHEMI.
• Chemical Substance Information. 5,5-dimethylpiperidine-3-carboxylic acid hydrochloride.
• Sigma-Aldrich. (2025, September 22).
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